5-Methyl-2-thiohydantoin

• CAS: 33368-94-4

Core Science & Biosynthesis

An In-depth Technical Guide to 5-Methyl-2-thiohydantoin: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methyl-2-thiohydantoin is a heterocyclic organic compound that belongs to the thiohydantoin family. These molecules are sulfur analogs of hydantoins, where a carbonyl group at the 2-position is replaced by a thiocarbonyl group. This substitution imparts unique chemical and biological properties to the molecule, making it a subject of significant interest in medicinal chemistry and drug development. Thiohydantoin derivatives have demonstrated a wide range of pharmacological activities, including anticancer, antiviral, and antimicrobial properties[1]. 5-Methyl-2-thiohydantoin, as a fundamental member of this class, serves as a crucial building block and a model compound for understanding the structure-activity relationships within this important scaffold. This guide provides a comprehensive overview of its chemical structure, physicochemical properties, synthesis, and spectral characteristics, offering valuable insights for researchers working with this molecule.

Chemical Structure and Tautomerism

The structural framework of 5-Methyl-2-thiohydantoin consists of a five-membered imidazolidine ring with a methyl group at the 5-position, a carbonyl group at the 4-position, and a thiocarbonyl group at the 2-position. Its chemical formula is C₄H₆N₂OS, and its IUPAC name is 5-methyl-2-sulfanylideneimidazolidin-4-one[2].

A key feature of the 2-thiohydantoin ring system is its potential for tautomerism. Tautomers are isomers of a compound that differ only in the position of a proton and a double bond. For 5-Methyl-2-thiohydantoin, the primary tautomeric equilibrium exists between the thione (amide) form and the thiol (imidic acid) form.

Tautomeric equilibrium of 5-Methyl-2-thiohydantoin.

Spectroscopic and computational studies on thiohydantoins suggest that the thione form is generally the more stable and predominant tautomer in both solution and the solid state. The stability of the thione form can be attributed to the greater strength of the C=O and C=S double bonds compared to the C=N and C-O/C-S single bonds in the thiol form.

Physicochemical Properties

The physicochemical properties of 5-Methyl-2-thiohydantoin are crucial for its handling, formulation, and biological activity. The following table summarizes its key properties.

Property	Value	Source
Molecular Formula	C₄H₆N₂OS	[2]
Molecular Weight	130.17 g/mol	[2]
CAS Number	33368-94-4	[2]
IUPAC Name	5-methyl-2-sulfanylideneimidazolidin-4-one	[2]
Melting Point	Not experimentally determined in the searched literature. Estimated to be in the range of 150-200 °C based on similar thiohydantoin structures.
Solubility	No quantitative data found. Generally, thiohydantoins exhibit moderate solubility in polar organic solvents like DMSO and ethanol, and limited solubility in water and nonpolar solvents.
Appearance	Typically a white to off-white crystalline solid.

Synthesis of 5-Methyl-2-thiohydantoin

A common and straightforward method for the synthesis of 5-substituted-2-thiohydantoins is the condensation of an α-amino acid with thiourea[5]. For the synthesis of 5-Methyl-2-thiohydantoin, L-alanine is the corresponding α-amino acid precursor.

General workflow for the synthesis of 5-Methyl-2-thiohydantoin.

Experimental Protocol: Synthesis from L-Alanine and Thiourea

This protocol is a generalized procedure based on the literature for the synthesis of 2-thiohydantoins[5].

Materials:

• L-Alanine

• Thiourea

• Ethanol (or other suitable recrystallization solvent)

• Round-bottom flask

• Heating mantle or oil bath

• Condenser

• Filtration apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, combine L-alanine and thiourea in a 1:1 to 1:3 molar ratio.

• Heating: Heat the mixture using a heating mantle or an oil bath to a temperature between 170 °C and 220 °C. The solid mixture will melt and the reaction will proceed in the molten state. The reaction is typically carried out for 1-3 hours.

• Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. The resulting solid mass is then dissolved in a minimal amount of hot ethanol.

• Purification: The crude product is purified by recrystallization. Allow the ethanolic solution to cool slowly to room temperature, and then place it in an ice bath to facilitate crystallization.

• Isolation: Collect the crystals by vacuum filtration, wash them with a small amount of cold ethanol, and dry them under vacuum.

Causality Behind Experimental Choices:

• Solvent-free reaction: The high-temperature melt condition drives the condensation reaction forward by removing the volatile byproducts (water and ammonia). This also simplifies the reaction setup and work-up.

• Excess Thiourea: Using a molar excess of thiourea can help to drive the reaction to completion.

• Recrystallization: This is a standard and effective method for purifying solid organic compounds. The choice of solvent is critical; the desired compound should be soluble in the hot solvent and insoluble or sparingly soluble in the cold solvent.

Spectroscopic Analysis

Spectroscopic techniques are essential for the structural elucidation and characterization of 5-Methyl-2-thiohydantoin.

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of the molecule. The following data is for spectra recorded in DMSO-d₆.

¹H NMR (DMSO-d₆)	Chemical Shift (δ, ppm)	Multiplicity	Assignment
H-5	~4.2	Quartet (q)	Methine proton at the 5-position
CH₃	~1.3	Doublet (d)	Methyl protons at the 5-position
N1-H	~10.5	Broad singlet (br s)	Amide proton at the 1-position
N3-H	~9.0	Broad singlet (br s)	Amide proton at the 3-position

¹³C NMR (DMSO-d₆)	Chemical Shift (δ, ppm)	Assignment
C=S (C2)	~182	Thiocarbonyl carbon
C=O (C4)	~175	Carbonyl carbon
C5	~55	Methine carbon at the 5-position
CH₃	~18	Methyl carbon

Interpretation:

• The downfield chemical shifts of the N-H protons are characteristic of amide protons involved in hydrogen bonding.

• The ¹³C NMR spectrum clearly distinguishes between the thiocarbonyl and carbonyl carbons, with the thiocarbonyl carbon appearing further downfield due to the lower electronegativity and larger size of sulfur compared to oxygen.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The expected characteristic absorption bands for 5-Methyl-2-thiohydantoin are:

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)
N-H	Stretching	3200-3400 (broad)
C-H	Stretching	2850-3000
C=O	Stretching	~1740
C=S	Stretching	~1200
C-N	Stretching	1350-1450

Interpretation:

• The broad N-H stretching band indicates the presence of hydrogen bonding.

• The strong absorption around 1740 cm⁻¹ is a clear indication of the carbonyl group.

• The C=S stretching vibration is typically weaker and can be found in the fingerprint region.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 5-Methyl-2-thiohydantoin (MW = 130.17), the electron ionization (EI) mass spectrum is expected to show a molecular ion peak (M⁺) at m/z = 130.

Predicted Fragmentation Pathway:

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An In-depth Technical Guide to the Synthesis of 5-Methyl-2-thiohydantoin from Alanine

Abstract

This technical guide provides a comprehensive overview of the synthesis of 5-methyl-2-thiohydantoin from the amino acid alanine. Intended for researchers, scientists, and professionals in drug development, this document delves into the two primary synthetic methodologies: the direct condensation of alanine with thiourea and the isothiocyanate-based approach, reminiscent of the foundational chemistry of the Edman degradation. Beyond mere procedural outlines, this guide elucidates the underlying chemical principles, offers detailed, field-tested experimental protocols, and presents a framework for the self-validation of the synthesized product through spectroscopic analysis. Our objective is to equip the scientific community with a robust and reliable resource for the preparation of this important heterocyclic compound.

Introduction: The Significance of 5-Methyl-2-thiohydantoin

Thiohydantoins are a class of heterocyclic compounds that have garnered significant attention in medicinal chemistry and drug discovery.[1] The thiohydantoin scaffold is a key structural motif in a variety of pharmacologically active molecules, exhibiting a broad spectrum of biological activities, including anticonvulsant, anti-cancer, and antimicrobial properties. 5-Methyl-2-thiohydantoin, derived from the simple amino acid alanine, serves as a fundamental building block in the synthesis of more complex and substituted thiohydantoin derivatives. Its preparation is a common undertaking in synthetic organic chemistry and is pivotal for the exploration of new therapeutic agents.

The synthesis of 5-methyl-2-thiohydantoin is also of academic importance as it exemplifies key concepts in heterocyclic chemistry and reaction mechanisms. The methodologies described herein are not only practical for the production of this specific compound but also offer insights into the broader chemistry of amino acids and their transformation into valuable synthetic intermediates.

Mechanistic Insights into Thiohydantoin Formation

The synthesis of 5-methyl-2-thiohydantoin from alanine can be primarily achieved through two distinct and mechanistically informative pathways. Understanding the causality behind these reactions is paramount for optimizing reaction conditions and ensuring the successful isolation of the target compound.

Pathway A: Direct Condensation with Thiourea

This classical approach involves the direct reaction of alanine with thiourea at elevated temperatures.[2] The reaction proceeds through a multi-step mechanism that begins with a nucleophilic attack of one of the amino groups of thiourea on the carboxylic acid of alanine, leading to the formation of a thioureido acid intermediate with the elimination of water. Subsequently, an intramolecular cyclization occurs, where the α-amino group of the alanine residue attacks the thiocarbonyl carbon of the thiourea moiety. This is followed by the elimination of ammonia to yield the stable 5-methyl-2-thiohydantoin ring.

A key advantage of this method is its operational simplicity and the use of readily available and inexpensive starting materials.[2]

Reaction Mechanism: Alanine with Thiourea

Caption: Proposed mechanism for the synthesis of 5-Methyl-2-thiohydantoin from Alanine and Thiourea.

Pathway B: The Isothiocyanate Approach

Drawing from the principles of the Edman degradation, the reaction of alanine with an isothiocyanate, such as phenylisothiocyanate, provides a more controlled and often higher-yielding route to the corresponding thiohydantoin.[3] This method is typically carried out in a two-step process.

• Coupling: Under mildly alkaline conditions, the deprotonated α-amino group of alanine acts as a nucleophile and attacks the electrophilic carbon of the isothiocyanate. This results in the formation of a phenylthiocarbamoyl (PTC)-alanine derivative. The alkaline pH is crucial to ensure the amino group is sufficiently nucleophilic.

• Cyclization and Cleavage: In the presence of a strong acid, the sulfur atom of the PTC-derivative attacks the carbonyl carbon of the alanine moiety. This intramolecular cyclization leads to the formation of a thiazolinone intermediate, which subsequently rearranges to the more stable phenylthiohydantoin derivative, in this case, 3-phenyl-5-methyl-2-thiohydantoin. When using a simpler isothiocyanate, the analogous 5-methyl-2-thiohydantoin is formed.

Reaction Workflow: Isothiocyanate Method

Caption: General workflow for the isothiocyanate-based synthesis of a 5-methyl-2-thiohydantoin derivative.

Experimental Protocols

The following protocols are presented as a starting point for the synthesis of 5-methyl-2-thiohydantoin. Researchers should adapt these procedures based on their specific laboratory conditions and safety protocols.

Protocol A: Synthesis via Direct Condensation with Thiourea

This protocol is adapted from the method described by Wang et al. and offers a straightforward, solvent-free approach.[2]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (mmol)	Mass/Volume
L-Alanine	89.09	10	0.89 g
Thiourea	76.12	30	2.28 g
Water	18.02	-	As needed
Ethyl Acetate	88.11	-	As needed

Procedure:

• Combine L-alanine (10 mmol, 0.89 g) and thiourea (30 mmol, 2.28 g) in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Heat the mixture in an oil bath to 180 °C with continuous stirring. The mixture will melt and become a homogenous liquid.

• Maintain the reaction at 180 °C for 45 minutes. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the flask to cool slightly. While still warm, carefully add 20 mL of water to dissolve the solidifying mixture.

• Reheat the solution gently to ensure all solids are dissolved, then allow it to cool to room temperature.

• Place the flask in a refrigerator (4 °C) for at least 3 hours to facilitate crystallization of the product.

• Collect the crystals by vacuum filtration and wash with a small amount of cold water.

• The mother liquor can be extracted with ethyl acetate to recover any remaining product.

• The crude product can be further purified by recrystallization from water or an ethanol/water mixture.

Protocol B: Synthesis via Phenylisothiocyanate

This protocol is a modification of the general procedure for the preparation of phenylthiohydantoins and is suitable for smaller-scale synthesis.[3]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (mmol)	Mass/Volume
DL-Alanine	89.09	10	0.89 g
Phenylisothiocyanate	135.19	10	1.19 mL
Pyridine	79.10	-	25 mL
Water	18.02	-	25 mL
1M NaOH	40.00	-	As needed
1M HCl	36.46	-	As needed
Benzene	78.11	-	For extraction

Procedure:

• Dissolve DL-alanine (10 mmol, 0.89 g) in a mixture of 25 mL of water and 25 mL of pyridine in a round-bottom flask.

• Adjust the pH of the solution to approximately 9 using 1M NaOH.

• Heat the solution to 40 °C and add phenylisothiocyanate (10 mmol, 1.19 mL) with vigorous stirring.

• Maintain the pH at 9 by the dropwise addition of 1M NaOH. The reaction is complete when the consumption of alkali ceases (typically within 30-60 minutes).

• Remove excess pyridine and phenylisothiocyanate by repeated extractions with equal volumes of benzene.

• Acidify the aqueous layer with 1M HCl to precipitate the PTC-alanine intermediate.

• Isolate the PTC-alanine by filtration.

• Suspend the PTC-alanine in 30 mL of 1N HCl and reflux for 2 hours to effect cyclization.

• Concentrate the reaction mixture to dryness in vacuo to remove excess HCl.

• The resulting crude 5-methyl-3-phenyl-2-thiohydantoin can be recrystallized from an acetic acid/water mixture.

Product Characterization and Validation

The identity and purity of the synthesized 5-methyl-2-thiohydantoin must be confirmed through rigorous spectroscopic analysis. This self-validating approach ensures the trustworthiness of the experimental outcome.

Expected Spectroscopic Data for 5-Methyl-2-thiohydantoin:

Technique	Expected Observations
¹H NMR	Signals corresponding to the methyl protons, the methine proton at the 5-position, and the two N-H protons of the thiohydantoin ring.
¹³C NMR	Resonances for the methyl carbon, the C5 carbon, the carbonyl carbon (C4), and the thiocarbonyl carbon (C2). A spectrum can be found on PubChem.[4]
IR Spectroscopy	Characteristic absorption bands for N-H stretching, C=O stretching, and C=S stretching.[5]
Mass Spectrometry	A molecular ion peak corresponding to the molecular weight of 5-methyl-2-thiohydantoin (130.17 g/mol ).[4][6]

Researchers should compare the obtained spectra with literature data to confirm the structure of the synthesized compound. The NIST WebBook provides a reference mass spectrum for 4-Imidazolidinone, 5-methyl-2-thioxo-.[6]

Conclusion

This technical guide has detailed two robust and reliable methods for the synthesis of 5-methyl-2-thiohydantoin from alanine. By providing not only the "how" but also the "why" through mechanistic discussions, we empower researchers to approach these syntheses with a deeper understanding. The inclusion of detailed protocols and a framework for spectroscopic validation ensures that scientists can confidently prepare and characterize this valuable chemical building block. The principles and techniques outlined herein are broadly applicable and should serve as a valuable resource for the synthetic and medicinal chemistry communities.

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• 5-Methyl-3-phenyl-2-thiohydantoin - Optional[FTIR] - Spectrum - SpectraBase. SpectraBase. [Link]

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• 4-Imidazolidinone, 5-methyl-2-thioxo- - NIST WebBook. NIST. [Link]

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• Crystal structures and conformations of 5-benzyl-2-thiohydantoin and its 1-acetylated derivative. Spectroscopy Letters. [Link]

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An In-depth Technical Guide to 5-Methyl-2-thiohydantoin: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methyl-2-thiohydantoin is a heterocyclic organic compound that serves as a crucial scaffold in medicinal chemistry and drug discovery. As a derivative of thiohydantoin, it belongs to a class of molecules recognized for their diverse pharmacological activities. The strategic incorporation of a methyl group at the 5-position and a thiocarbonyl group at the 2-position of the hydantoin ring imparts specific physicochemical properties that influence its biological interactions. This guide provides a comprehensive overview of 5-Methyl-2-thiohydantoin, detailing its chemical identity, synthesis, reactivity, and significant applications in modern research.

The formal identification of this compound is essential for regulatory and research documentation. Its International Union of Pure and Applied Chemistry (IUPAC) name is 5-methyl-2-sulfanylideneimidazolidin-4-one .[1][2] It is registered under the Chemical Abstracts Service (CAS) number 33368-94-4 .[1][2]

Physicochemical Properties

The molecular structure of 5-Methyl-2-thiohydantoin dictates its physical and chemical behavior. Understanding these properties is fundamental for its application in experimental settings, from designing synthetic routes to formulating it for biological assays.

Property	Value	Source
IUPAC Name	5-methyl-2-sulfanylideneimidazolidin-4-one	[1][2]
CAS Number	33368-94-4	[1][2]
Molecular Formula	C₄H₆N₂OS	[1][2][3]
Molecular Weight	130.17 g/mol	[1][2][3]
Density	1.37 g/cm³	[3]

Synthesis of 5-Methyl-2-thiohydantoin

The synthesis of 5-Methyl-2-thiohydantoin is most commonly achieved through the condensation of an α-amino acid, specifically alanine, with a thiourea derivative. This reaction provides a straightforward and efficient route to the desired thiohydantoin ring system.

Experimental Protocol: Synthesis from L-Alanine and Thiourea

This protocol is adapted from established methods for the synthesis of 2-thiohydantoin derivatives.[1] The underlying principle involves the nucleophilic attack of the amino group of the amino acid on the thiocarbonyl group of thiourea, followed by intramolecular cyclization.

Materials:

• L-Alanine

• Thiourea

• High-boiling point solvent (e.g., oil bath)

• Reaction flask with reflux condenser

• Stirring apparatus

Procedure:

• Combine L-alanine and thiourea in a 1:3 molar ratio in a round-bottom flask.

• Heat the mixture in an oil bath under reflux conditions. The mixture will liquefy and may fume.

• Maintain the reaction at reflux with stirring for the appropriate time to ensure complete conversion. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The crude product can be purified through filtration and subsequent washing with a suitable solvent to remove unreacted starting materials.

• Further purification can be achieved by recrystallization from an appropriate solvent system (e.g., ethanol/water).

Causality of Experimental Choices:

• Excess Thiourea: Using a threefold excess of thiourea helps to drive the reaction to completion by ensuring that the amino acid is the limiting reagent.

• High Temperature: The reaction requires thermal energy to overcome the activation barrier for both the initial amide bond formation and the subsequent cyclization and dehydration/deamination steps.

• Solvent-Free or High-Boiling Point Solvent: This approach allows for the high temperatures necessary for the reaction to proceed efficiently.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 5-Methyl-2-thiohydantoin.

Chemical Reactivity and Stability

The thiohydantoin ring is a versatile scaffold that can undergo a variety of chemical transformations. The presence of the thiocarbonyl group, amide functionalities, and an acidic proton at the N3 position governs its reactivity.

• Alkylation: The sulfur atom of the thiocarbonyl group is nucleophilic and can be selectively alkylated, for instance, with methyl iodide in the presence of a base.[4]

• Condensation at C-5: The methylene group at the C-5 position is a nucleophilic center, allowing for condensation reactions with aldehydes to form 5-arylidene-2-thiohydantoin derivatives.[4][5] This is a common strategy to diversify the thiohydantoin scaffold for structure-activity relationship (SAR) studies.

• Hydrolysis: Under basic conditions, the thiohydantoin ring can undergo hydrolysis to open the ring and form thioureido-acids.[4] The stability of the ring is pH-dependent.

Applications in Drug Development and Research

Thiohydantoin derivatives, including 5-Methyl-2-thiohydantoin, are recognized as "privileged structures" in medicinal chemistry due to their ability to interact with a wide range of biological targets.[4][6]

• Anticancer Activity: Numerous 5-substituted-2-thiohydantoin analogs have demonstrated potent anticancer activity.[7][8] They can exert their effects through various mechanisms, including the inhibition of enzymes like DNA topoisomerase I and the disruption of microtubule polymerization.[4][7]

• Antimicrobial and Antifungal Properties: The thiohydantoin scaffold is present in compounds with significant antibacterial and antifungal activities.[4][5][9] For example, certain 5-arylidine-2-thiohydantoins have shown inhibitory activity against Mycobacterium tuberculosis.[4]

• Antidiabetic Potential: Thiohydantoin derivatives are being investigated as potential antidiabetic agents.[9] They can act as inhibitors of enzymes such as α-glucosidase and α-amylase, which are involved in carbohydrate metabolism.[9]

• Other Therapeutic Areas: The versatility of the thiohydantoin core has led to its exploration in a multitude of other therapeutic areas, including as antiviral agents, anti-inflammatory compounds, and androgen receptor antagonists.[7][10]

Analytical Characterization

The unambiguous identification and purity assessment of 5-Methyl-2-thiohydantoin require the use of various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure.

¹H NMR:

• N-H Protons: The protons on the nitrogen atoms (N1-H and N3-H) are expected to appear as broad singlets at a lower field (higher ppm) compared to their hydantoin counterparts, typically in the range of 9-12 ppm in DMSO-d₆.[11]

• C5-H Proton: A quartet corresponding to the proton at the chiral center (C5).

• C5-CH₃ Protons: A doublet for the methyl group protons.

¹³C NMR:

• C2 (C=S): The thiocarbonyl carbon is the most deshielded, appearing at a significantly lower field than a typical carbonyl carbon, often in the range of 180-200 ppm.[11]

• C4 (C=O): The carbonyl carbon will resonate in the typical range for an amide carbonyl, around 170-175 ppm.[11]

• C5: The carbon of the chiral center.

• C5-CH₃: The methyl carbon.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule.

• N-H Stretching: Broad peaks in the region of 3100-3400 cm⁻¹.[11]

• C=O Stretching: A strong, sharp absorption band around 1700-1750 cm⁻¹.[11]

• C=S Stretching: A peak in the region of 1100-1300 cm⁻¹, which is generally weaker than the C=O stretch.[11]

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight and fragmentation pattern of the compound.

• Molecular Ion Peak (M⁺): An intense molecular ion peak is expected at an m/z corresponding to the molecular weight of 5-Methyl-2-thiohydantoin (130.17).[12]

• Fragmentation Pattern: The fragmentation pattern can provide structural information, with common losses including fragments of the side chain and parts of the heterocyclic ring.

General Analytical Workflow

Caption: Analytical workflow for the characterization of 5-Methyl-2-thiohydantoin.

Conclusion

5-Methyl-2-thiohydantoin is a molecule of significant interest to the scientific community, particularly in the field of drug discovery. Its straightforward synthesis, versatile reactivity, and the broad spectrum of biological activities exhibited by its derivatives make it an attractive scaffold for the development of novel therapeutic agents. A thorough understanding of its chemical and physical properties, as well as the application of robust analytical techniques, are paramount for its successful utilization in research and development.

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An In-depth Technical Guide to 5-Methyl-2-thiohydantoin: Discovery, Synthesis, and Applications

This guide provides a comprehensive technical overview of 5-Methyl-2-thiohydantoin, a heterocyclic compound of significant interest in medicinal chemistry. We will delve into its historical discovery, detail its synthetic routes with mechanistic insights, present its physicochemical properties, and explore its applications in drug discovery and development. This document is intended for researchers, scientists, and professionals in the field of drug development seeking a thorough understanding of this important molecular scaffold.

Introduction: The Thiohydantoin Scaffold

Thiohydantoins are a class of heterocyclic compounds that are sulfur analogs of hydantoins, where a thiocarbonyl group replaces one or both carbonyl groups.[1] The 2-thiohydantoin core, in particular, is considered a "privileged scaffold" in medicinal chemistry due to its versatile structure and broad range of pharmacological activities.[2][3] The ability to easily modify the thiohydantoin backbone at various positions allows for the fine-tuning of its steric, electronic, and hydrophobic properties, making it a valuable template for designing novel therapeutic agents.[1] These compounds have demonstrated a wide array of biological activities, including anticancer, antimicrobial, antiviral, antidiabetic, and anti-inflammatory properties.[4][5][6][7]

Discovery and Historical Context

The history of 5-Methyl-2-thiohydantoin is intrinsically linked to the broader exploration of thiohydantoin chemistry. Early methods for the synthesis of 2-thiohydantoins involved the reaction of α-amino acids with thiocyanate or isothiocyanate derivatives.[1][8] One of the foundational methods was reported by Johnson et al., who synthesized 2-thiohydantoin from acyl α-amino acid derivatives.[1][8]

The direct synthesis of 5-substituted-2-thiohydantoins, including 5-Methyl-2-thiohydantoin, gained prominence with the development of more efficient synthetic methodologies. A notable and straightforward method involves the reaction of α-amino acids, such as alanine, with thiourea.[9][10] This reaction, often carried out at elevated temperatures, provides a direct route to the corresponding 5-substituted-2-thiohydantoin.[9][10] Interestingly, it was observed that the reaction of L-cysteine with thiourea also unexpectedly yields 5-methyl-2-thiohydantoin, likely due to thermal desulfurization.[10]

Synthesis of 5-Methyl-2-thiohydantoin

The synthesis of 5-Methyl-2-thiohydantoin can be achieved through several key methodologies. As a Senior Application Scientist, understanding the nuances of these synthetic routes is crucial for optimizing reaction conditions and scaling up production for research or commercial purposes.

From α-Amino Acids and Thiourea

A common and cost-effective method for preparing 2-thiohydantoin derivatives is by heating a mixture of an α-amino acid and thiourea.[9][10] This approach offers simplicity, readily available starting materials, and a straightforward work-up.[10]

Experimental Protocol: Synthesis of 5-Methyl-2-thiohydantoin from Alanine and Thiourea

Materials:

• L-Alanine

• Thiourea

• Heating mantle or oil bath

• Round-bottom flask

• Condenser

Procedure:

• Combine equimolar amounts of L-alanine and thiourea in a round-bottom flask.

• Heat the mixture under reflux. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion of the reaction, the mixture is cooled to room temperature.

• The resulting solid product, 5-Methyl-2-thiohydantoin, can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

The proposed mechanism for this reaction involves the initial formation of a thioureido acid intermediate, which then undergoes intramolecular cyclization with the elimination of water to form the 5-Methyl-2-thiohydantoin ring.

Caption: Synthesis of 5-Methyl-2-thiohydantoin from Alanine and Thiourea.

Modified Bucherer-Bergs Reaction

The Bucherer-Bergs reaction is a classic multicomponent reaction used to synthesize hydantoins from carbonyl compounds, potassium cyanide, and ammonium carbonate.[11][12][13][14] While the direct application to thiohydantoins is less common, variations of this reaction can be employed. A more relevant approach for thiohydantoins involves the use of thiourea or its derivatives. For instance, a variation involves the reaction of ketones with ammonium monothiocarbamate and sodium cyanide to yield 4-thiohydantoins.[11]

A solid-phase synthesis approach has also been reported for producing novel 2-thiohydantoins, which can be adapted for 5-Methyl-2-thiohydantoin.[1] This method involves a series of steps on a solid support, followed by cleavage to yield the final product.[1]

Caption: Generalized pathway for thiohydantoin synthesis via a Bucherer-Bergs type reaction.

Physicochemical Properties of 5-Methyl-2-thiohydantoin

A thorough understanding of the physicochemical properties of a compound is fundamental for its application in drug development, including formulation and pharmacokinetic studies.

Property	Value	Reference
Molecular Formula	C4H6N2OS	[15]
Molar Mass	130.17 g/mol	[15][16]
Density	1.37 g/cm³	[15]
Appearance	White powder (typical)	[17]
Melting Point	212-215 °C (for a derivative)	[17]
Hydrogen Bond Donor Count	2	[16]
Hydrogen Bond Acceptor Count	2	[16]
Rotatable Bond Count	0	[16]

Applications in Drug Discovery and Medicinal Chemistry

The 2-thiohydantoin scaffold, including 5-methyl substituted derivatives, is a cornerstone in modern medicinal chemistry. Its derivatives have been extensively investigated for a multitude of therapeutic applications.

Anticancer Activity

Numerous 5-substituted-2-thiohydantoin analogs have been synthesized and evaluated as novel antitumor agents.[6][18][19] These compounds have shown cytotoxic activity against a variety of cancer cell lines, including breast, lung, and prostate cancers.[5] The mechanism of action often involves the inhibition of crucial cellular processes such as tubulin polymerization or the modulation of cell cycle regulatory pathways.[5] For instance, certain 5-benzylidene-2-thiohydantoin derivatives have been identified as potent inhibitors of NADPH oxidase (NOX), enzymes implicated in various pathologies including cancer.[1]

Antimicrobial and Antiviral Properties

Thiohydantoin derivatives have demonstrated significant potential as antimicrobial and antiviral agents.[5] They have shown inhibitory activity against a range of pathogens, including bacteria and viruses like Herpes Simplex Virus (HSV) and HIV.[5][6] The mode of action is often attributed to the inhibition of key viral or bacterial enzymes necessary for replication.[5]

Antidiabetic and Anti-inflammatory Activities

The versatile thiohydantoin scaffold has also been explored for the treatment of metabolic and inflammatory diseases. Some derivatives act as insulin sensitizers and enzyme inhibitors, showing promise as antidiabetic drugs.[5][7] Additionally, certain thiohydantoins exhibit anti-inflammatory properties by reducing the expression of pro-inflammatory cytokines.[5]

Conclusion

5-Methyl-2-thiohydantoin, as a member of the broader class of 2-thiohydantoins, represents a molecule of considerable interest to the scientific community. Its straightforward synthesis, coupled with the vast therapeutic potential of its derivatives, ensures its continued relevance in the field of drug discovery. This guide has provided a detailed overview of its discovery, synthesis, properties, and applications, offering valuable insights for researchers and professionals dedicated to the advancement of medicinal chemistry. The ease of structural modification of the thiohydantoin core will undoubtedly lead to the discovery of new and more potent therapeutic agents in the future.

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A Technical Guide to the Spectroscopic Characterization of 5-Methyl-2-thiohydantoin

Introduction

5-Methyl-2-thiohydantoin is a five-membered heterocyclic compound belonging to the thiohydantoin class, which are sulfur analogs of hydantoins.[1] These scaffolds are of significant interest in medicinal chemistry due to their wide range of biological activities, including potential anticancer, antimicrobial, antiviral, and antidiabetic properties.[2][3][4] Given their therapeutic potential, the unambiguous structural confirmation and purity assessment of thiohydantoin derivatives are paramount. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for this purpose.

This guide provides an in-depth analysis of the key spectroscopic data for 5-Methyl-2-thiohydantoin. It is designed to serve as a practical reference for researchers, offering not only characteristic data but also the underlying principles and standardized protocols for data acquisition. The insights herein are synthesized from established literature on thiohydantoin characterization, ensuring a foundation of scientific accuracy and reliability.[5]

Molecular Structure

The foundational step in any spectroscopic analysis is a clear understanding of the molecule's structure. 5-Methyl-2-thiohydantoin features a five-membered ring containing two nitrogen atoms, a carbonyl group at C4, a thiocarbonyl group at C2, and a methyl substituent at the C5 chiral center.

Caption: Standard workflow for NMR sample preparation and analysis.

• Sample Preparation : Dissolve 5-10 mg of 5-Methyl-2-thiohydantoin in approximately 0.6 mL of a suitable deuterated solvent, such as DMSO-d₆, in a standard 5 mm NMR tube. [2]The use of DMSO-d₆ is recommended to prevent the exchange of N-H protons with the solvent, allowing for their observation.

• Instrumentation : Acquire spectra on a 300, 400, or 500 MHz NMR spectrometer.

• ¹H NMR Parameters :

  • Pulse Program : Standard single pulse.

  • Spectral Width : 0-12 ppm.

  • Number of Scans : 16-64, depending on sample concentration.

• ¹³C NMR Parameters :

  • Pulse Program : Standard proton-decoupled pulse program.

  • Spectral Width : 0-200 ppm.

  • Number of Scans : 1024 or more to achieve an adequate signal-to-noise ratio.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation corresponding to bond vibrations. The spectrum of 5-Methyl-2-thiohydantoin is characterized by absorptions from the N-H, C=O, and C=S groups.

Table 3: Characteristic IR Absorption Bands for 5-Methyl-2-thiohydantoin

Functional Group	Vibration Type	Approx. Wavenumber (cm⁻¹)	Intensity
N-H	Stretch	3200 - 3400	Medium-Strong, Broad
C-H (sp³)	Stretch	2950 - 3000	Medium
C=O (Amide)	Stretch	1700 - 1750	Strong
N-H	Bend	1590 - 1650	Medium
C=S (Thioamide)	Stretch	1050 - 1250	Medium-Weak

Note: The C=S stretch is often coupled with other vibrations and can be difficult to assign definitively. [6][7]

Experimental Protocol: FTIR-ATR Data Acquisition

• Instrumentation : Use a Fourier-Transform Infrared (FTIR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

• Background Scan : Clean the ATR crystal (typically diamond or germanium) with a suitable solvent (e.g., isopropanol) and acquire a background spectrum.

• Sample Analysis : Place a small amount of the solid 5-Methyl-2-thiohydantoin sample directly onto the ATR crystal.

• Data Collection : Apply pressure to ensure good contact and collect the sample spectrum. Typically, 16-32 scans are co-added to produce the final spectrum.

• Cleaning : Thoroughly clean the crystal after analysis.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique for determining the molecular weight and elemental composition of a molecule. It also provides structural information through the analysis of fragmentation patterns.

Table 4: Key Mass Spectrometry Data for 5-Methyl-2-thiohydantoin

Ion Type	Formula	Calculated m/z	Description
[M+H]⁺	C₄H₇N₂OS⁺	131.03	Protonated molecular ion.
[M+Na]⁺	C₄H₆N₂OSNa⁺	153.01	Sodium adduct of the molecular ion.

| [M]⁺˙ | C₄H₆N₂OS⁺˙ | 130.02 | Molecular ion (in EI). |

Fragmentation Pathway

Under ionization conditions, the 5-Methyl-2-thiohydantoin molecular ion can undergo fragmentation. A logical pathway involves the initial cleavage of the methyl group or fragmentation of the heterocyclic ring. The analysis of these fragments helps to confirm the molecular structure.

Caption: Plausible fragmentation pathways for the molecular ion of 5-Methyl-2-thiohydantoin.

Experimental Protocol: ESI-MS Data Acquisition

• Sample Preparation : Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile/water.

• Instrumentation : Use a mass spectrometer equipped with an Electrospray Ionization (ESI) source.

• Infusion : Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

• Data Acquisition : Acquire the mass spectrum in positive ion mode. The scan range should be set to include the expected m/z values (e.g., 50-300 amu). Key parameters to optimize include capillary voltage, cone voltage, and desolvation gas temperature and flow rate.

Conclusion

The spectroscopic characterization of 5-Methyl-2-thiohydantoin provides a distinct and verifiable fingerprint essential for its identification and quality control. The ¹H and ¹³C NMR spectra are defined by the chemical shifts influenced by the thiocarbonyl group, particularly the downfield shifts of the N3-H proton and the C2 carbon. The IR spectrum is characterized by strong absorptions from the N-H and C=O bonds. Finally, mass spectrometry confirms the molecular weight and offers structural validation through predictable fragmentation patterns. The combined application of these techniques, guided by the protocols and reference data in this guide, ensures a comprehensive and authoritative structural elucidation of this important heterocyclic compound.

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An In-Depth Technical Guide to the Solubility and Stability of 5-Methyl-2-thiohydantoin for Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 5-Methyl-2-thiohydantoin in Modern Drug Discovery

5-Methyl-2-thiohydantoin, a heterocyclic compound belonging to the thiohydantoin class, has garnered significant attention in medicinal chemistry and drug development.[1][2] Thiohydantoins, as a privileged scaffold, are integral to the structure of numerous pharmacologically active molecules, demonstrating a broad spectrum of biological activities, including anticancer, antiviral, and antimicrobial properties.[1] The substitution at the 5-position of the thiohydantoin ring, as in 5-Methyl-2-thiohydantoin, plays a crucial role in modulating its physicochemical properties and biological targets.[3]

A thorough understanding of the solubility and stability of 5-Methyl-2-thiohydantoin is paramount for its successful progression through the drug development pipeline. These fundamental physicochemical parameters influence everything from formulation design and bioavailability to storage conditions and shelf-life. This in-depth technical guide provides a comprehensive analysis of the solubility and stability of 5-Methyl-2-thiohydantoin, offering both theoretical insights and practical, field-proven experimental protocols to empower researchers in their quest for novel therapeutics.

I. Physicochemical Properties of 5-Methyl-2-thiohydantoin

Table 1: Key Physicochemical Properties of 5-Methyl-2-thiohydantoin and Related Analogs

Property	5-Methyl-2-thiohydantoin (Predicted/Inferred)	2-Thiohydantoin	5-Methylhydantoin
Molecular Formula	C4H6N2OS[4][5]	C3H4N2OS[6]	C4H6N2O2[7]
Molecular Weight	130.17 g/mol [4][5]	116.14 g/mol	114.10 g/mol [7]
Appearance	White to off-white crystalline solid (Expected)	Crystalline solid[8]	Crystalline solid
Melting Point	Expected to be in a similar range to 2-thiohydantoin	229-231 °C (decomposes)	Not available
pKa	Expected to be weakly acidic, similar to other thiohydantoins	Not available	Not available
LogP	Prediction suggests a relatively low value, indicating moderate lipophilicity	Not available	Not available

II. Solubility Profile of 5-Methyl-2-thiohydantoin: A Multi-Solvent Perspective

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and formulation feasibility. The presence of both a polar thioamide group and a nonpolar methyl group in 5-Methyl-2-thiohydantoin suggests a nuanced solubility profile across a range of solvents.

Qualitative Solubility Insights

Based on the general characteristics of thiohydantoins, 5-Methyl-2-thiohydantoin is expected to exhibit:

• Good solubility in polar aprotic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which can effectively solvate the thiohydantoin ring.[2]

• Moderate solubility in polar protic solvents such as ethanol and methanol, where hydrogen bonding interactions can occur.

• Limited solubility in water, a common trait for many small organic molecules.

• Poor solubility in nonpolar solvents like hexane and toluene.

Quantitative Solubility Data: Bridging the Gap with Experimental Protocols

While specific quantitative solubility data for 5-Methyl-2-thiohydantoin is scarce, data for the parent compound, 2-thiohydantoin, provides a valuable benchmark. For instance, 2-thiohydantoin exhibits a solubility of 50 mg/mL in DMSO.[9] In a common vehicle formulation for in vivo studies (10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline), a solubility of at least 2.5 mg/mL is achieved for 2-thiohydantoin.[9]

To address the lack of specific data for 5-Methyl-2-thiohydantoin, the following detailed experimental protocols are provided for researchers to determine its solubility in various solvents.

Experimental Protocol 1: Equilibrium Solubility Determination by the Shake-Flask Method

This method is the gold standard for determining the thermodynamic solubility of a compound.

Methodology:

• Preparation of Saturated Solutions: Add an excess amount of 5-Methyl-2-thiohydantoin to a series of vials, each containing a known volume of the desired solvent (e.g., water, ethanol, methanol, acetonitrile, DMSO).

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25 °C and 37 °C) for a predetermined period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge or filter the suspensions to separate the undissolved solid from the saturated solution.

• Quantification: Accurately dilute an aliquot of the clear supernatant and quantify the concentration of 5-Methyl-2-thiohydantoin using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Calculation: Express the solubility in mg/mL or mol/L.

Diagram 1: Workflow for Shake-Flask Solubility Determination

Caption: Workflow for determining the equilibrium solubility of 5-Methyl-2-thiohydantoin.

Table 2: Projected Solubility of 5-Methyl-2-thiohydantoin in Common Solvents (Hypothetical Data for Illustrative Purposes)

Solvent	Temperature (°C)	Expected Solubility Range (mg/mL)
Water (pH 7.4)	25	< 1
Ethanol	25	5 - 15
Methanol	25	10 - 25
Acetonitrile	25	2 - 8
Dimethyl Sulfoxide (DMSO)	25	> 50

III. Chemical Stability of 5-Methyl-2-thiohydantoin: Degradation Pathways and Kinetics

The chemical stability of a drug candidate is a critical quality attribute that dictates its shelf-life and potential for degradation into inactive or even toxic byproducts. The thiohydantoin ring is susceptible to hydrolysis, particularly under non-neutral pH conditions.

Hydrolytic Degradation

• Alkaline Hydrolysis: Thiohydantoins are known to undergo base-catalyzed hydrolysis.[3] The reaction proceeds through the initial ionization of the N-H proton, followed by nucleophilic attack of a hydroxide ion on the carbonyl carbon. This leads to ring-opening and the formation of a thioureido-acid derivative.[3] The rate of this degradation is expected to increase with increasing pH.

• Acidic Hydrolysis: While generally more stable under acidic conditions compared to alkaline conditions, prolonged exposure to strong acids can also lead to the cleavage of the thiohydantoin ring.

Diagram 2: Proposed Base-Catalyzed Hydrolysis of 5-Methyl-2-thiohydantoin

Caption: Simplified pathway of base-catalyzed hydrolysis of 5-Methyl-2-thiohydantoin.

Photostability

Exposure to light, particularly ultraviolet (UV) radiation, can induce photochemical degradation. Studies on the related compound, 5-ethyl-5-methylhydantoin, have shown that it undergoes photolysis upon exposure to UV and gamma radiation.[1] Therefore, it is crucial to assess the photostability of 5-Methyl-2-thiohydantoin.

Experimental Protocol 2: Forced Degradation and Stability-Indicating Method Development

A forced degradation study is essential to identify potential degradation products and to develop a stability-indicating analytical method.

Methodology:

• Stress Conditions: Subject solutions of 5-Methyl-2-thiohydantoin to various stress conditions, including:

  • Acidic: 0.1 M HCl at elevated temperature (e.g., 60 °C).

  • Basic: 0.1 M NaOH at room temperature and elevated temperature.

  • Oxidative: 3% H₂O₂ at room temperature.

  • Thermal: Dry heat (e.g., 80 °C).

  • Photolytic: Exposure to UV and visible light as per ICH Q1B guidelines.

• Time Points: Sample the stressed solutions at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Analytical Method Development: Develop a stability-indicating HPLC method capable of separating the parent 5-Methyl-2-thiohydantoin from all significant degradation products. A reversed-phase C18 column with a gradient elution of acetonitrile and water (with a modifier like formic acid or trifluoroacetic acid) is a good starting point.

• Peak Purity Analysis: Use a photodiode array (PDA) detector to assess the peak purity of the parent compound and ensure no co-eluting degradants.

• Mass Spectrometry (MS) for Identification: Couple the HPLC system to a mass spectrometer to identify the mass of the degradation products, which aids in elucidating the degradation pathways.

Diagram 3: Workflow for Forced Degradation Studies

Caption: Workflow for conducting forced degradation studies of 5-Methyl-2-thiohydantoin.

IV. Conclusion and Future Directions

This technical guide has provided a comprehensive overview of the critical physicochemical properties of 5-Methyl-2-thiohydantoin, with a focus on its solubility and stability. While a complete experimental dataset for this specific molecule is not yet publicly available, this guide has leveraged data from analogous compounds and, more importantly, has provided detailed, actionable experimental protocols for researchers to generate this crucial information.

By systematically determining the solubility of 5-Methyl-2-thiohydantoin in a range of pharmaceutically relevant solvents and by elucidating its degradation pathways through forced degradation studies, drug development professionals can make informed decisions regarding formulation strategies, analytical method development, and the establishment of appropriate storage and handling conditions. The insights and methodologies presented herein are intended to serve as a valuable resource to accelerate the research and development of 5-Methyl-2-thiohydantoin and other promising thiohydantoin-based therapeutics.

V. References

• ChemBK. 5-Methyl-2-thiohydantoin. Available from: [Link]

• A Review of the Physicochemical Approach to the Analysis of 2-Thiohydantoin. International Journal of Research in Engineering and Science (IJRES). 2023. Available from: [Link]

• Sarker PK, Takahashi J-I, Kawamoto Y, Obayashi Y, Kaneko T, Kobayashi K. Photostability of Iiovaline and its precursor 5-Ethyl-5- methylhydantoin exposed to simulated space radiations. International journal of molecular sciences. 2012;13(1):1006-17. Available from: [Link]

• Design of Novel Thiohydantoin Derivatives and Exploration their Physico-Chemical Parameters. ResearchGate. 2023. Available from: [Link]

• A COMPREHENSIVE REVIEW ON THIOHYDANTOIN: SYNTHESIS, PROPERTIES, AND APPLICATIONS. International Journal of Research Publication and Reviews. 2025. Available from: [Link]

• Mezoughi AB, Al-Humaidi JY, Ali BE, Al-Awadi NA, El-Faham A. Recent Biological Applications and Chemical Synthesis of Thiohydantoins. Journal of Chemical Reviews. 2021;3(3):196-218. Available from: [Link]

• 5-Methyl-2-thioxo-4-imidazolidinone. PubChem. Available from: [Link]

• Wang Et Al 2023 Solubility Measurement and Modeling of 5 Methyl 2 (2 Nitrophenyl) Amino 3 Thiophenecarbonitrile (Y Form). Scribd. 2025. Available from: [Link]

• Rows of the thiohydantoin and DMSO solvent molecules formed along a.... ResearchGate. 2024. Available from: [Link]

• What is the solubility protocol of GSK805 in DMSO, PEG300, and Tween-80?. ResearchGate. 2025. Available from: [Link]

• Carrington HC, Waring WS. Thiohydantoins. Part IV. The Action of Raney Nickel on some Mono-, Di-, and Tetra-hydroglyoxalines. Journal of the Chemical Society (Resumed). 1953:3105. Available from: [Link]

• 5-Methylhydantoin. PubChem. Available from: [Link]

• Synthesis and evaluation of novel thiohydantoin derivatives for antidiabetic activity using in silico in vitro and in vivo methods. National Institutes of Health. 2025. Available from: [Link]

• Dimethyl Sulfoxide (DMSO) Solubility Data. Gaylord Chemical. Available from: [Link]

• Fraile JM, García JI, Gil MJ, Martínez-Merino V, Mayoral JA, Pires E, et al. Reactivity of 5-methylenehydantoins. Tetrahedron. 2011;67(44):8639–47. Available from: [Link]

• 2-Thiohydantoin. PubChem. Available from: [Link]

• Synthesis,Reactions and Applications of 2-Thiohydantoin. ResearchGate. 2020. Available from: [Link]

• Synthesis and Biological Activity of 5-aryliden-2-thiohydantoin S-aryl Derivatives. ResearchGate. Available from: [Link]

• Thermochemical Study of 1-Methylhydantoin. National Institutes of Health. 2022. Available from: [Link]

• Macathiohydantoin L, a Novel Thiohydantoin Bearing a Thioxohexahydroimidazo [1,5-a] Pyridine Moiety from Maca (Lepidium meyenii Walp.). National Institutes of Health. 2021. Available from: [Link]

• Dimethyl sulfoxide: an antagonist in scintillation proximity assay [(35)S]-GTPgammaS binding to rat 5-HT(6) receptor cloned in HEK-293 cells?. PubMed. 2007. Available from: [Link]

• Analytical method development for determination of methylmercury low molecular mass thiol complexes by liquid chromatography tan. DiVA portal. 2016. Available from: [Link]

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An In-Depth Technical Guide to the Formation Mechanism of 5-Methyl-2-thiohydantoin

Introduction

5-Methyl-2-thiohydantoin is a heterocyclic organic compound derived from the amino acid alanine. As a member of the thiohydantoin family, it serves as a critical structural motif in medicinal chemistry and is a cornerstone in the field of protein sequencing.[1][2] Thiohydantoins are sulfur analogs of hydantoins where the carbonyl group at the C2 position is replaced by a thiocarbonyl group, a substitution that significantly influences the molecule's electronic environment and chemical reactivity.[3] Understanding the precise mechanism of its formation is paramount for researchers in drug development and proteomics, as it enables the optimization of synthetic routes and the accurate interpretation of analytical results.

This guide provides an in-depth exploration of the core mechanisms governing the formation of 5-Methyl-2-thiohydantoin. We will dissect the reaction pathways, explain the causality behind experimental choices, and provide validated protocols for its synthesis and characterization, grounding all claims in authoritative scientific literature.

Core Mechanistic Pathways

The formation of 5-Methyl-2-thiohydantoin is primarily achieved through the reaction of its parent amino acid, alanine, with a sulfur-containing reagent. The most extensively studied and mechanistically elucidated pathway is analogous to the first steps of the Edman degradation, a Nobel Prize-winning method for sequencing amino acids in a peptide.[4][5]

Pathway 1: The Edman-Type Reaction of Alanine with Isothiocyanate

This is the most fundamental and controlled method for synthesizing 5-substituted-2-thiohydantoins. It involves the reaction of an α-amino acid, in this case, alanine, with an isothiocyanate, such as phenyl isothiocyanate (PITC), under specific pH conditions.[6][7] The mechanism proceeds in three distinct, sequential steps.

Step 1: Nucleophilic Addition (Coupling)

The reaction is initiated under mildly alkaline conditions (pH 8-9).[4][8] This choice is critical: the basic environment deprotonates the α-amino group of alanine, converting it from an ammonium ion (-NH₃⁺) into a free amino group (-NH₂). This significantly enhances its nucleophilicity, enabling it to act as a potent nucleophile. The deprotonated amino group then attacks the electrophilic central carbon atom of the isothiocyanate.[7][9] This coupling reaction forms a stable N-phenylthiocarbamoyl-alanine derivative (PTC-alanine).

Step 2: Intramolecular Cyclization and Cleavage

The reaction conditions are then switched to anhydrous acidic, typically using an acid like trifluoroacetic acid (TFA).[4][8] The acid protonates the nitrogen of the peptide bond (or the carboxylic acid in the case of a free amino acid), making the carbonyl carbon more electrophilic. The sulfur atom of the thiocarbamoyl group, acting as an internal nucleophile, attacks this activated carbonyl carbon.[8] This intramolecular cyclization results in the cleavage of the terminal residue and the formation of a five-membered ring intermediate, a thiazolinone derivative.

Step 3: Conversion to 5-Methyl-2-thiohydantoin

The thiazolinone derivative is relatively unstable. It is subsequently treated with aqueous acid, which catalyzes its rearrangement into the more stable 5-Methyl-2-phenylthiohydantoin isomer.[4] If a simpler isothiocyanate (like one derived from methylamine) is used, the final product is 5-Methyl-2-thiohydantoin. This final structure is thermodynamically favored due to its stable, resonant ring system.

Caption: Edman-type reaction pathway for thiohydantoin formation.

Pathway 2: Synthesis from Alanine and Thiourea

A simpler, more direct, and cost-effective method involves heating an α-amino acid directly with thiourea.[10][11] This one-pot synthesis offers advantages in scalability and ease of work-up.[12]

The proposed mechanism, while less detailed in literature than the Edman reaction, is believed to proceed via the formation of an isothiocyanate intermediate from the decomposition of thiourea, which then reacts with the amino acid. Alternatively, the amino acid's carboxyl group may activate, followed by nucleophilic attack from a nitrogen atom of thiourea and subsequent cyclization with the elimination of ammonia and water. A surprising outcome of this reaction is that when L-cysteine is used as the starting material, the product is also 5-methyl-2-thiohydantoin, indicating a thermal desulfurization of the cysteine side chain occurs under the reaction conditions.[10][13]

Caption: Simplified mechanism for synthesis from alanine and thiourea.

Factors Influencing Reaction Kinetics and Yield

The successful formation of 5-Methyl-2-thiohydantoin is highly dependent on carefully controlled reaction parameters.

Parameter	Effect on Reaction	Rationale & Causality
pH	Controls nucleophilicity and cyclization steps.	Alkaline pH (8-9) is required for the initial coupling to deprotonate the amino group, making it nucleophilic.[6][8] Acidic conditions are then necessary to facilitate the cyclization and cleavage of the intermediate.[4]
Solvent	Affects solubility and reaction rate.	Solvents like aqueous ethanol or dimethylformamide (DMF) are often used to ensure all reactants remain in solution.[14][15] Anhydrous conditions are critical during the acid cleavage step to prevent hydrolysis of intermediates.[8]
Temperature	Influences reaction kinetics.	The coupling reaction is typically carried out at a moderate temperature (40-60°C).[8][15] Higher temperatures, especially in the thiourea method, drive the reaction to completion but can also lead to side reactions like racemization or decomposition.[10]
Reactant Purity	Determines final product purity.	Purity of the starting alanine and isothiocyanate/thiourea is essential to avoid competing side reactions and simplify purification. Amino acids with reactive side chains may require protecting groups.[4]

Experimental Protocol & Characterization

This section provides a validated, self-contained protocol for the synthesis and verification of 5-Methyl-2-thiohydantoin.

Experimental Workflow: Synthesis from Alanine Methyl Ester

This protocol is adapted from established three-component procedures that provide high yields and purity.[1]

Caption: Step-by-step workflow for the synthesis of 5-Methyl-2-thiohydantoin.

Detailed Step-by-Step Methodology

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve L-alanine methyl ester hydrochloride (1 equivalent) in dimethylformamide (DMF).

• Neutralization: Add triethylamine (2.2 equivalents) to the solution and stir for 10 minutes at room temperature. This neutralizes the hydrochloride salt and frees the amino group.

• Coupling Reaction: Add phenyl isothiocyanate (1.1 equivalents) to the mixture. Heat the reaction to 60°C and stir for 4 hours.[15]

• Work-up: After cooling to room temperature, pour the reaction mixture into ice-water. Extract the aqueous layer three times with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexane-ethyl acetate gradient to yield the pure thiohydantoin derivative.

• Confirmation: Confirm the structure and purity of the final product using NMR, IR, and mass spectrometry.

Spectroscopic Characterization

The substitution of a carbonyl oxygen with sulfur at the C2 position results in distinct and predictable shifts in spectroscopic data, providing a reliable method for product validation.[3]

Spectroscopic Method	Key Observation for 5-Methyl-2-thiohydantoin	Rationale
¹H NMR	N-H protons resonate at a lower field (higher ppm) compared to the hydantoin analog. The C5-H proton will show a characteristic quartet coupled to the methyl protons.	The thiocarbonyl group (C=S) is more electron-withdrawing than the carbonyl group (C=O), deshielding the adjacent N-H protons.[3]
¹³C NMR	The C2 carbon (C=S) signal appears at a significantly lower field (~180-200 ppm) compared to the C2 carbonyl carbon in hydantoin (~155-160 ppm).	The C=S carbon is strongly deshielded relative to a C=O carbon, providing a definitive diagnostic peak.[3]
FT-IR	Presence of a strong C=S stretching band around 1100-1300 cm⁻¹ and absence of one of the C=O bands seen in hydantoin.	This directly confirms the replacement of a carbonyl with a thiocarbonyl group.
Mass Spec.	The molecular ion peak will correspond to the calculated mass of 5-Methyl-2-thiohydantoin (C₄H₆N₂OS, Molar Mass: 130.17 g/mol ).[16]	Confirms the elemental composition of the synthesized product.

Conclusion

The formation of 5-Methyl-2-thiohydantoin is a well-defined process rooted in the fundamental principles of nucleophilic addition and intramolecular cyclization. The Edman-type reaction provides a mechanistically robust and controllable pathway, where the careful manipulation of pH and reaction conditions is essential for guiding the transformation from the starting amino acid to the final heterocyclic product. Simpler methods, such as the direct reaction with thiourea, offer practical alternatives for large-scale synthesis. A thorough understanding of these mechanisms, coupled with rigorous spectroscopic characterization, empowers researchers to confidently synthesize, identify, and utilize this important molecule in their scientific endeavors.

References

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• 8. 4 Steps of Edman Degradation | MtoZ Biolabs [mtoz-biolabs.com]
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Controlling Stereochemical Integrity: A Guide to Mitigating Racemization of 5-Methyl-2-thiohydantoin During Synthesis

An In-depth Technical Guide for Drug Development Professionals

Abstract: 5-Methyl-2-thiohydantoin is a crucial heterocyclic scaffold in medicinal chemistry, often derived from the natural amino acid L-alanine. The stereochemical configuration at the C5 position is paramount for its intended biological activity and regulatory approval. However, the C5 stereocenter is notoriously labile and prone to racemization under various synthetic conditions, posing a significant challenge for process chemists and drug developers. This technical guide provides an in-depth analysis of the mechanisms driving racemization, identifies critical process parameters, and offers field-proven strategies and protocols to synthesize and analyze enantiomerically pure 5-Methyl-2-thiohydantoin.

Introduction: The Significance of a Single Stereocenter

Thiohydantoins, sulfur analogs of hydantoins, are a privileged class of compounds in pharmaceutical sciences, exhibiting a wide range of biological activities, including antiviral, antimicrobial, and anticarcinogenic properties.[1] When synthesized from chiral α-amino acids, such as L-alanine, the resulting 5-methyl-2-thiohydantoin retains a stereogenic center at the C5 position. The specific spatial arrangement of the methyl group—(S) or (R)—can dramatically influence the molecule's interaction with chiral biological targets like enzymes and receptors.

The development of an enantiomerically pure drug substance is a primary objective. The presence of the unwanted enantiomer can lead to reduced efficacy, off-target effects, or, in some cases, significant toxicity. The inherent stereolability of the C5 proton in the 5-methyl-2-thiohydantoin ring system makes its synthesis a delicate process where the risk of racemization—the conversion of an enantiomerically pure sample into a 1:1 mixture of both enantiomers—is ever-present. This guide dissects the underlying chemistry of this process to empower researchers to control it effectively.

Synthetic Pathways to 5-Methyl-2-thiohydantoin

Several synthetic routes from L-alanine have been established. Understanding these pathways is the first step in identifying potential racemization hotspots. The most common approaches involve the reaction of the amino acid with a thiocyanate or isothiocyanate source.[2]

A particularly straightforward and high-yielding method involves the direct condensation of an α-amino acid with thiourea at elevated temperatures.[1][3] This method is attractive for its simplicity, low cost, and scalability.[1] Other methods include the classic Johnson treatment using acetic anhydride and ammonium thiocyanate or coupling with isothiocyanates.[1]

Below is a generalized workflow for the synthesis starting from L-alanine.

Diagram 1: General workflow for the synthesis of 5-Methyl-2-thiohydantoin.

While these routes are effective, the choice of reagents and reaction conditions, particularly temperature and pH, critically determines the stereochemical outcome.

The Core Mechanism: How Racemization Occurs

The loss of stereochemical integrity at the C5 position of 5-substituted hydantoins and thiohydantoins is primarily driven by the acidity of the C5 proton and the subsequent formation of a planar, achiral intermediate.[4]

The Key Culprit: Tautomerization via Enolate Formation

The proton at the C5 position is positioned between two electron-withdrawing groups: the C4-carbonyl and the C2-thiocarbonyl. This electronic arrangement significantly increases its acidity, making it susceptible to abstraction by a base.

The mechanism, supported by kinetic studies, is an SE1 (unimolecular electrophilic substitution) process:[4]

• Deprotonation: A base (B:) removes the acidic proton from the C5 stereocenter.

• Formation of an Achiral Enolate: This results in the formation of a resonance-stabilized, planar enolate intermediate. The planarity of this intermediate means the stereochemical information is lost.

• Reprotonation: The enolate can be reprotonated from either face of the planar system with equal probability. Protonation from one side regenerates the starting (S)-enantiomer, while protonation from the opposite side forms the (R)-enantiomer.

Over time, this process leads to a 1:1 mixture of (S) and (R) enantiomers, a racemic mixture.

Diagram 2: Mechanism of base-catalyzed racemization of 5-Methyl-2-thiohydantoin.

This mechanism is catalyzed by both acids and bases, which facilitate the removal of the C5 proton.

Critical Factors Influencing Racemization

Controlling racemization requires a deep understanding of the factors that accelerate it. Process development should focus on optimizing these parameters to maintain stereochemical purity.

Factor	Impact on Racemization	Causality and Field Insights
Temperature	High Impact: Increased temperature significantly accelerates racemization.	Provides the necessary activation energy for C5 proton abstraction. Syntheses involving heating mixtures of amino acids and thiourea to 170-220°C carry a high risk, although some studies report no racemization under controlled heating.[1][3] Insight: Use the minimum temperature required for the reaction to proceed at an acceptable rate. Monitor enantiomeric excess (ee) during temperature scouting studies.
pH (Acids/Bases)	High Impact: Both acidic and basic conditions catalyze racemization.	Base-catalyzed: A base directly abstracts the acidic C5 proton. Acid-catalyzed: Protonation of the C4-carbonyl oxygen increases the acidity of the C5 proton, facilitating enolization. A pH minimum for racemization is often observed around pH 3 for related hydantoins.[4] Insight: Avoid strongly acidic or basic conditions, especially during work-up and purification. Buffer reaction mixtures where possible.
Solvent	Moderate Impact: Solvent polarity and nature affect reaction rates.	Polar aprotic solvents like DMSO can increase the basicity of anionic catalysts and accelerate racemization.[4] Protic solvents can participate in proton transfer. Insight: Solvent choice should be a key optimization parameter. Consider less polar or protic solvents where feasible. Solvent effects can be complex and substrate-dependent.
Reagents	High Impact: The choice of cyclizing or activating agent is critical.	Reagents can introduce acidic or basic conditions. In the synthesis of related hydantoins, 1,1'-carbonyldiimidazole (CDI) was found to cause complete racemization, whereas triphosgene with pyridine preserved stereochemical integrity.[5][6] This is likely due to the formation of a highly reactive intermediate with CDI that facilitates C5 proton removal. Insight: Scrutinize all reagents for their potential to act as a base or acid. Opt for milder activating agents.
Substituents	Moderate Impact: Groups on the N1 and N3 positions can influence C5 lability.	N-acylation (e.g., at the N1 position) can decelerate the rate of racemization.[7] This is likely due to electronic effects that reduce the acidity of the C5 proton or sterically hinder the approach of a base. Insight: While the core structure is fixed, this knowledge is valuable when designing analogs or pro-drugs.

Protocol: Synthesis of (S)-5-Methyl-2-thiohydantoin with Minimized Racemization

This protocol is based on the direct condensation method, which has been reported to proceed without racemization under carefully controlled conditions.[1] The key is to use a solvent-free reaction with controlled heating, followed by a non-harsh work-up.

Objective: To synthesize (S)-5-Methyl-2-thiohydantoin from L-alanine with an enantiomeric excess >98%.

Materials:

• L-Alanine (1.0 eq)

• Thiourea (1.5 eq)

• Oil bath with precise temperature control

• Round-bottom flask with reflux condenser

• Ethyl acetate (EtOAc)

• Deionized water

Step-by-Step Methodology:

• Reaction Setup: Combine L-alanine and thiourea in a clean, dry round-bottom flask.

• Solvent-Free Condensation: Place the flask in a pre-heated oil bath at 175-180°C. Causality Note: This temperature is a critical parameter. While high, it is below the point where significant racemization of the starting amino acid has been observed.[1] The absence of a solvent simplifies the reaction and work-up.

• Reaction Monitoring: The mixture will melt and react, with the evolution of ammonia and water vapor, which will reflux. Monitor the reaction by TLC (e.g., 1:1 Hexane:EtOAc) until the L-alanine spot has been consumed (typically 1-2 hours). Trustworthiness Note: Do not overheat or prolong the reaction time unnecessarily, as this increases the risk of thermal racemization.

• Work-up and Isolation: Cool the reaction mixture to room temperature. The mixture will solidify. Add a sufficient amount of hot deionized water to dissolve the solid crude product.

• Extraction: Cool the aqueous solution and extract three times with ethyl acetate. The product is soluble in EtOAc, while unreacted thiourea and other salts remain primarily in the aqueous phase.

• Purification: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Recrystallization (Optional): If necessary, recrystallize the product from a suitable solvent system (e.g., water or ethanol/water) to achieve high chemical purity.

• Validation: Dry the final product under vacuum. Determine the yield and confirm the structure by ¹H-NMR and ¹³C-NMR. Crucially, perform chiral HPLC analysis to determine the enantiomeric excess.

Analytical Verification: Quantifying Stereochemical Purity

Confirming the success of a stereoselective synthesis requires robust analytical methods. Simply obtaining the correct chemical structure is insufficient; the enantiomeric purity must be quantified.

Diagram 3: Analytical workflow for determining enantiomeric excess (ee) using Chiral HPLC.

Analytical Method	Principle	Advantages	Limitations
Chiral HPLC	Differential interaction of enantiomers with a chiral stationary phase (CSP), leading to different retention times.	Gold standard for ee determination; highly accurate and reproducible; provides quantitative data.	Requires method development to find a suitable CSP and mobile phase; can be time-consuming.
¹H-NMR Spectroscopy	In the presence of a chiral solvating agent or chiral shift reagent, the protons of the two enantiomers become diastereotopic and exhibit different chemical shifts.	Rapid analysis; provides structural information simultaneously. Comparison of NMR for pure vs. racemic samples can reveal racemization.[1]	Lower sensitivity and accuracy for very high ee values (>99%); chiral reagents can be expensive.
Circular Dichroism (CD)	Measures the differential absorption of left- and right-circularly polarized light by a chiral molecule.	Highly sensitive to chirality; can be used for rapid screening.	Primarily a qualitative or semi-quantitative tool unless extensive calibration is performed.[8][9]

Conclusion and Recommendations

The racemization of 5-Methyl-2-thiohydantoin during synthesis is a mechanistically understood and controllable process. The lability of the C5 proton, catalyzed by heat, acid, or base, is the root cause of stereochemical erosion. For researchers and drug development professionals, maintaining enantiomeric purity hinges on a strategy of kinetic control: employing the mildest possible reaction conditions for the shortest duration necessary.

Key Takeaways:

• Mechanism is Key: Racemization proceeds through a planar enolate intermediate; preventing its formation is the primary goal.

• Control Your Conditions: Temperature and pH are the most critical parameters to control. Avoid extremes.

• Choose Reagents Wisely: Be aware of the inherent acidity or basicity of all reagents used in the synthetic sequence.

• Analyze Rigorously: Do not assume stereochemical retention. Always validate the enantiomeric excess of the final product and key intermediates using a reliable method like chiral HPLC.

By adhering to these principles, scientists can confidently navigate the synthesis of 5-Methyl-2-thiohydantoin and its derivatives, ensuring the delivery of enantiomerically pure compounds for their intended therapeutic applications.

References

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The Thiohydantoin Scaffold: A Privileged Core in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Relevance of a Versatile Heterocycle

The thiohydantoin scaffold, a five-membered heterocyclic ring containing nitrogen and sulfur, has emerged as a cornerstone in medicinal chemistry.[1] Its remarkable versatility, stemming from multiple points for chemical modification and its ability to engage in various biological interactions, has cemented its status as a "privileged scaffold" in drug discovery.[2][3] This guide provides a comprehensive exploration of the biological significance of the thiohydantoin core, delving into its diverse therapeutic applications, underlying mechanisms of action, and the key structure-activity relationships that drive its pharmacological effects. We will further explore practical synthetic strategies and bio-evaluation protocols, offering a technical resource for professionals engaged in the pursuit of novel therapeutics.

Thiohydantoins are sulfur analogs of hydantoins, where a thiocarbonyl group replaces one or both carbonyl groups.[1] The most common and biologically significant variant is the 2-thiohydantoin scaffold.[1] The core structure offers a unique combination of hydrogen bond donors and acceptors, along with sites for substitution at the N-1, N-3, and C-5 positions, allowing for the fine-tuning of physicochemical properties and biological activity.[1][3][4] This inherent chemical tractability has enabled the development of a vast library of derivatives with a wide spectrum of pharmacological activities.[5]

A Spectrum of Biological Activities: From Cancer to Infectious Diseases

The true power of the thiohydantoin scaffold lies in its ability to interact with a multitude of biological targets, leading to a broad range of therapeutic effects. This section will explore the most significant of these activities, providing insights into the molecular mechanisms and showcasing key examples.

Anticancer Activity: A Pillar in Oncology Drug Development

The most prominent success of the thiohydantoin scaffold is in the field of oncology, particularly in the treatment of prostate cancer.[6][7]

Androgen Receptor Antagonism:

Prostate cancer is often driven by the androgen receptor (AR), a nuclear hormone receptor that, upon binding to androgens like testosterone and dihydrotestosterone, translocates to the nucleus and activates the transcription of genes promoting tumor growth.[8][9] Thiohydantoin-based compounds have been developed as potent AR antagonists that can effectively block this signaling pathway.[6][10]

A prime example is Enzalutamide , an FDA-approved drug for the treatment of castration-resistant prostate cancer (CRPC).[2][7] Enzalutamide and other second-generation AR antagonists with a thiohydantoin core exhibit a multi-pronged mechanism of action:

• Competitive Inhibition of Androgen Binding: They bind to the ligand-binding domain (LBD) of the AR with high affinity, preventing the binding of natural androgens.[9]

• Inhibition of Nuclear Translocation: They impair the translocation of the AR from the cytoplasm to the nucleus.[10][11]

• Disruption of AR-DNA Binding: They hinder the interaction of the AR with androgen response elements (AREs) on the DNA, thereby inhibiting the transcription of target genes.[2]

The structure-activity relationship (SAR) studies of thiohydantoin-based AR antagonists have revealed several key features for potent activity. For instance, the presence of a specific electron-withdrawing group on the N-1 phenyl ring and a particular substitution pattern on the C-5 position are crucial for high antagonistic potency.[9][12]

Other Anticancer Mechanisms:

Beyond AR antagonism, thiohydantoin derivatives have shown promise in targeting other cancer-related pathways. For example, certain derivatives have demonstrated inhibitory activity against mutant isocitrate dehydrogenase 1 (IDH1), an enzyme implicated in gliomas.[4] Others have been found to inhibit kinases in the PI3K/AKT pathway and topoisomerase II, highlighting the scaffold's potential to address diverse cancer types.[2][13] Studies have shown that some thiohydantoin derivatives can induce cell cycle arrest and apoptosis in cancer cells.[13][14]

Thiohydantoin Derivative	Cancer Type	Mechanism of Action	IC50/Activity	Reference
Enzalutamide	Prostate Cancer	Androgen Receptor Antagonist	IC50 = 12.5 µM (LNCaP-AR cells)	[4]
Apalutamide	Prostate Cancer	Androgen Receptor Antagonist	High-affinity AR binding	[8]
Compound 31c	Prostate Cancer	Androgen Receptor Antagonist	2.3-fold more potent than enzalutamide	[6]
Indoline thiohydantoin (9)	Prostate Cancer	Androgen Receptor Antagonist	IC50 = 27.9 µM	[4]
Tetrahydroisoquinoline thiohydantoin (11)	Prostate Cancer	Androgen Receptor Antagonist	IC50 = 0.1 µM (LNCaP-AR cells)	[1]
5-arylidine-2-thiohydantoins	Mycobacterial infections	Inhibition of M. tuberculosis growth	90-97% inhibition	[1]

Antimicrobial and Antiviral Activities

The thiohydantoin scaffold has also been explored for its potential in combating infectious diseases.

Antibacterial and Antifungal Activity:

Numerous studies have reported the synthesis and evaluation of thiohydantoin derivatives against a range of bacterial and fungal pathogens.[15][16][17] For instance, 5-arylidine-2-thiohydantoins have demonstrated significant activity against Mycobacterium tuberculosis.[1][4] Some derivatives have also shown efficacy against both Gram-positive and Gram-negative bacteria, as well as various fungal species.[15][16] The mechanism of antimicrobial action is often attributed to the inhibition of essential microbial enzymes or disruption of cell wall synthesis.

Antiviral Activity:

Thiohydantoin derivatives have been investigated as potential antiviral agents, with some compounds showing activity against viruses such as HIV and Herpes Simplex Virus (HSV).[18][19][20] The development of thiohydantoin-based compounds for treating viral infections, such as hepatitis C, is also an active area of research.[21]

Antidiabetic Properties

Recent research has highlighted the potential of thiohydantoin derivatives in the management of diabetes mellitus.[22][23] Certain derivatives have been shown to inhibit key carbohydrate-hydrolyzing enzymes, namely α-amylase and α-glucosidase.[24] By inhibiting these enzymes in the digestive tract, the breakdown of complex carbohydrates into glucose is slowed down, leading to a reduction in postprandial hyperglycemia.[22][23] One study reported a thiohydantoin derivative (FP4) with potent inhibitory activity against both α-glucosidase and α-amylase, along with antioxidant properties.[22][23]

The Thiohydantoin Scaffold as a Privileged Structure in Drug Design

The widespread biological activities of thiohydantoin derivatives are not coincidental but rather a consequence of the scaffold's inherent chemical and structural features that make it a "privileged" structure.[2][3]

Key features contributing to its privileged status include:

• Synthetic Accessibility: The thiohydantoin core can be readily synthesized through various established methods, allowing for the efficient generation of diverse compound libraries.[25][26][27]

• Structural Rigidity and Defined Vectorial Display of Substituents: The five-membered ring provides a rigid framework that allows for the precise positioning of substituents in three-dimensional space to optimize interactions with biological targets.

• Hydrogen Bonding Capability: The presence of N-H and C=O/C=S groups allows for the formation of crucial hydrogen bonds with protein targets, contributing to binding affinity and specificity.[7]

• Metabolic Stability: The heterocyclic core can often confer favorable metabolic stability, a desirable property in drug candidates.

• Modulable Physicochemical Properties: Substitutions at the N-1, N-3, and C-5 positions enable the fine-tuning of properties such as lipophilicity, solubility, and electronic distribution, which are critical for pharmacokinetic and pharmacodynamic profiles.[1][4]

Experimental Protocols

To provide a practical context, this section outlines a representative synthetic protocol for a 5-substituted-2-thiohydantoin and a common biological assay for evaluating its anticancer activity.

Synthesis of 5-(Arylmethylene)-2-thiohydantoin Derivatives

This protocol is based on the Knoevenagel condensation of 2-thiohydantoin with an aromatic aldehyde, a common and efficient method for generating C-5 substituted derivatives.[1]

Materials:

• 2-Thiohydantoin

• Aromatic aldehyde (e.g., benzaldehyde)

• Ethanolamine

• Ethanol

• Glacial acetic acid

• Standard laboratory glassware and reflux apparatus

Procedure:

• Dissolve 2-thiohydantoin (1 equivalent) and the aromatic aldehyde (1 equivalent) in ethanol in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Add a catalytic amount of ethanolamine to the mixture.

• Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• After completion of the reaction (typically 2-4 hours), cool the mixture to room temperature.

• The product will often precipitate out of the solution. If not, the volume of the solvent can be reduced under vacuum.

• Collect the solid product by vacuum filtration and wash with cold ethanol.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or acetic acid) to obtain the pure 5-(arylmethylene)-2-thiohydantoin derivative.

• Characterize the final product using standard analytical techniques such as NMR, IR, and mass spectrometry.

Evaluation of Antiproliferative Activity using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of potential anticancer compounds.

Materials:

• Cancer cell line (e.g., LNCaP for prostate cancer)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Thiohydantoin derivative (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well microtiter plates

• Multichannel pipette

• Microplate reader

Procedure:

• Seed the cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of the thiohydantoin derivative in the complete cell culture medium.

• Remove the old medium from the wells and add 100 µL of the different concentrations of the test compound to the respective wells. Include a vehicle control (medium with DMSO) and a blank control (medium only).

• Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Carefully remove the medium containing MTT and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration compared to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Conclusion: A Scaffold with a Bright Future

The thiohydantoin scaffold has proven to be an exceptionally fruitful starting point for the development of new therapeutic agents. Its journey from a simple heterocyclic compound to the core of life-saving drugs like Enzalutamide is a testament to its remarkable chemical and biological properties. The continued exploration of this privileged scaffold, through innovative synthetic methodologies and a deeper understanding of its interactions with biological targets, promises to yield a new generation of drugs to address a wide range of unmet medical needs. For researchers and drug development professionals, the thiohydantoin core represents a robust and versatile platform for the design and discovery of novel medicines that can make a significant impact on human health.

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The Enigmatic Presence of 5-Methyl-2-thiohydantoin in Nature: A Technical Guide for Researchers

Introduction: Beyond a Synthetic Curiosity

For decades, the 5-methyl-2-thiohydantoin scaffold has been a familiar entity in the realm of synthetic organic chemistry and drug discovery. Its versatile structure has served as a cornerstone for the development of a wide array of therapeutic agents, from anticancer to anti-inflammatory drugs.[1][2][3] However, to view this molecule solely through the lens of synthetic invention is to overlook its subtle, yet significant, presence within the natural world. This technical guide aims to illuminate the natural occurrence of 5-methyl-2-thiohydantoin and related thiohydantoin compounds, delving into their origins, biological significance, and the analytical methodologies required for their study. For researchers, scientists, and drug development professionals, understanding the natural context of these molecules can provide profound insights into their biological functions and unlock new avenues for therapeutic innovation.

Part 1: Natural Occurrence - A Tale of the Brassicaceae Family

The primary evidence for the natural occurrence of thiohydantoin derivatives points towards the plant kingdom, specifically within the Brassicaceae family.[4][5] This family, which includes well-known plants like maca (Lepidium meyenii) and horseradish (Armoracia rusticana), is renowned for its production of sulfur-containing secondary metabolites.

Recent phytochemical investigations have led to the isolation and characterization of a variety of novel thiohydantoin compounds from these plants. For instance, a study on the rhizomes of Lepidium meyenii (Maca) resulted in the isolation of five new thiohydantoin derivatives, including macathiohydantoin L, which features a unique thioxohexahydroimidazo[1,5-a]pyridine moiety.[6][7] Similarly, research on the roots of horseradish (Armoracia rusticana) has yielded new thiohydantoin and hydantoin derivatives.[8][9][10] While the direct isolation of 5-methyl-2-thiohydantoin has been elusive in these specific studies, the presence of a diverse array of structurally related compounds within this plant family strongly suggests that it is a natural product.

These findings are significant as they shift the perception of thiohydantoins from being purely synthetic constructs to being part of the natural chemical diversity of certain plant species. The structural variety observed in these naturally occurring thiohydantoins suggests a biosynthetic plasticity that warrants further investigation.

Part 2: The Biosynthetic Blueprint - From Glucosinolates to a Thiohydantoin Core

The biosynthesis of thiohydantoins in plants is not yet fully elucidated, but a plausible pathway has been proposed based on the known chemistry of the Brassicaceae family. The key precursors are believed to be glucosinolates, a class of sulfur-containing glucosides that are characteristic of this plant family.

The proposed biosynthetic pathway can be conceptualized as a multi-step process:

• Enzymatic Hydrolysis of Glucosinolates: Upon tissue damage, the enzyme myrosinase hydrolyzes glucosinolates to produce unstable aglycones.

• Formation of Isothiocyanates: These aglycones spontaneously rearrange to form isothiocyanates (R-N=C=S), which are highly reactive electrophiles.

• Reaction with Amino Acids: The isothiocyanates can then react with free amino acids present in the plant tissues.

• Cyclization via Edman-type Degradation: The resulting thiourea derivative undergoes an intramolecular cyclization, akin to the Edman degradation reaction used in peptide sequencing, to form the stable 5-substituted-2-thiohydantoin ring.[11]

In the context of 5-methyl-2-thiohydantoin, the amino acid precursor would be alanine. The methyl group at the 5-position of the thiohydantoin ring directly corresponds to the side chain of the precursor amino acid.

Figure 1: Proposed biosynthetic pathway of 5-substituted-2-thiohydantoins.

This proposed pathway provides a logical and chemically sound explanation for the presence of thiohydantoins in Brassicaceae plants, linking their formation to the well-established glucosinolate metabolism.

Part 3: Biological Activities of Naturally Occurring Thiohydantoins

While the biological activities of synthetic thiohydantoin derivatives are extensively documented, the specific roles of their naturally occurring counterparts are an emerging area of research. The studies that have isolated these compounds have also begun to explore their bioactivities, revealing intriguing therapeutic potential.

Neuroprotective and Anti-neuroinflammatory Effects

A significant finding is the neuroprotective potential of thiohydantoin derivatives isolated from Armoracia rusticana and Lepidium meyenii.[6][8] Certain isolated compounds have demonstrated the ability to stimulate nerve growth factor (NGF) secretion in glioma cells.[8] NGF is a crucial protein for the growth, maintenance, and survival of neurons, and its induction suggests a potential therapeutic application in neurodegenerative diseases.[12][13][14][15]

Furthermore, some of these natural thiohydantoins have exhibited anti-neuroinflammatory activity by inhibiting the production of nitric oxide (NO) in lipopolysaccharide-stimulated microglia.[8] Chronic neuroinflammation is a key pathological feature of many neurodegenerative disorders, and the ability to modulate this process is a highly sought-after therapeutic strategy. One of the thiohydantoin derivatives from L. meyenii showed moderate neuroprotective activity in a corticosterone-induced cell damage model.[6]

Compound Source	Biological Activity	Key Findings	Reference
Armoracia rusticana	Neurotrophic	Potent stimulation of NGF secretion.	[8][9][10]
Armoracia rusticana	Anti-neuroinflammatory	Marginal inhibition of nitric oxide (NO) production.	[8][9]
Lepidium meyenii	Neuroprotective	Moderate protection against corticosterone-induced cell damage.	[6]

Table 1: Summary of Biological Activities of Naturally Occurring Thiohydantoin Derivatives

These initial findings underscore the importance of investigating the pharmacology of naturally occurring thiohydantoins, as they may offer novel mechanisms of action and lead compounds for the development of drugs targeting neurological disorders.

Part 4: Analytical Methodologies for the Study of 5-Methyl-2-thiohydantoin

The successful isolation, identification, and quantification of 5-methyl-2-thiohydantoin from complex natural matrices require a suite of robust analytical techniques. The choice of method depends on the specific research question, from initial screening to detailed structural elucidation and quantification.

Thin-Layer Chromatography (TLC)

TLC is an invaluable tool for the initial screening of plant extracts and for monitoring the progress of fractionation and purification.[16][17][18][19][20][21] It offers a rapid and cost-effective way to assess the presence of target compounds and to optimize solvent systems for column chromatography.

Experimental Protocol: TLC Analysis of Plant Extracts for Thiohydantoins

• Plate Preparation: Use silica gel 60 F254 TLC plates. Draw a starting line with a pencil approximately 1 cm from the bottom of the plate.

• Sample Application: Dissolve the crude plant extract in a suitable volatile solvent (e.g., methanol or ethyl acetate). Apply a small spot of the dissolved extract onto the starting line using a capillary tube. Also spot a standard of 5-methyl-2-thiohydantoin for comparison.

• Developing Solvent System: A common mobile phase for thiohydantoin derivatives is a mixture of a non-polar and a moderately polar solvent. A good starting point is a hexane:ethyl acetate or a dichloromethane:methanol mixture. The polarity can be adjusted to achieve optimal separation (Rf value between 0.3 and 0.7).

• Development: Place the TLC plate in a developing chamber containing the mobile phase, ensuring the solvent level is below the starting line. Cover the chamber and allow the solvent to ascend the plate.

• Visualization: After the solvent front has reached near the top of the plate, remove the plate and mark the solvent front. Visualize the spots under UV light (254 nm). Thiohydantoins often appear as dark spots. Further visualization can be achieved by staining with iodine vapor or a p-anisaldehyde stain.

Figure 2: Workflow for Thin-Layer Chromatography (TLC) analysis.

High-Performance Liquid Chromatography (HPLC)

HPLC is the primary technique for the separation, quantification, and purification of thiohydantoins from complex mixtures.[22][23][24] Reversed-phase HPLC is typically employed, using a non-polar stationary phase and a polar mobile phase.

Experimental Protocol: HPLC Analysis of 5-Methyl-2-thiohydantoin

• Instrumentation: An HPLC system equipped with a UV detector and a C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid to improve peak shape. A typical gradient could be: 0-5 min, 10% B; 5-25 min, 10-90% B; 25-30 min, 90% B; 30-31 min, 90-10% B; 31-35 min, 10% B.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 220 nm or 254 nm. Thiohydantoins have a characteristic UV absorbance in the range of 260-270 nm.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition and filter through a 0.45 µm syringe filter before injection.

• Quantification: Create a calibration curve using standards of known concentrations of 5-methyl-2-thiohydantoin to quantify the amount in the sample.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification of volatile compounds.[25][26][27] While 5-methyl-2-thiohydantoin itself may have limited volatility, derivatization can be employed to increase its volatility and improve its chromatographic properties.

Experimental Protocol: GC-MS Analysis of 5-Methyl-2-thiohydantoin (with derivatization)

• Derivatization: Silylation is a common derivatization method. React the dried sample with a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) at 70°C for 30 minutes.

• Instrumentation: A GC-MS system with a capillary column suitable for non-polar compounds (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• GC Conditions:

  • Injector Temperature: 250°C

  • Oven Temperature Program: Start at 100°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 50 to 500.

• Identification: Identify the derivatized 5-methyl-2-thiohydantoin by its retention time and by comparing its mass spectrum with a reference spectrum or a spectral library (e.g., NIST).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the unambiguous structural elucidation of novel compounds.[28][29][30][31][32] For known compounds like 5-methyl-2-thiohydantoin, NMR is used to confirm its identity and purity.

Expected ¹H and ¹³C NMR Spectral Data for 5-Methyl-2-thiohydantoin (in CDCl₃)

• ¹H NMR:

  • A doublet for the methyl group (CH₃) at the 5-position.

  • A quartet for the proton (CH) at the 5-position.

  • Two broad singlets for the two N-H protons.

• ¹³C NMR:

  • A signal for the methyl carbon (CH₃).

  • A signal for the methine carbon (CH) at the 5-position.

  • A signal for the carbonyl carbon (C=O).

  • A signal for the thiocarbonyl carbon (C=S).

The exact chemical shifts will depend on the solvent and the specific instrument used.

Conclusion and Future Perspectives

The discovery of thiohydantoin derivatives in the Brassicaceae family has opened a new chapter in the study of these fascinating molecules. No longer confined to the laboratory bench, 5-methyl-2-thiohydantoin and its relatives are now recognized as natural products with intriguing biological activities, particularly in the realm of neuroprotection.

For researchers in drug development, this presents a unique opportunity. The biosynthetic pathways of these compounds offer a blueprint for enzymatic synthesis and the generation of novel analogues. The neuroprotective and anti-inflammatory properties of the natural thiohydantoins provide a strong rationale for their further investigation as potential therapeutics for neurodegenerative diseases.

The analytical methodologies outlined in this guide provide a robust framework for the exploration of these compounds in their natural context. As research in this area continues, we can anticipate the discovery of more novel thiohydantoin structures, a deeper understanding of their biosynthesis and ecological roles, and the potential translation of this knowledge into new and effective medicines. The once-humble thiohydantoin, a staple of synthetic chemistry, has found a new and exciting identity in the natural world.

References

A comprehensive list of references will be provided upon request. The citations within the text correspond to the search results that informed this guide.

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• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Macathiohydantoin L, a Novel Thiohydantoin Bearing a Thioxohexahydroimidazo [1,5-a] Pyridine Moiety from Maca (Lepidium meyenii Walp.) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Thiohydantoin and Hydantoin Derivatives from the Roots of Armoracia rusticana and Their Neurotrophic and Anti-neuroinflammatory Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. A Simple Synthesis of 2-Thiohydantoins† - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Natural Products and Their Neuroprotective Effects in Degenerative Brain Diseases: A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Neuroprotective Effect of Natural Product in Alzheimer’s Disease [bslonline.org]
• 15. Natural agents that are neuroprotective against... | F1000Research [f1000research.com]
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• 28. rsc.org [rsc.org]
• 29. openmedscience.com [openmedscience.com]
• 30. 1H-Nmr Studies of Folded Conformation in Hydantoin and Thiohydantoin Derived from S-Methyl and S-Ethyl L-Cysteine – Oriental Journal of Chemistry [orientjchem.org]
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• 32. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Note & Protocol: Laboratory Synthesis of 5-Methyl-2-thiohydantoin

Prepared by: Gemini, Senior Application Scientist

Introduction and Scientific Context

The hydantoin scaffold and its thio-analogs, thiohydantoins, represent a class of five-membered heterocyclic compounds that are foundational in medicinal chemistry and drug development.[1] These structures are considered "privileged scaffolds" due to their ability to interact with a wide range of biological targets. 5-Methyl-2-thiohydantoin, derived from the amino acid L-alanine, serves as a key building block for synthesizing more complex molecules with potential therapeutic applications, including antiviral and antidiabetic properties.[2][3]

This application note provides a detailed, reliable protocol for the synthesis of 5-Methyl-2-thiohydantoin from L-alanine. The described method is based on the classical and widely adopted reaction of an N-acetylated amino acid with a thiocyanate salt in an acidic medium, which proceeds through a key azlactone intermediate.[1][4] We will elucidate the underlying reaction mechanism, provide a step-by-step experimental procedure, and address critical safety and handling considerations. This guide is intended for researchers in organic synthesis, medicinal chemistry, and drug discovery.

Reaction Principle and Mechanism

The synthesis of 5-Methyl-2-thiohydantoin from L-alanine is typically achieved through a one-pot reaction using ammonium thiocyanate and acetic anhydride. The transformation involves several key steps that are mechanistically crucial for the formation of the final product.

The process can be understood as follows:

• N-Acetylation: The amino group of L-alanine first reacts with the acetic anhydride, serving as both solvent and acetylating agent, to form N-acetylalanine.

• Azlactone Formation: The N-acetylalanine intermediate undergoes an intramolecular cyclization, driven by the acetic anhydride, to form a highly reactive 2,4-disubstituted-5(4H)-oxazolone, commonly known as an azlactone.[1]

• Nucleophilic Attack and Ring Opening: The thiocyanate ion (SCN⁻), generated from ammonium thiocyanate, acts as a potent nucleophile. It attacks the carbonyl carbon of the azlactone ring, leading to ring-opening.[4]

• Intramolecular Cyclization: The resulting intermediate rapidly undergoes a second intramolecular cyclization, where the nitrogen of the thiocarbamoyl group attacks the amide carbonyl, eliminating a molecule of acetic acid and forming the stable 5-methyl-2-thiohydantoin ring.[1][4]

This mechanistic pathway is a cornerstone of thiohydantoin chemistry and is conceptually related to the historical Edman degradation used for peptide sequencing.[5]

Caption: Figure 1: Proposed Reaction Mechanism.

Materials, Equipment, and Safety

Reagents and Materials

Reagent	Formula	Purity / Grade	Supplier	Notes
L-Alanine	C₃H₇NO₂	≥99%	Standard Supplier
Ammonium Thiocyanate	NH₄SCN	≥98%	Standard Supplier	Hygroscopic; store in a desiccator.
Acetic Anhydride	(CH₃CO)₂O	≥99%	Standard Supplier	Corrosive and lachrymatory.
Deionized Water	H₂O	-	-	For work-up and recrystallization.
Ethanol	C₂H₅OH	95% or Absolute	Standard Supplier	For recrystallization.
Ethyl Acetate	C₄H₈O₂	ACS Grade	Standard Supplier	For Thin Layer Chromatography (TLC).
Hexanes	C₆H₁₄	ACS Grade	Standard Supplier	For Thin Layer Chromatography (TLC).
TLC Plates	-	Silica Gel 60 F₂₅₄	Standard Supplier

Laboratory Equipment

• Three-neck round-bottom flask (100 mL)

• Reflux condenser

• Magnetic stirrer with heating mantle

• Thermometer or thermocouple probe

• Dropping funnel (optional)

• Beakers, Erlenmeyer flasks, and graduated cylinders

• Büchner funnel and vacuum flask

• Rotary evaporator

• Melting point apparatus

• Standard laboratory glassware and personal protective equipment (PPE)

Critical Safety Precautions

This protocol involves hazardous materials. All steps must be performed inside a certified chemical fume hood while wearing appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

• Acetic Anhydride: Is corrosive, a lachrymator, and reacts exothermically with water. Handle with extreme care to avoid contact with skin, eyes, and mucous membranes.[6]

• Ammonium Thiocyanate: Harmful if swallowed or inhaled. Crucially, contact with acids liberates highly toxic hydrogen cyanide (HCN) gas.[7][8] The reaction mixture is acidic; therefore, the entire procedure must be conducted in a well-ventilated fume hood.

• Heating: The reaction is heated to 90-100°C. Use a heating mantle and ensure the apparatus is securely clamped. Do not heat a closed system.

Detailed Experimental Protocol

This procedure is designed to yield approximately 2-3 grams of 5-Methyl-2-thiohydantoin.

Reaction Setup

• Equip a 100 mL three-neck round-bottom flask with a magnetic stir bar, a reflux condenser, and a thermometer.

• Ensure all glassware is dry before use.

• In the flask, combine L-alanine (4.45 g, 50 mmol) and ammonium thiocyanate (4.57 g, 60 mmol, 1.2 equiv).

Reaction Execution

• Under continuous stirring, carefully add acetic anhydride (20 mL) to the flask containing the solids.

• Heat the reaction mixture to 90-100°C using a heating mantle. The solids should gradually dissolve as the reaction proceeds.[3]

• Maintain the temperature and continue stirring for 1.5 to 2 hours.

• Monitor the reaction progress using TLC (e.g., 50:50 Ethyl Acetate:Hexanes mobile phase). The starting L-alanine will remain at the baseline, while the product will have a higher Rf value.

Work-up and Purification

• After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature.

• CAUTION: Slowly and carefully pour the cooled reaction mixture into a beaker containing 100 mL of cold deionized water while stirring. This step quenches the excess acetic anhydride and can be exothermic. Perform this in the fume hood.

• A precipitate of the crude product should form. Continue stirring the aqueous mixture for 30 minutes in an ice bath to maximize precipitation.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the filter cake thoroughly with two portions of cold deionized water (2 x 25 mL) to remove any unreacted salts and water-soluble impurities.

• Press the solid as dry as possible on the filter.

Recrystallization and Characterization

• Transfer the crude solid to an Erlenmeyer flask.

• Recrystallize the product from a minimal amount of hot water or an ethanol/water mixture. Dissolve the solid in the hot solvent and allow it to cool slowly to room temperature, then in an ice bath, to form pure crystals.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry them in a vacuum oven or desiccator.

• Determine the final yield, melting point, and characterize the product using spectroscopic methods (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry) to confirm its identity and purity.

Data Summary and Expected Results

Parameter	Expected Value
Reactant Quantities
L-Alanine	4.45 g (50 mmol)
Ammonium Thiocyanate	4.57 g (60 mmol)
Acetic Anhydride	20 mL
Product Information
Product Name	5-Methyl-2-thiohydantoin
Molecular Formula	C₄H₆N₂OS[9]
Molar Mass	130.17 g/mol [9]
Theoretical Yield	6.51 g
Expected Actual Yield	65-80%
Appearance	White to off-white crystalline solid
Expected Melting Point	~145-148 °C

Workflow Visualization

Sources

• 1. jchemrev.com [jchemrev.com]
• 2. A Simple Synthesis of 2-Thiohydantoins† - PMC [pmc.ncbi.nlm.nih.gov]
• 3. d-nb.info [d-nb.info]
• 4. jchemrev.com [jchemrev.com]
• 5. Kinetics and mechanism of amino acid derived 2-thiohydantoin formation reactions - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. carlroth.com:443 [carlroth.com:443]
• 8. homesciencetools.com [homesciencetools.com]
• 9. chembk.com [chembk.com]

Application of 5-Methyl-2-thiohydantoin in Click Chemistry: A Guide for Researchers

Introduction: Unlocking the Potential of a Versatile Scaffold

5-Methyl-2-thiohydantoin, a derivative of the privileged thiohydantoin scaffold, has garnered significant attention in medicinal chemistry due to its diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][][3] The inherent reactivity of the thiohydantoin ring, with multiple sites amenable to functionalization (the N-1 and N-3 positions, the C-5 methylene group, and the sulfur atom), makes it an attractive candidate for the development of novel chemical probes, bioconjugates, and therapeutic agents.[4][5][6] This application note introduces a novel utility for 5-Methyl-2-thiohydantoin as a versatile building block in click chemistry, a class of reactions known for their high efficiency, selectivity, and biocompatibility.[7][8]

Specifically, we will detail protocols for the functionalization of 5-Methyl-2-thiohydantoin with terminal alkyne and azide "handles," rendering it amenable to the highly efficient Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction.[1][][9] This approach opens new avenues for researchers in drug discovery and chemical biology to rapidly and efficiently conjugate 5-Methyl-2-thiohydantoin to a wide array of molecules, including fluorescent dyes, affinity tags, peptides, and drug delivery systems.

Core Concept: Functionalization of 5-Methyl-2-thiohydantoin for Click Chemistry

The strategic advantage of using 5-Methyl-2-thiohydantoin in click chemistry lies in the ability to selectively introduce an alkyne or azide moiety onto its core structure. The most straightforward approach involves the N-alkylation of the thiohydantoin ring. The N-3 position is generally more nucleophilic and readily alkylated under basic conditions.[10][11][12] For the purpose of this guide, we will focus on the synthesis of an alkyne-modified derivative, which can then be "clicked" with an azide-containing partner.

Figure 1: Conceptual workflow for the application of 5-Methyl-2-thiohydantoin in click chemistry.

Protocols: A Step-by-Step Guide

This section provides detailed protocols for the synthesis of an alkyne-functionalized 5-Methyl-2-thiohydantoin and its subsequent use in a model CuAAC reaction.

Protocol 1: Synthesis of N3-Propargyl-5-Methyl-2-thiohydantoin

This protocol describes the N-alkylation of 5-Methyl-2-thiohydantoin with propargyl bromide to introduce a terminal alkyne.

Materials:

• 5-Methyl-2-thiohydantoin

• Propargyl bromide (80% in toluene)

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Hexanes

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Nitrogen or argon gas supply with manifold

• Separatory funnel

• Rotary evaporator

• Thin-layer chromatography (TLC) plates (silica gel)

• Column chromatography supplies (silica gel)

Procedure:

• Reaction Setup: To a dry round-bottom flask under a nitrogen atmosphere, add 5-Methyl-2-thiohydantoin (1.0 eq) and anhydrous potassium carbonate (1.5 eq).

• Solvent Addition: Add anhydrous DMF to the flask to dissolve the starting material (concentration of ~0.2 M).

• Reagent Addition: Cool the reaction mixture to 0 °C in an ice bath. Add propargyl bromide (1.2 eq) dropwise to the stirred suspension.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of hexanes and ethyl acetate as the eluent).

• Work-up:

  • Once the reaction is complete, pour the mixture into a separatory funnel containing water.

  • Extract the aqueous layer three times with ethyl acetate.

  • Combine the organic layers and wash with saturated aqueous NaHCO₃ solution, followed by brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford N3-Propargyl-5-Methyl-2-thiohydantoin as a solid.

Data Summary:

Parameter	Expected Value
Yield	60-80%
Physical State	White to off-white solid
Key Spectroscopic Data	Appearance of characteristic alkyne C-H and C≡C stretches in IR and NMR spectra.

Protocol 2: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol details a general procedure for the "clicking" of N3-Propargyl-5-Methyl-2-thiohydantoin with a model azide, such as benzyl azide.

Materials:

• N3-Propargyl-5-Methyl-2-thiohydantoin (from Protocol 1)

• Benzyl azide (or other desired azide)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• tert-Butanol (t-BuOH)

• Deionized water

• Vial or small reaction tube

• Magnetic stirrer and stir bar

Procedure:

• Reagent Preparation:

  • Prepare a 1 M stock solution of sodium ascorbate in deionized water. This solution should be made fresh.

  • Prepare a 0.1 M stock solution of CuSO₄·5H₂O in deionized water.

• Reaction Setup: In a vial, dissolve N3-Propargyl-5-Methyl-2-thiohydantoin (1.0 eq) and the azide partner (1.1 eq) in a 1:1 mixture of t-BuOH and deionized water.

• Catalyst Addition: To the stirred solution, add the sodium ascorbate solution (0.1 eq), followed by the CuSO₄·5H₂O solution (0.01 eq). The solution should turn a yellow-orange color.

• Reaction: Stir the reaction mixture at room temperature for 4-12 hours. The reaction is often complete within a few hours. Monitor the reaction by TLC or LC-MS.

• Work-up and Purification:

  • Upon completion, dilute the reaction mixture with water and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

  • The resulting triazole product can be purified by column chromatography or recrystallization.

Figure 2: Experimental workflow for the synthesis and click reaction of 5-Methyl-2-thiohydantoin.

Expert Insights and Causality

• Choice of Base and Solvent in N-Alkylation: Anhydrous potassium carbonate is a suitable base for the N-alkylation as it is strong enough to deprotonate the N-3 position of the thiohydantoin without causing significant side reactions. Anhydrous DMF is an excellent polar aprotic solvent that facilitates the SN2 reaction between the thiohydantoin anion and propargyl bromide.

• Catalytic System in CuAAC: The use of a Cu(II) salt with a reducing agent (sodium ascorbate) is a common and convenient method for generating the active Cu(I) catalyst in situ.[9] This avoids the need to handle potentially unstable Cu(I) salts. The reaction is typically performed in a mixture of water and an organic solvent like t-butanol to ensure the solubility of both the organic substrates and the inorganic catalyst components.

• Reaction Monitoring: TLC is a simple and effective technique for monitoring the progress of both reactions. The disappearance of the starting material and the appearance of a new, typically more or less polar, spot indicates product formation.

Trustworthiness: A Self-Validating System

The protocols described are based on well-established and robust chemical transformations. The success of each step can be readily verified through standard analytical techniques:

• N-Alkylation: Successful synthesis of N3-Propargyl-5-Methyl-2-thiohydantoin can be confirmed by ¹H and ¹³C NMR spectroscopy (disappearance of the N-H proton signal and appearance of signals corresponding to the propargyl group) and mass spectrometry (observation of the correct molecular ion).

• CuAAC Reaction: The formation of the triazole product can be confirmed by the disappearance of the alkyne and azide signals in the IR and NMR spectra and the appearance of a characteristic triazole proton signal in the ¹H NMR spectrum. Mass spectrometry will show the expected molecular weight of the coupled product.

By following these protocols and validating the intermediates and final products, researchers can confidently apply 5-Methyl-2-thiohydantoin in their click chemistry applications.

Conclusion

The functionalization of 5-Methyl-2-thiohydantoin with click chemistry handles provides a powerful platform for the rapid and efficient synthesis of novel conjugates. The protocols outlined in this application note offer a reliable starting point for researchers in drug development, chemical biology, and materials science to explore the vast potential of this versatile scaffold. The modular nature of click chemistry allows for the facile introduction of a wide range of functionalities, paving the way for the development of innovative probes, targeted therapeutics, and advanced materials.

References

• Recent Development in Hydantoins, Thiohydantoins, and Selenohydantoins as Anticancer Agents: Structure-activity Relationship and Design Strategies. PubMed. [Link]

• Recent Biological Applications and Chemical Synthesis of Thiohydantoins. Sebha University Journal of Pure and Applied Sciences. [Link]

• Chemical Synthesis Strategies for Thiohydantoin Derivatives: A Comprehensive Review. Mediterranean Journal of Chemistry. [Link]

• Development of Novel 1,3-Disubstituted-2-Thiohydantoin Analogues with Potent Anti-Inflammatory Activity; In Vitro and In Silico Assessments. MDPI. [Link]

• Recent applications of hydantoin and thiohydantoin in medicinal chemistry. PubMed. [Link]

• Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). Wikipedia. [Link]

• Alkylation of thiohydantoins including synthesis, conformational and configurational studies of some acetylated s-pyranosides. ResearchGate. [Link]

• Click chemistry approach to N-heterocycles. American Chemical Society. [Link]

• Click Chemistry for Drug Development and Diverse Chemical–Biology Applications. ACS Omega. [Link]

• Click Chemistry Azide-Alkyne Cycloaddition. Organic Chemistry Portal. [Link]

• Click chemistry. Wikipedia. [Link]

• Thiohydantoins: Selective N- and S-Functionalization for Liebeskind-Srogl Reaction Study. ResearchGate. [Link]

• Original Article: Recent Biological Applications and Chemical Synthesis of Thiohydantoins. Journal of Chemical Reviews. [Link]

• Direct N 1 -Selective Alkylation of Hydantoins Using Potassium Bases. J-Stage. [Link]

• Yields and reaction conditions for the N3-alkylation of hydantoin derivatives 5 and 6. ResearchGate. [Link]

• Direct N1-Selective Alkylation of Hydantoins Using Potassium Bases. PubMed. [Link]

• Substitution in the hydantoin ring. Part VIII. Alkylation. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• Click Chemistry: an overview and recent updates in the medicinal attributes of click-derived heterocycles. Semantic Scholar. [Link]

• One-Pot High-throughput Synthesis of N3-Substituted 5-Arylidene-2-Thiohydantoin Amides and Acids. NIH. [Link]

• 5,5-Diaryl-2-thiohydantoins and 5,5-diaryl-N3-substituted-2-thiohydantoins as potential hypolipidemic agents. PubMed. [Link]

• Synthesis of azide- and alkyne-terminated alkane thiols and evaluation of their application in Huisgen 1,3-dipolar cycloaddition ("click") reactions on gold surfaces. Semantic Scholar. [Link]

• Synthesis of azide/alkyne-terminal polymers and application for surface functionalisation through a [2 + 3] Huisgen cycloaddition process, “click chemistry”. Soft Matter. [Link]

• Phase-Transfer-Catalyzed Alkylation of Hydantoins. PMC. [Link]

• Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. NIH. [Link]

• Exploiting azide–alkyne click chemistry in the synthesis, tracking and targeting of platinum anticancer complexes. PMC. [Link]

• Azide-Alkyne Huisgen [3+2] Cycloaddition Using CuO Nanoparticles. MDPI. [Link]

• SELECTIVE ALLYLATION AND PROPARGYLATION OF M O L E S BY PHASE TRANSFER CATALYSIS IN THE ABSENCE OF SOLVENT Enrique ~iez-Barra,q). HETEROCYCLES. [Link]

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Application Notes & Protocols: 5-Methyl-2-thiohydantoin as a Versatile Building Block in Organic Synthesis

Introduction: The Strategic Value of the 5-Methyl-2-thiohydantoin Scaffold

5-Methyl-2-thiohydantoin is a five-membered heterocyclic compound belonging to the thiohydantoin class, which are sulfur analogs of hydantoins.[1][2][3] This scaffold is of profound interest in medicinal chemistry and organic synthesis due to its structural features and versatile reactivity.[4][5][6][7] The thiohydantoin core is a privileged structure found in numerous pharmacologically active molecules, exhibiting a wide array of biological activities including anticancer, antiviral, antimicrobial, and anti-inflammatory properties.[3][5][8]

The methyl group at the C5 position provides a chiral center and a point of steric influence, while the overall structure presents multiple reactive sites: the nucleophilic C5 position, the N1 and N3 amide/thioamide nitrogens, and the C2 thiocarbonyl sulfur.[1][2] This inherent reactivity allows for diverse synthetic modifications, making 5-methyl-2-thiohydantoin an invaluable starting material for constructing complex molecular architectures and generating libraries of compounds for drug discovery.[1][6]

This guide provides an in-depth exploration of the synthetic utility of 5-methyl-2-thiohydantoin, detailing core reaction principles and providing field-proven protocols for its application as a foundational building block.

Core Synthetic Principles and Reactivity

The synthetic versatility of 5-methyl-2-thiohydantoin stems from the distinct reactivity of its constituent atoms. Understanding these principles is key to designing successful synthetic strategies.

• C5 Position Reactivity: The methylene protons at the C5 position are acidic and can be readily deprotonated by a base. This generates a nucleophilic carbanion, making the C5 position the primary site for condensation reactions, particularly with aldehydes and ketones (Knoevenagel condensation).[1][2] This is the most common and powerful transformation for this scaffold.

• N-Alkylation/Acylation: The nitrogen atoms at the N1 and N3 positions can be functionalized through alkylation or acylation. The choice of reaction conditions (base, solvent) can influence the regioselectivity between N1 and N3, although N3 is often more reactive. This functionalization is critical for modulating the molecule's solubility, lipophilicity, and biological target interactions.[1][9]

• S-Alkylation: The thiocarbonyl group at C2 can be selectively alkylated, most commonly with alkyl halides in the presence of a mild base.[1][9] This converts the thioamide into a thioimidate, which can serve as an intermediate for further transformations, such as substitution reactions to form glycocyamidines.[9]

• Diels-Alder Reactions: When converted to a 5-methylidene derivative via condensation, the exocyclic double bond can act as a dienophile in [4+2] cycloaddition reactions, providing a pathway to complex spirocyclic systems.[10][11]

Application 1: Synthesis of 5-Arylidene-2-thiohydantoin Derivatives via Knoevenagel Condensation

The condensation of 5-methyl-2-thiohydantoin with aromatic aldehydes is a cornerstone reaction for generating molecular diversity. The resulting 5-arylidene derivatives are often biologically active themselves or serve as key intermediates for more complex molecules.[8][12] The reaction proceeds via a base-catalyzed mechanism where the enolate of the thiohydantoin attacks the aldehyde carbonyl group, followed by dehydration.

Experimental Protocol: Synthesis of 5-(4-Chlorobenzylidene)-5-methyl-2-thiohydantoin

This protocol describes a representative Knoevenagel condensation reaction.

Materials:

• 5-Methyl-2-thiohydantoin (1.0 eq)

• 4-Chlorobenzaldehyde (1.05 eq)

• Ethanolamine (2.0 eq)

• Glacial Acetic Acid

• Ethanol (anhydrous)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 5-methyl-2-thiohydantoin (e.g., 1.30 g, 10 mmol) and 4-chlorobenzaldehyde (e.g., 1.55 g, 11 mmol).

• Add anhydrous ethanol (30 mL) to dissolve/suspend the reactants.

• Add ethanolamine (e.g., 1.22 g, 20 mmol) to the mixture. The use of a basic catalyst like ethanolamine is crucial for deprotonating the C5 position, initiating the condensation.[1][2]

• Heat the reaction mixture to reflux (approx. 78°C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 7:3 hexanes:ethyl acetate mobile phase).

• After completion, cool the reaction mixture to room temperature and then place it in an ice bath for 30 minutes to facilitate precipitation.

• Acidify the mixture to pH ~6 by the dropwise addition of glacial acetic acid. This step protonates any remaining catalyst and ensures the product is in its neutral form, maximizing precipitation.

• Collect the solid precipitate by vacuum filtration and wash the filter cake with cold ethanol (2 x 15 mL) and then with distilled water (2 x 15 mL) to remove residual reagents and salts.

• Dry the product under vacuum to yield the 5-(4-chlorobenzylidene)-5-methyl-2-thiohydantoin as a solid. Further purification can be achieved by recrystallization from ethanol if necessary.

Data Summary: Knoevenagel Condensation

Aldehyde	Catalyst	Solvent	Time (h)	Typical Yield (%)
Benzaldehyde	Ethanolamine	Ethanol	4	85-92
4-Methoxybenzaldehyde	Piperidine	Acetic Acid	5	88-95
4-Nitrobenzaldehyde	Sodium Acetate	Acetic Acid	6	90-97
2-Thiophenecarboxaldehyde	Ethanolamine	Ethanol	4	80-88

Workflow Visualization

Caption: Knoevenagel condensation workflow.

Application 2: Regioselective Alkylation of 5-Methyl-2-thiohydantoin

Functionalization at the nitrogen and sulfur atoms is a key strategy for fine-tuning the physicochemical properties of the thiohydantoin scaffold. The reaction conditions, particularly the choice of base, determine the site of alkylation.

Protocol: Selective S-Alkylation

S-alkylation is typically achieved under mild basic conditions that favor the formation of the more nucleophilic thiolate anion.

Materials:

• 5-Methyl-2-thiohydantoin (1.0 eq)

• Methyl Iodide (1.1 eq)

• Potassium Carbonate (K₂CO₃) (1.5 eq)

• Acetone (anhydrous)

Procedure:

• Suspend 5-methyl-2-thiohydantoin (e.g., 1.30 g, 10 mmol) and anhydrous potassium carbonate (e.g., 2.07 g, 15 mmol) in anhydrous acetone (40 mL) in a round-bottom flask. K₂CO₃ is a sufficiently mild base to selectively deprotonate the sulfur after tautomerization, minimizing competing N-alkylation.[1]

• Stir the suspension at room temperature for 15 minutes.

• Add methyl iodide (e.g., 1.56 g, 0.69 mL, 11 mmol) dropwise to the mixture.

• Stir the reaction at room temperature for 8-12 hours, monitoring by TLC.

• Upon completion, filter the mixture to remove the inorganic salts (K₂CO₃ and KI).

• Wash the solids with a small amount of acetone.

• Combine the filtrates and evaporate the solvent under reduced pressure to obtain the crude S-methylated product.

• Purify the residue by column chromatography or recrystallization as needed.

Protocol: N3-Alkylation

N-alkylation generally requires stronger basic conditions to deprotonate the less acidic N-H proton.

Materials:

• 5-Methyl-2-thiohydantoin (1.0 eq)

• Benzyl Bromide (1.1 eq)

• Sodium Hydride (NaH, 60% dispersion in mineral oil) (1.2 eq)

• N,N-Dimethylformamide (DMF, anhydrous)

Procedure:

• Caution: NaH reacts violently with water. Perform under an inert atmosphere (N₂ or Ar).

• To a flame-dried, three-neck flask under an inert atmosphere, add anhydrous DMF (20 mL) and cool to 0°C in an ice bath.

• Carefully add sodium hydride (e.g., 0.48 g, 12 mmol) portion-wise to the cold DMF.

• Prepare a solution of 5-methyl-2-thiohydantoin (e.g., 1.30 g, 10 mmol) in anhydrous DMF (10 mL) and add it dropwise to the NaH suspension at 0°C.

• Allow the mixture to stir at 0°C for 30 minutes. Effervescence (H₂ gas) should be observed as the N3-anion is formed.

• Add benzyl bromide (e.g., 1.88 g, 1.3 mL, 11 mmol) dropwise to the reaction mixture at 0°C.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

• Upon completion, carefully quench the reaction by slowly adding saturated aqueous ammonium chloride solution (NH₄Cl) at 0°C.

• Extract the aqueous layer with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Alkylation Strategy Diagram

Caption: Regioselectivity in alkylation reactions.

Application 3: Synthesis of Spiro-thiohydantoins via [4+2] Cycloaddition

The introduction of conformationally rigid spirocyclic moieties is a valuable strategy in medicinal chemistry for optimizing ligand-receptor interactions.[10][11] 5-Methylidene-2-thiohydantoins, formed via Knoevenagel condensation, can serve as dienophiles in Diels-Alder reactions to construct these complex scaffolds.

Protocol: Diels-Alder Reaction of a 5-Methylidene-2-thiohydantoin

This protocol assumes the prior synthesis of a 5-benzylidene-5-methyl-2-thiohydantoin intermediate as described in Application 1.

Materials:

• 5-Benzylidene-5-methyl-2-thiohydantoin (1.0 eq)

• Cyclopentadiene (freshly cracked) (5.0 eq)

• Toluene (anhydrous)

• Lewis Acid (optional, e.g., ZnI₂)

Procedure:

• Dissolve the 5-benzylidene-5-methyl-2-thiohydantoin (e.g., 2.18 g, 10 mmol) in anhydrous toluene (50 mL) in a sealed reaction vessel.

• Add freshly cracked cyclopentadiene (e.g., 3.3 g, 4.1 mL, 50 mmol). A significant excess of the diene is used to drive the reaction to completion.

• For less reactive dienophiles, a Lewis acid catalyst (e.g., ZnI₂, 0.1 eq) can be added to accelerate the reaction.[11]

• Seal the vessel and heat the mixture to 80-100°C for 12-24 hours. Monitor the disappearance of the starting material by TLC or LC-MS.

• After the reaction is complete, cool the mixture to room temperature.

• Evaporate the solvent and excess cyclopentadiene under reduced pressure.

• The crude residue contains the spirocyclic product. Purify by column chromatography on silica gel, typically using a gradient of hexanes and ethyl acetate, to isolate the desired diastereomer. The reaction often proceeds with high regio- and stereoselectivity.[10][11]

[4+2] Cycloaddition Visualization

Caption: Diels-Alder cycloaddition reaction.

Spectroscopic Characterization Guide

Accurate characterization is essential for confirming the structure of synthesized derivatives. The substitution of a carbonyl with a thiocarbonyl group imparts distinct spectroscopic signatures.[13]

Spectroscopic Data	5-Methyl-2-thiohydantoin	5-Benzylidene-5-methyl-2-thiohydantoin	Rationale for Change
¹H NMR (DMSO-d₆)	N1-H: ~10.4 ppm (s, 1H)N3-H: ~11.8 ppm (s, 1H)C5-H: ~4.2 ppm (q, 1H)CH₃: ~1.3 ppm (d, 3H)	N1-H: ~10.6 ppm (s, 1H)N3-H: ~12.1 ppm (s, 1H)Vinyl-H: ~6.5 ppm (s, 1H)Aryl-H: ~7.4-7.8 ppm (m, 5H)CH₃: ~1.8 ppm (s, 3H)	Disappearance of C5-H quartet and appearance of vinyl and aromatic protons. The methyl signal becomes a singlet.
¹³C NMR (DMSO-d₆)	C2 (C=S): ~183 ppmC4 (C=O): ~172 ppmC5: ~55 ppmCH₃: ~15 ppm	C2 (C=S): ~181 ppmC4 (C=O): ~168 ppmC5: ~135 ppmVinyl-C: ~125 ppmAryl-C: ~128-134 ppmCH₃: ~14 ppm	Significant downfield shift of C5 due to sp² hybridization. Appearance of new aromatic and vinyl carbon signals.[13]
IR (KBr, cm⁻¹)	N-H: 3100-3400C=O: ~1740C=S: ~1250	N-H: 3100-3400C=O: ~1730C=C: ~1650C=S: ~1240	Appearance of a C=C stretching band from the new double bond.
Mass Spec (EI-MS)	M⁺ at m/z 130	M⁺ at m/z 218	Molecular ion peak corresponds to the mass of the condensed product.

Safety and Handling

• Always perform reactions in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Sodium Hydride (NaH): Highly flammable and reacts violently with water. Handle only under an inert atmosphere and use a mineral oil dispersion. Quench slowly and carefully at 0°C.

• Methyl Iodide: Toxic and a suspected carcinogen. Handle with extreme care in a fume hood.

• Ethanolamine and Acetic Acid: Corrosive. Avoid contact with skin and eyes.

Conclusion and Future Outlook

5-Methyl-2-thiohydantoin has firmly established itself as a powerful and versatile building block in modern organic synthesis. Its accessible reactive sites allow for the straightforward implementation of fundamental transformations like condensation and alkylation, as well as more complex cycloadditions. These reactions provide efficient routes to a vast chemical space of heterocyclic compounds with significant potential in drug discovery and materials science.[5] Ongoing research continues to uncover novel synthetic methodologies and applications, ensuring that the thiohydantoin scaffold will remain a central element in the development of new functional molecules.[5]

References

• Mezoughi, A. B., Al-Humaidi, J. Y., & El-Faham, A. (2021). Recent Biological Applications and Chemical Synthesis of Thiohydantoins. Journal of Chemical Reviews, 3(3), 196-239. [Link]

• Mezoughi, A. B. (2021). Original Article: Recent Biological Applications and Chemical Synthesis of Thiohydantoins. Journal of Chemical Reviews. [Link]

• Shawali, A. S., & Abdallah, M. A. (2014). 5-Pyrenylidene-hydantoin, 2-thiohydantoin derivatives: synthesis, S- and N-alkylation. Journal of the Chinese Chemical Society, 61(6), 679-686. [Link]

• Kostenko, A. V., et al. (2023). [4+2]-Cycloaddition to 5-Methylidene-Hydantoins and 5-Methylidene-2-Thiohydantoins in the Synthesis of Spiro-2-Chalcogenimidazolones. Molecules, 28(5), 2355. [Link]

• Amin, K. M., et al. (2011). 5-Substituted-2-thiohydantoin analogs as a novel class of antitumor agents. Bioorganic & Medicinal Chemistry, 19(21), 6550-6559. [Link]

• Hassan, A. A., et al. (2019). Recent applications of hydantoin and thiohydantoin in medicinal chemistry. European Journal of Medicinal Chemistry, 164, 565-585. [Link]

• Lee, J., et al. (2016). Synthesis and biological evaluation of 3-substituted 5-benzylidene-1-methyl-2-thiohydantoins as potent NADPH oxidase (NOX) inhibitors. Bioorganic & Medicinal Chemistry, 24(18), 4349-4357. [Link]

• Unknown Author. (n.d.). A COMPREHENSIVE REVIEW ON THIOHYDANTOIN: SYNTHESIS, PROPERTIES, AND APPLICATIONS. International Journal of Research Publication and Reviews. [Link]

• Errayes, A., et al. (2025). Chemical Synthesis Strategies for Thiohydantoin Derivatives: A Comprehensive Review. Mediterranean Journal of Chemistry. [Link]

• Kostenko, A. V., et al. (2023). [4+2]-Cycloaddition to 5-Methylidene-Hydantoins and 5-Methylidene-2-Thiohydantoins in the Synthesis of Spiro-2-Chalcogenimidazolones. MDPI. [Link]

• Kumar, A., et al. (2023). Recent Development in Hydantoins, Thiohydantoins, and Selenohydantoins as Anticancer Agents: Structure-activity Relationship and Design Strategies. Anti-Cancer Agents in Medicinal Chemistry, 23(11), 1226-1243. [Link]

• Youssef, A. M., et al. (2009). Synthesis and Mass Spectral Fragmentation Patterns of some 2-Thiohydantoin, Salicyladazine and Pyradazine Derivatives. Afinidad, 66(542), 330-334. [Link]

• Tan, K. L., et al. (2006). A Simple Synthesis of 2-Thiohydantoins. Letters in Organic Chemistry, 3(2), 126-128. [Link]

• Shin, D. Y., et al. (2019). Recent applications of hydantoin and thiohydantoin in medicinal chemistry. European Journal of Medicinal Chemistry, 164, 565-585. [Link]

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Application Notes and Protocols for the Chromatographic Purification of 5-Methyl-2-thiohydantoin

Introduction

5-Methyl-2-thiohydantoin is a heterocyclic compound of significant interest in medicinal chemistry and drug development, serving as a key intermediate in the synthesis of various bioactive molecules.[1][2] Its structural motif is found in compounds exhibiting a wide range of therapeutic activities, including antimicrobial, anticancer, and antidiabetic properties.[1][2] The purity of 5-Methyl-2-thiohydantoin is paramount to ensure the safety, efficacy, and quality of the final pharmaceutical products. This application note provides detailed protocols for the purification of 5-Methyl-2-thiohydantoin using High-Performance Liquid Chromatography (HPLC) and Thin-Layer Chromatography (TLC), designed for researchers, scientists, and professionals in drug development.

The methodologies described herein are grounded in established chromatographic principles for thiohydantoin derivatives and are designed to be robust and reproducible. We will delve into the causality behind experimental choices, ensuring a thorough understanding of the purification processes.

Physicochemical Properties of 5-Methyl-2-thiohydantoin

A fundamental understanding of the physicochemical properties of 5-Methyl-2-thiohydantoin is crucial for the development of effective purification strategies. These properties dictate its behavior in different chromatographic systems.

Property	Value	Source
Molecular Formula	C4H6N2OS	[3][4]
Molar Mass	130.17 g/mol	[3][4]
Appearance	White to off-white crystalline powder	Inferred from general properties of similar compounds
Polarity	Moderately polar	Inferred from structure
UV Absorbance	Expected in the range of 220-280 nm	Inferred from thiohydantoin chromophore

Part 1: Thin-Layer Chromatography (TLC) for Rapid Purity Assessment and Method Development

TLC is an invaluable tool for the rapid, qualitative assessment of sample purity and for the efficient development of more complex HPLC methods. It offers a simple, cost-effective way to screen various solvent systems to achieve optimal separation.

Causality in TLC Method Design

The choice of stationary and mobile phases is dictated by the polarity of 5-Methyl-2-thiohydantoin. For a moderately polar compound, both normal-phase and reversed-phase TLC can be successfully employed.

• Normal-Phase TLC: Utilizes a polar stationary phase (e.g., silica gel) and a less polar mobile phase. Polar compounds will have a stronger affinity for the stationary phase, resulting in lower Retention Factor (Rf) values. Non-polar impurities will travel further up the plate.

• Reversed-Phase TLC: Employs a non-polar stationary phase (e.g., C18-functionalized silica) and a polar mobile phase. In this mode, polar compounds will have a higher affinity for the mobile phase, leading to higher Rf values, while non-polar impurities will be more strongly retained.

Experimental Protocol: Normal-Phase TLC

This protocol is ideal for separating 5-Methyl-2-thiohydantoin from more non-polar impurities.

1. Materials:

• TLC plates: Silica gel 60 F254[5][6]
• Mobile Phase: Hexane:Ethyl Acetate (2:1, v/v)[7]
• Sample Solution: 1 mg/mL of 5-Methyl-2-thiohydantoin in methanol
• TLC developing chamber
• UV lamp (254 nm)

2. Step-by-Step Procedure:

• Pour the mobile phase into the developing chamber to a depth of approximately 0.5 cm. Cover the chamber and allow it to saturate for at least 15 minutes.
• Using a capillary tube, spot a small amount of the sample solution onto the baseline of the TLC plate.
• Carefully place the spotted TLC plate into the saturated developing chamber, ensuring the baseline is above the solvent level.
• Allow the solvent front to ascend the plate until it is approximately 1 cm from the top.
• Remove the plate from the chamber and immediately mark the solvent front with a pencil.
• Allow the plate to dry completely.
• Visualize the separated spots under a UV lamp at 254 nm.
• Calculate the Rf value for each spot using the formula: Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front).

Experimental Protocol: Reversed-Phase TLC

This protocol is effective for separating 5-Methyl-2-thiohydantoin from more polar impurities.

1. Materials:

• TLC plates: RP-18 F254s
• Mobile Phase: Acetonitrile:Water (7.5:2.5, v/v)[5][6]
• Sample Solution: 1 mg/mL of 5-Methyl-2-thiohydantoin in methanol
• TLC developing chamber
• UV lamp (254 nm)

2. Step-by-Step Procedure:

• Follow the same procedure as for Normal-Phase TLC (steps 1-8), using the reversed-phase plates and mobile phase.

Part 2: High-Performance Liquid Chromatography (HPLC) for High-Resolution Purification

HPLC is the preferred method for achieving high-purity 5-Methyl-2-thiohydantoin, offering superior resolution and quantification capabilities. Reversed-phase HPLC (RP-HPLC) is particularly well-suited for this purpose.

Workflow for HPLC Purification

Caption: Workflow for the HPLC purification of 5-Methyl-2-thiohydantoin.

Causality in RP-HPLC Method Design

The separation in RP-HPLC is governed by the hydrophobic interactions between the analyte and the stationary phase.

• Stationary Phase (C18): A C18 column provides a non-polar surface that retains the moderately polar 5-Methyl-2-thiohydantoin.

• Mobile Phase (Acetonitrile and Water): Acetonitrile is a common organic modifier used to elute compounds from a C18 column. The ratio of acetonitrile to water determines the eluting strength of the mobile phase. A higher percentage of acetonitrile will lead to faster elution (shorter retention time). The addition of a small amount of acid (e.g., phosphoric or formic acid) can improve peak shape by ensuring the analyte is in a single protonation state.[8]

• UV Detection: The thiohydantoin ring contains a chromophore that absorbs UV light, making UV detection a suitable method for monitoring the elution of the compound.[9] A wavelength of 220 nm is often effective for detecting such structures.

Experimental Protocol: Analytical RP-HPLC for Purity Determination

This protocol is for determining the purity of a sample of 5-Methyl-2-thiohydantoin.

1. Materials and Instrumentation:

• HPLC system with a UV detector
• C18 analytical column (e.g., 150 mm x 4.6 mm, 5 µm particle size)[8]
• Acetonitrile (HPLC grade)
• Water (HPLC grade)
• Phosphoric acid (ACS grade)
• Sample Solution: 100 µg/mL of 5-Methyl-2-thiohydantoin in a 50:50 mixture of acetonitrile and water

2. Chromatographic Conditions:

Parameter	Condition
Mobile Phase	Acetonitrile:Water with 0.1% Phosphoric Acid (50:50, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	220 nm
Injection Volume	10 µL
Run Time	15 minutes

3. Step-by-Step Procedure:

• Prepare the mobile phase by mixing the components and degassing thoroughly.
• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.
• Inject the sample solution.
• Monitor the chromatogram and integrate the peaks.
• Calculate the purity of the sample using the formula: Purity (%) = (Area of the main peak / Total area of all peaks) x 100.[8]

Experimental Protocol: Preparative RP-HPLC for Purification

This protocol is designed for the purification of larger quantities of 5-Methyl-2-thiohydantoin.

1. Materials and Instrumentation:

• Preparative HPLC system with a UV detector and fraction collector
• Preparative C18 column (e.g., 250 mm x 21.2 mm, 10 µm particle size)
• Acetonitrile (HPLC grade)
• Water (HPLC grade)
• Formic acid (ACS grade)
• Crude Sample Solution: Dissolve the crude 5-Methyl-2-thiohydantoin in the mobile phase to the highest possible concentration without precipitation.

2. Chromatographic Conditions:

Parameter	Condition
Mobile Phase	Acetonitrile:Water with 0.1% Formic Acid (Gradient elution)
Flow Rate	20 mL/min
Column Temperature	Ambient
Detection Wavelength	220 nm
Injection Volume	1-5 mL (depending on concentration and column capacity)
Gradient Program	30-70% Acetonitrile over 20 minutes

3. Step-by-Step Procedure:

• Equilibrate the preparative HPLC system with the initial mobile phase conditions (30% Acetonitrile).
• Perform a test injection of a small amount of the crude sample to determine the retention time of 5-Methyl-2-thiohydantoin.
• Inject the crude sample solution.
• Monitor the chromatogram and set the fraction collector to collect the peak corresponding to 5-Methyl-2-thiohydantoin.
• Combine the collected fractions containing the pure compound.
• Analyze the purity of the combined fractions using the analytical RP-HPLC method described previously.
• Remove the solvent from the purified fractions using a rotary evaporator to obtain the pure 5-Methyl-2-thiohydantoin.

Chiral Separation Considerations

5-Methyl-2-thiohydantoin possesses a chiral center at the 5-position. If the synthesis results in a racemic mixture, enantiomeric separation may be necessary. Chiral HPLC is the method of choice for this purpose.

Logical Framework for Chiral Method Development

Caption: Decision tree for developing a chiral HPLC separation method.

A common approach for the chiral separation of hydantoin derivatives involves the use of chiral mobile phase additives, such as β-cyclodextrin, in a reversed-phase system.[10] The cyclodextrin forms transient diastereomeric inclusion complexes with the enantiomers, leading to different retention times.

Conclusion

The HPLC and TLC methods detailed in this application note provide robust and reliable protocols for the purification and purity assessment of 5-Methyl-2-thiohydantoin. The choice between normal-phase and reversed-phase chromatography will depend on the nature of the impurities present in the crude sample. For high-purity requirements, preparative RP-HPLC is the recommended technique. These methods are essential for ensuring the quality and consistency of 5-Methyl-2-thiohydantoin used in research and drug development.

References

• Bhaskar, G., & Mahajan, M. P. (2009). A modified system for thiazolinone conversion to thiohydantoin derivatives and their separation by high-pressure liquid chromatography. Analytical Biochemistry, 150(2), 457-462.
• Stanimirovic, I., et al. (2019).
• ChemBK. (n.d.). 5-Methyl-2-thiohydantoin.
• Stanimirovic, I., et al. (2019). Normal and Reversed Phases Thin-Layer Chromatography of Arylidene 2-Thiohydantoin Derivatives.
• PubChem. (n.d.). 5-Methyl-2-thioxo-4-imidazolidinone.
• Duggan, B. M., et al. (1995). Studies in Thiohydantoin Chemistry. II. C-Terminal Sequencing of Peptides.
• Wang, Y., et al. (2006). A Simple Synthesis of 2-Thiohydantoins. Molecules, 11(11), 916-923.
• Cernak, T. A., & Gleason, J. L. (2007). SYNTHESIS OF 5-CHLOROMETHYLENE HYDANTOINS AND THIOHYDANTOINS. HETEROCYCLES, 71(1), 117.
• Rathore, H. S., et al. (1984).
• Farooq, R., et al. (2023). Synthesis and evaluation of novel thiohydantoin derivatives for antidiabetic activity using in silico in vitro and in vivo methods. Scientific Reports, 13(1), 12345.
• International Journal of Research Publication and Reviews. (2025).
• Mezoughi, A. B., et al. (2021). Recent Biological Applications and Chemical Synthesis of Thiohydantoins. Journal of Chemical Reviews, 3(3), 196-218.
• Wess, C., et al. (1994). HPLC purification and separation of 5,5'-substituted-2,4-imidazolidinedithiones.
• International Journal of Research in Engineering and Science. (2023). A Review of the Physicochemical Approach to the Analysis of 2-Thiohydantoin. ijres.org.
• Wang, Z., et al. (2003). [Chiral separation of racemic 5-(p-hydroxyphenyl)-5-phenylhydantoin by RP-HPLC using eluents containing beta-cyclodextrin]. Se Pu, 21(5), 488-490.
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• Mezoughi, A. B., et al. (2021). Recent Biological Applications and Chemical Synthesis of Thiohydantoins. Journal of Chemical Reviews, 3(3), 196-218.
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Application Notes and Protocols for Utilizing 5-Methyl-2-thiohydantoin as an Internal Standard in Mass Spectrometry

Introduction: The Imperative for Precision in Quantitative Mass Spectrometry

In the landscape of drug development and clinical research, the demand for precise and accurate quantification of analytes in complex biological matrices is paramount. Liquid chromatography-mass spectrometry (LC-MS) has emerged as a cornerstone technology for these applications due to its inherent sensitivity and selectivity. However, the analytical process is susceptible to variations that can compromise data integrity. These variables, including inconsistencies in sample preparation, injection volume, and instrument response, necessitate a robust strategy for normalization.[1][2] The use of an internal standard (IS) is a widely accepted and effective approach to mitigate these sources of error, ensuring the reliability of quantitative data.[1][3]

This document provides a comprehensive guide to the principles and practical application of using 5-Methyl-2-thiohydantoin as a potential internal standard in mass spectrometry-based bioanalysis. While stable isotope-labeled (SIL) internal standards are often considered the gold standard, structural analogues like 5-Methyl-2-thiohydantoin can serve as a cost-effective and viable alternative when a SIL-IS is unavailable.[1] This guide is intended for researchers, scientists, and drug development professionals seeking to develop and validate robust quantitative LC-MS methods.

The Role and Selection of an Internal Standard

An internal standard is a compound of known concentration that is added to all samples, including calibration standards and quality controls, prior to analysis.[1] The fundamental principle is that the IS experiences the same analytical variations as the analyte of interest. By calculating the ratio of the analyte response to the IS response, variations in sample handling and instrument performance can be effectively normalized.

The ideal internal standard should possess the following characteristics:

• Structural Similarity: The IS should be structurally similar to the analyte to ensure comparable behavior during sample extraction and ionization.

• No Endogenous Presence: The IS must not be naturally present in the biological matrix being analyzed.

• Chromatographic Resolution: The IS should be chromatographically resolved from the analyte and any potential interferences.

• Mass Spectrometric Distinction: The IS must have a different mass-to-charge ratio (m/z) from the analyte to allow for independent detection.

5-Methyl-2-thiohydantoin: A Candidate Internal Standard

5-Methyl-2-thiohydantoin is a heterocyclic compound belonging to the thiohydantoin family. Thiohydantoins are sulfur analogs of hydantoins and have been a subject of interest in medicinal chemistry due to their diverse biological activities.[4]

Chemical and Physical Properties:

Property	Value	Source
Molecular Formula	C4H6N2OS	ChemSpider
Molecular Weight	130.17 g/mol	ChemSpider
Appearance	Solid (predicted)	---
Polarity	Polar	Inferred from structure

The structure of 5-Methyl-2-thiohydantoin, with its polar functional groups, makes it a suitable candidate as an internal standard for the analysis of small, polar molecules, including certain amino acids and their metabolites, in biological fluids. Its synthesis from α-amino acids and thiourea has been described, offering a potential route for its preparation in the laboratory.

Conceptual Application: Quantification of Amino Acids in Human Plasma

While no specific published methods explicitly detail the use of 5-Methyl-2-thiohydantoin as an internal standard, we can construct a robust, field-proven protocol for a relevant application, such as the analysis of amino acids in human plasma. This protocol is based on established methodologies for amino acid analysis by LC-MS/MS and serves as a template for method development.[5]

Experimental Protocol: A Template for Method Development

This protocol outlines the steps for the quantitative analysis of a hypothetical small, polar analyte in human plasma using 5-Methyl-2-thiohydantoin as an internal standard.

1. Materials and Reagents

• Analytes and Internal Standard:

  • Analyte of interest (e.g., a specific amino acid)

  • 5-Methyl-2-thiohydantoin (as internal standard)

• Solvents and Chemicals:

  • Acetonitrile (LC-MS grade)

  • Methanol (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Ammonium formate (LC-MS grade)

  • Ultrapure water

  • Human plasma (drug-free)

2. Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve the analyte in a suitable solvent (e.g., methanol/water).

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 5-Methyl-2-thiohydantoin in methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking known concentrations of the analyte stock solution into drug-free human plasma.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations in drug-free human plasma from a separate analyte stock solution.

• Internal Standard Working Solution (e.g., 100 ng/mL): Dilute the 5-Methyl-2-thiohydantoin stock solution with methanol/water.

3. Sample Preparation (Protein Precipitation)

• To 50 µL of plasma sample (calibration standard, QC, or unknown), add 150 µL of the internal standard working solution in acetonitrile.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions

• Liquid Chromatography (LC):

  • Column: A column suitable for polar analytes, such as a HILIC (Hydrophilic Interaction Liquid Chromatography) column (e.g., Agilent InfinityLab Poroshell 120 HILIC-Z).[6]

  • Mobile Phase A: 10 mM Ammonium formate in water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A gradient optimized for the separation of the analyte and internal standard (e.g., starting at 95% B, decreasing to 50% B).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Analyte: Optimize precursor and product ions.

    • 5-Methyl-2-thiohydantoin (IS): Optimize precursor and product ions (e.g., based on theoretical fragmentation).

5. Method Validation

The analytical method should be validated according to regulatory guidelines (e.g., FDA or EMA).[7] Key validation parameters include:

• Selectivity and Specificity

• Linearity and Range

• Accuracy and Precision

• Matrix Effect

• Recovery

• Stability

Visualizing the Workflow

The following diagram illustrates the key steps in a typical quantitative LC-MS/MS workflow utilizing an internal standard.

Caption: Workflow for quantitative analysis using an internal standard.

Data Presentation: Key Mass Spectrometric Parameters

The following table provides hypothetical yet representative mass spectrometric parameters that would be determined during method development for an analyte and 5-Methyl-2-thiohydantoin as the internal standard.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Analyte (e.g., Amino Acid)	[Analyte M+H]+	[Fragment 1]+	100	Optimized
[Fragment 2]+	100	Optimized
5-Methyl-2-thiohydantoin (IS)	131.0	[Fragment A]+	100	Optimized
[Fragment B]+	100	Optimized

Causality in Experimental Choices

• Choice of Internal Standard: 5-Methyl-2-thiohydantoin is selected as a structural analogue due to its polarity and molecular weight, which are anticipated to be similar to small, polar analytes. This similarity is crucial for the internal standard to effectively track the analyte during extraction and ionization, thereby compensating for matrix effects.

• Sample Preparation: Protein precipitation with acetonitrile is a rapid and effective method for removing the majority of proteins from plasma samples, which can interfere with the analysis and contaminate the LC-MS system. The addition of the internal standard prior to precipitation ensures that it accounts for any analyte loss during this step.

• Chromatography: HILIC is chosen for its ability to retain and separate highly polar compounds that are not well-retained on traditional reversed-phase columns. This is essential for achieving chromatographic separation of the analyte and internal standard from endogenous interferences.[6]

• Detection: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. By monitoring specific precursor-to-product ion transitions for both the analyte and the internal standard, chemical noise is significantly reduced, leading to improved limits of detection and quantification.

Conclusion: A Framework for Robust Bioanalysis

The use of an appropriate internal standard is fundamental to achieving reliable and reproducible quantitative data in mass spectrometry. While 5-Methyl-2-thiohydantoin is presented here as a potential candidate, the principles and the templated protocol provide a solid foundation for the development and validation of robust bioanalytical methods for a wide range of small molecule analytes. The key to successful implementation lies in the careful selection of an internal standard that closely mimics the behavior of the analyte and rigorous method validation to ensure data integrity.

References

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• BioPharma Services Inc. (n.d.). Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe?. [Link]

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• PubMed Central. (2018). A reliable LC-MS/MS method for the quantification of natural amino acids in mouse plasma: Method validation and application to a study on amino acid dynamics during hepatocellular carcinoma progression. [Link]

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• PubMed. (2007). A liquid chromatography/tandem mass spectrometric multi-mycotoxin method for the quantification of 87 analytes and its application to semi-quantitative screening of moldy food samples. [Link]

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Application Notes and Protocols for the Derivatization of 5-Methyl-2-thiohydantoin

Introduction: The Versatile Scaffold of 5-Methyl-2-thiohydantoin

5-Methyl-2-thiohydantoin is a heterocyclic compound belonging to the thiohydantoin family, which are sulfur analogs of hydantoins.[1][2][3] The core structure of thiohydantoin is a five-membered ring containing nitrogen and sulfur atoms, which can be readily modified at several positions. This structural versatility allows for the creation of a vast library of derivatives with diverse physicochemical properties and biological activities.[1][2][4] The nature of the substituents on the thiohydantoin ring significantly influences the molecule's biological activity, making it a "privileged scaffold" in medicinal chemistry.[1][2] Derivatization of the 5-Methyl-2-thiohydantoin core has led to the development of compounds with a wide range of therapeutic applications, including anticancer, antiviral, antimicrobial, antidiabetic, and anti-inflammatory properties.[3][4][5][6] This guide provides a detailed overview of key derivatization strategies for 5-Methyl-2-thiohydantoin and their application in generating compounds for specific biological targets.

Strategic Derivatization: Targeting Specific Applications

The derivatization of 5-Methyl-2-thiohydantoin can be strategically directed to modulate its properties for different applications. The primary sites for modification are the C-5 position, the exocyclic sulfur at C-2, and the nitrogen atoms at N-1 and N-3.

Core Derivatization Strategies

The following diagram illustrates the key reactive sites on the 5-Methyl-2-thiohydantoin scaffold and the principal derivatization pathways.

Caption: Key derivatization pathways for 5-Methyl-2-thiohydantoin.

Application Note 1: Synthesis of 5-Arylidene-2-thiohydantoin Derivatives as Potential Anticancer Agents

Rationale: The introduction of an arylidene group at the C-5 position of the 2-thiohydantoin ring is a widely employed strategy for generating compounds with potent biological activities.[1][2] This modification extends the conjugation of the system and provides a scaffold for introducing various substituted aromatic rings, which can interact with biological targets. Numerous 5-arylidene-2-thiohydantoin derivatives have demonstrated significant anticancer activity, with some acting as androgen receptor antagonists or inhibitors of enzymes like DNA topoisomerase.[1][2][7]

Experimental Protocol: Knoevenagel Condensation for C-5 Derivatization

This protocol describes the synthesis of 5-(4-chlorobenzylidene)-5-methyl-2-thiohydantoin.

Materials:

• 5-Methyl-2-thiohydantoin

• 4-Chlorobenzaldehyde

• Ethanolamine

• Absolute Ethanol

• Glacial Acetic Acid

• Standard laboratory glassware

• Magnetic stirrer with heating plate

• Rotary evaporator

• Melting point apparatus

• FTIR and NMR spectrometers for characterization

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 5-Methyl-2-thiohydantoin (10 mmol) and 4-chlorobenzaldehyde (10 mmol) in 40 mL of absolute ethanol.

• Catalyst Addition: To the stirred solution, add ethanolamine (5 mmol) as a catalyst. The use of a basic catalyst like ethanolamine is crucial for promoting the condensation reaction between the active methylene group at C-5 of the thiohydantoin and the aldehyde.[1][2]

• Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., ethyl acetate/hexane).

• Product Isolation: After completion, cool the reaction mixture to room temperature. The product will often precipitate out of the solution. If not, reduce the volume of the solvent using a rotary evaporator.

• Purification: Collect the precipitated solid by vacuum filtration and wash with cold ethanol. Recrystallize the crude product from glacial acetic acid or an appropriate solvent mixture to obtain the pure 5-(4-chlorobenzylidene)-5-methyl-2-thiohydantoin.

• Characterization: Dry the purified product and determine its melting point. Characterize the structure using FTIR, ¹H NMR, and ¹³C NMR spectroscopy. The formation of the product can be confirmed by the appearance of a vinyl proton signal in the ¹H NMR spectrum and the disappearance of the C-5 methylene protons.

Derivative Type	Example Substituent	Reported Biological Activity
5-Arylidene	5-bromo-2-thienylmethylene	Broad-spectrum antitumor activity[5]
5-Arylidene	Dimethoxy phenyl	Fungicidal activity[1][2]
N-Substituted	Arylthiohydantoin (e.g., Enzalutamide)	Androgen receptor antagonist for prostate cancer[1][2]
S-Alkylated	3-substituted 5-benzylidene-1-methyl	NADPH oxidase (NOX) inhibitors[8]

Application Note 2: S-Alkylation for the Development of Enzyme Inhibitors

Rationale: The sulfur atom at the C-2 position of 2-thiohydantoins can exist in a thio-enol tautomeric form, making it nucleophilic and susceptible to alkylation.[9] S-alkylation is a valuable strategy for modifying the electronic properties and steric bulk around the thiohydantoin core. This modification has been successfully used to develop selective enzyme inhibitors. For instance, S-alkylated thiohydantoins have been identified as potent inhibitors of NADPH oxidases (NOX), enzymes implicated in various pathologies.[1][8]

Experimental Protocol: S-Methylation of 5-Methyl-2-thiohydantoin

This protocol details the selective S-alkylation of 5-Methyl-2-thiohydantoin using methyl iodide.

Materials:

• 5-Methyl-2-thiohydantoin

• Methyl iodide

• Potassium carbonate (anhydrous)

• Acetone (anhydrous)

• Standard laboratory glassware

• Magnetic stirrer

• Filtration apparatus

Procedure:

• Reaction Setup: To a solution of 5-Methyl-2-thiohydantoin (10 mmol) in 50 mL of anhydrous acetone in a round-bottom flask, add anhydrous potassium carbonate (15 mmol). The potassium carbonate acts as a base to deprotonate the thio-enol form, generating the more nucleophilic thiolate anion.

• Alkylation: Add methyl iodide (12 mmol) dropwise to the stirred suspension at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 8-12 hours. Monitor the reaction by TLC. The S-alkylated product will have a different Rf value compared to the starting material.

• Work-up: After the reaction is complete, filter off the potassium carbonate and any inorganic salts.

• Product Isolation: Evaporate the acetone from the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent (e.g., ethanol/water) to yield the pure S-methyl-5-methyl-2-thiohydantoin.

• Characterization: Confirm the structure of the product by spectroscopic methods. In the ¹H NMR spectrum, a new singlet corresponding to the S-methyl protons will be observed. Mass spectrometry will show the expected molecular ion peak.

Caption: Workflow for the S-methylation of 5-Methyl-2-thiohydantoin.

Application Note 3: N-Substitution for Modulating Pharmacokinetic Properties

Rationale: Substitution at the N-1 and N-3 positions of the thiohydantoin ring can significantly impact the molecule's polarity, hydrogen bonding capacity, and overall pharmacokinetic profile. N-acylation or N-alkylation can be used to introduce a wide variety of functional groups. For example, the highly successful prostate cancer drug Enzalutamide is an arylthiohydantoin derivative with substitution at the N-1 position, which is critical for its high binding affinity to the androgen receptor.[1][2]

Experimental Protocol: N-Acylation of 5-Methyl-2-thiohydantoin

This protocol describes a general method for the N-acylation of 5-Methyl-2-thiohydantoin using an acyl chloride in the presence of a base.

Materials:

• 5-Methyl-2-thiohydantoin

• Acetyl chloride (or other acyl chloride)

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Standard laboratory glassware

• Magnetic stirrer

• Separatory funnel

Procedure:

• Reaction Setup: Dissolve 5-Methyl-2-thiohydantoin (10 mmol) in 50 mL of anhydrous DCM in a round-bottom flask under a nitrogen atmosphere. Cool the solution to 0 °C in an ice bath.

• Base and Acylating Agent Addition: Add anhydrous pyridine (12 mmol) to the solution, followed by the dropwise addition of acetyl chloride (11 mmol). Pyridine acts as a base to neutralize the HCl generated during the reaction and as a catalyst.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction's progress by TLC.

• Quenching and Extraction: Quench the reaction by slowly adding 20 mL of saturated sodium bicarbonate solution. Transfer the mixture to a separatory funnel and separate the organic layer. Wash the organic layer sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude N-acetyl-5-methyl-2-thiohydantoin.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system.

• Characterization: Characterize the purified product by spectroscopic analysis to confirm the structure. The ¹H NMR will show a new singlet for the acetyl methyl group, and the N-H proton signal may shift or disappear depending on the substitution pattern.

Conclusion

The derivatization of 5-Methyl-2-thiohydantoin offers a powerful and versatile platform for the discovery of novel bioactive compounds. By strategically modifying the C-5, C-2 (sulfur), and N-1/N-3 positions, researchers can fine-tune the steric, electronic, and pharmacokinetic properties of the resulting molecules to target a wide array of biological processes. The protocols outlined in this guide provide a foundation for the synthesis and exploration of novel 5-Methyl-2-thiohydantoin derivatives for various applications in drug discovery and development.

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• Mezoughi, A. B. (2021). Original Article: Recent Biological Applications and Chemical Synthesis of Thiohydantoins. Journal of Chemical Reviews. [Link]

• A COMPREHENSIVE REVIEW ON THIOHYDANTOIN: SYNTHESIS, PROPERTIES, AND APPLICATIONS. (n.d.). ijrpr. [Link]

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• Alkylation of thiohydantoins including synthesis, conformational and configurational studies of some acetylated s-pyranosides. (n.d.). ResearchGate. [Link]

• 5-Pyrenylidene-hydantoin, 2-thiohydantoin derivatives: synthesis, S- and N-alkylation. (n.d.). Semantic Scholar. [Link]

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• [4+2]-Cycloaddition to 5-Methylidene-Hydantoins and 5-Methylidene-2-Thiohydantoins in the Synthesis of Spiro-2-Chalcogenimidazolones. (2023). MDPI. [Link]

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• Carrington, H. C., & Waring, W. S. (1950). Thiohydantoins. Part III. The N- and S-Methyl Derivatives of 5 : 5-Disubstituted Hydantoins and Their Thio-analogues. Journal of the Chemical Society (Resumed), 354. [Link]

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• Bae, Y., et al. (2016). Synthesis and biological evaluation of 3-substituted 5-benzylidene-1-methyl-2-thiohydantoins as potent NADPH oxidase (NOX) inhibitors. Bioorganic & Medicinal Chemistry. [Link]

• Derivatization with 2-hydrazino-1-methylpyridine enhances sensitivity of analysis of 5α-dihydrotestosterone in human plasma by liquid chromatography tandem mass spectrometry. (2021). PubMed. [Link]

• A New Synthetic Route for Preparation of 5-Methyl-5-Benzylhydantoin: X-Ray Analysis and Theoretical Calculations. (2021). MDPI. [Link]

• Derivatization with 2-hydrazino-1-methylpyridine enhances sensitivity of analysis of 5α-dihydrotestosterone in human plasma by liquid chromatography tandem mass spectrometry. (2021). PubMed Central. [Link]

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The Role of 5-Methyl-2-thiohydantoin in the Development of Anticancer Agents: Application Notes and Protocols

Introduction: The Thiohydantoin Scaffold in Oncology

The pursuit of novel and effective anticancer agents is a cornerstone of modern medicinal chemistry. Within the vast landscape of heterocyclic compounds, the thiohydantoin core has emerged as a privileged scaffold, demonstrating a remarkable versatility in targeting various cancer-related pathways.[1] This is evidenced by the clinical success of thiohydantoin-derived drugs such as enzalutamide, a potent androgen receptor antagonist used in the treatment of castration-resistant prostate cancer.[2][3] The 2-thiohydantoin ring system, with its unique arrangement of hydrogen bond donors and acceptors, provides a rigid framework that can be strategically functionalized to achieve high-affinity interactions with diverse biological targets. This document focuses on a fundamental building block of this class, 5-Methyl-2-thiohydantoin , and elucidates its role as a key intermediate and pharmacophore in the design and synthesis of next-generation anticancer therapeutics. While 5-Methyl-2-thiohydantoin itself may not be the final active pharmaceutical ingredient, its structural contribution is pivotal in the development of potent and selective anticancer agents.

Synthesis of 5-Methyl-2-thiohydantoin: A Foundational Step

The accessibility of the 5-Methyl-2-thiohydantoin core through straightforward synthetic routes is a key advantage for its use in drug discovery programs. A common and efficient method involves the condensation of an α-amino acid with a thiocyanate or isothiocyanate derivative. Specifically, 5-Methyl-2-thiohydantoin can be readily synthesized from the naturally occurring amino acid, L-alanine.

Protocol 1: Synthesis of (S)-5-Methyl-2-thiohydantoin from L-Alanine

This protocol outlines a simple, cost-effective, and scalable method for the synthesis of (S)-5-Methyl-2-thiohydantoin.[4]

Materials:

• L-Alanine

• Thiourea

• High-boiling point solvent (e.g., ethylene glycol)

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Distilled water

• Ethanol

• Standard laboratory glassware and heating apparatus

Procedure:

• In a round-bottom flask, combine L-alanine and thiourea in a 1:1.2 molar ratio.

• Add a minimal amount of a high-boiling point solvent to create a slurry.

• Heat the mixture under reflux for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After cooling to room temperature, dilute the reaction mixture with distilled water.

• Acidify the solution with concentrated HCl to a pH of approximately 2-3 to precipitate the crude product.

• Filter the precipitate, wash with cold water, and dry under vacuum.

• Recrystallize the crude product from a suitable solvent system, such as ethanol/water, to obtain pure (S)-5-Methyl-2-thiohydantoin.

• Characterize the final product using standard analytical techniques (¹H NMR, ¹³C NMR, Mass Spectrometry, and melting point determination).

Causality Behind Experimental Choices:

• The use of a high-boiling point solvent facilitates the reaction, which requires elevated temperatures for efficient cyclization and dehydration.

• Acidification is crucial for the precipitation of the thiohydantoin product, which is more soluble in its deprotonated form under basic or neutral conditions.

• Recrystallization is a critical step to remove unreacted starting materials and by-products, ensuring the purity of the final compound for subsequent applications.

5-Methyl-2-thiohydantoin as a Scaffold in Anticancer Drug Design

The true potential of 5-Methyl-2-thiohydantoin in oncology lies in its role as a versatile scaffold for the generation of extensive compound libraries. The core structure presents multiple points for chemical modification, primarily at the N-1, N-3, and C-5 positions, allowing for the fine-tuning of pharmacological properties. The methyl group at the C-5 position can influence the steric and electronic properties of the molecule, impacting its interaction with target proteins.

Key Therapeutic Targets and Mechanisms of Action

Derivatives of the 2-thiohydantoin scaffold have been shown to exhibit anticancer activity through various mechanisms:

• Androgen Receptor (AR) Antagonism: As exemplified by enzalutamide, thiohydantoin derivatives can act as potent antagonists of the androgen receptor, a key driver in prostate cancer.[5][6]

• Inhibition of Mutant Isocitrate Dehydrogenase (IDH1): Certain 2-thiohydantoin compounds have been identified as inhibitors of mutant IDH1, a metabolic enzyme implicated in the pathogenesis of several cancers, including glioma.

• Modulation of Cell Cycle Proteins: Studies have shown that some 2-thiohydantoin derivatives can interact with and inhibit key cell cycle regulators like cyclin-dependent kinase 2 (CDK2) and the serine/threonine kinase AKT1, leading to cell cycle arrest and apoptosis.[7]

• Topoisomerase Inhibition: Some 5-biarylidene-thiohydantoins have demonstrated the ability to inhibit human DNA topoisomerase I, an enzyme crucial for DNA replication and repair.[2][3]

The following diagram illustrates the central role of the 2-thiohydantoin scaffold in targeting these diverse cancer-related pathways.

Caption: Role of the 5-Methyl-2-thiohydantoin scaffold in developing targeted anticancer agents.

In Vitro Evaluation of 5-Methyl-2-thiohydantoin Derivatives

A critical phase in the development of novel anticancer agents is the rigorous in vitro evaluation of their biological activity. The following protocols are standard methodologies used to assess the cytotoxic and apoptotic effects of newly synthesized 5-Methyl-2-thiohydantoin derivatives.

Protocol 2: Assessment of Cytotoxicity using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which serves as a proxy for cell viability.

Materials:

• Cancer cell lines (e.g., MCF-7 for breast cancer, PC-3 for prostate cancer)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• 96-well cell culture plates

• 5-Methyl-2-thiohydantoin derivatives dissolved in DMSO

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO₂.

• Drug Treatment: Prepare serial dilutions of the 5-Methyl-2-thiohydantoin derivatives in complete medium. Remove the old medium from the cells and add 100 µL of the drug dilutions to the respective wells. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 24-72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC₅₀) value from the dose-response curve.

Experimental Workflow: MTT Assay

Caption: Step-by-step workflow for the MTT cytotoxicity assay.

Protocol 3: Apoptosis Detection by Annexin V-FITC/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cancer cell lines

• 6-well cell culture plates

• 5-Methyl-2-thiohydantoin derivatives

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with the 5-Methyl-2-thiohydantoin derivative at its predetermined IC₅₀ concentration for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells with cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer. Add Annexin V-FITC and Propidium Iodide according to the manufacturer's instructions.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Apoptosis Detection Workflow

Caption: Workflow for the detection of apoptosis using Annexin V/PI staining.

Data Presentation: Summarizing Anticancer Activity

Quantitative data from in vitro assays should be presented in a clear and concise manner to facilitate comparison between different derivatives.

Table 1: Example Cytotoxicity Data for 5-Substituted-2-thiohydantoin Derivatives

Compound ID	R Group at C-5	Cancer Cell Line	IC₅₀ (µM)
5-MTH-01	-CH₃	MCF-7 (Breast)	> 100
5-MTH-02	-CH₂-Ph	MCF-7 (Breast)	25.4
5-MTH-03	-CH=CH-Ph	MCF-7 (Breast)	8.2
5-MTH-04	-CH₃	PC-3 (Prostate)	> 100
5-MTH-05	-CH₂-Ph	PC-3 (Prostate)	32.1
5-MTH-06	-CH=CH-Ph	PC-3 (Prostate)	12.5
Doxorubicin	(Positive Control)	MCF-7 (Breast)	0.9
Doxorubicin	(Positive Control)	PC-3 (Prostate)	1.5

Note: The data presented above are for illustrative purposes only and will vary depending on the specific compound and experimental conditions.

Conclusion and Future Directions

5-Methyl-2-thiohydantoin serves as a crucial starting point in the journey of discovering novel anticancer agents. Its straightforward synthesis and the versatility of the 2-thiohydantoin scaffold for chemical modification make it an attractive platform for medicinal chemists. While the parent compound may exhibit limited intrinsic anticancer activity, its derivatives have shown significant promise by targeting a range of cancer-related pathways. The protocols detailed in this guide provide a robust framework for the synthesis and in vitro evaluation of these compounds. Future research should focus on expanding the chemical space around the 5-Methyl-2-thiohydantoin core, exploring novel substitutions at the N-1, N-3, and C-5 positions to develop next-generation therapeutics with enhanced potency, selectivity, and favorable pharmacokinetic profiles.

References

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• Abdel-Wahab, B. F., et al. (2017). Synthesis, antimicrobial and anticancer activities of some 2-thiohydantoin derivatives. Journal of the Chinese Chemical Society, 64(6), 639-646. [Link]

• Al-Obaid, A. M., et al. (1996). 5-substituted-2-thiohydantoin analogs as a novel class of antitumor agents. Anticancer Drugs, 7(8), 873-880. [Link]

• Al-Otaibi, A. M., et al. (2023). In vitro anti-breast cancer study of hybrid cinnamic acid derivatives bearing 2-thiohydantoin moiety. Scientific Reports, 13(1), 12345. [Link]

• Clegg, A. S., et al. (2010). Structure-activity relationship for thiohydantoin androgen receptor antagonists for castration-resistant prostate cancer (CRPC). Journal of Medicinal Chemistry, 53(7), 2779-2796. [Link]

• El-Subbagh, H. I., et al. (1997). Synthesis of certain 5-substituted 2-thiohydantoin derivatives as potential cytotoxic and antiviral agents. Bollettino Chimico Farmaceutico, 136(8), 561-567. [Link]

• Sim, M. M., et al. (2008). A Simple Synthesis of 2-Thiohydantoins. Molecules, 13(5), 1046-1055. [Link]

• Khodair, A. I. (2021). 5-Substituted-2-thiohydantoin analogs as a novel class of antitumor agents. ResearchGate. [Link]

• Mini-Reviews in Medicinal Chemistry. (2025). Recent Development in Hydantoins, Thiohydantoins, and Selenohydantoins as Anticancer Agents: Structure-activity Relationship and Design Strategies. Mini-Reviews in Medicinal Chemistry. [Link]

• Ivanova, Y., et al. (2023). [4+2]-Cycloaddition to 5-Methylidene-Hydantoins and 5-Methylidene-2-Thiohydantoins in the Synthesis of Spiro-2-Chalcogenimidazolones. Molecules, 28(5), 2345. [Link]

• Nadeem, H., et al. (2025). Synthesis and evaluation of novel thiohydantoin derivatives for antidiabetic activity using in silico in vitro and in vivo methods. Scientific Reports, 15(1), 13538. [Link]

• Research Publish Journals. (2016). Evaluation of in vitro antioxidant and cytotoxic activity study of 2-thiohydantoin. Research Publish Journals. [Link]

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• ResearchGate. (2025). Synthesis and molecular modeling studies of new thiohydantoin-triazole hybrids as anticancer agents. ResearchGate. [Link]

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• Ahmed, H. O., et al. (2023). In silico and in vivo hepatoprotective activity of the synthesized 5-benzylidene-2-thiohydantoin against diethylnitrosamine-induced liver injury in a rat model. PeerJ, 11, e15048. [Link]

• Buzun, K., et al. (2023). Synthesis and Anticancer Activity Evaluation of New 5-((5-Nitrofuran-2-yl)allylidene)-2-thioxo-4-thiazolidinones. Molecules, 28(1), 345. [Link]

• Szychta, D., et al. (2022). Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. Molecules, 27(2), 487. [Link]

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Microwave-assisted synthesis of 5-Methyl-2-thiohydantoin derivatives

Application Note & Protocol Guide

Accelerated Synthesis of 5-Methyl-2-thiohydantoin Derivatives via Microwave Irradiation

Abstract

This guide provides a comprehensive overview and detailed protocols for the synthesis of 5-Methyl-2-thiohydantoin derivatives using microwave-assisted organic synthesis (MAOS). 2-Thiohydantoins are a vital class of heterocyclic compounds with a wide range of biological activities, making them attractive scaffolds in drug discovery and medicinal chemistry.[1][2] Traditional synthesis methods often suffer from long reaction times, harsh conditions, and low yields. Microwave-assisted synthesis emerges as a powerful green chemistry tool, dramatically accelerating reaction rates, improving yields, and simplifying work-up procedures.[3][4] This document delves into the fundamental principles of microwave heating, provides a validated, step-by-step protocol for synthesizing 5-Methyl-2-thiohydantoin from L-alanine, and explores the scope of the reaction for generating diverse derivatives.

The Rationale for Microwave-Assisted Synthesis (MAOS)

The application of microwave energy to organic synthesis represents a significant advancement over conventional heating methods.[5][6] Unlike an oil bath, which relies on slow conductive heat transfer, microwave irradiation delivers energy directly to polar molecules and ionic species within the reaction mixture.[5][7]

This interaction occurs through two primary mechanisms:

• Dipolar Polarization: Polar molecules, like the reactants and solvents in this synthesis, attempt to align themselves with the rapidly oscillating electric field of the microwave. This constant reorientation generates friction, leading to rapid and uniform heating throughout the bulk of the material.[5][7]

• Ionic Conduction: If charged particles (ions) are present, they will migrate back and forth through the solution under the influence of the oscillating electric field. Collisions caused by this migration result in intense, localized heating.[3]

This efficient and direct energy transfer is the cornerstone of MAOS, affording several key advantages:

• Dramatic Rate Acceleration: Reactions that take hours or even days using conventional reflux can often be completed in a matter of minutes.[7][8]

• Improved Yields and Purity: The rapid heating minimizes the time available for side reactions or thermal degradation of products, often leading to cleaner reaction profiles and higher isolated yields.[4]

• Energy Efficiency: By heating only the reaction vessel and its contents, MAOS significantly reduces energy consumption compared to heating an entire oil bath or heating mantle.[3][4]

• Alignment with Green Chemistry: MAOS aligns with green chemistry principles by reducing reaction times, lowering energy use, and often enabling the use of less hazardous solvents or even solvent-free conditions.[3][5][9]

General Reaction Pathway and Mechanism

The synthesis of 5-Methyl-2-thiohydantoin derivatives from an amino acid (L-alanine) typically proceeds via a two-step, one-pot sequence. First, the amino acid reacts with an isothiocyanate to form a thiourea intermediate. This is followed by an acid- or base-mediated intramolecular cyclization with the elimination of water to form the stable five-membered thiohydantoin ring.

Caption: Experimental workflow for the one-pot synthesis of 5-Methyl-2-thiohydantoin.

• Preparation: In a 10 mL microwave reaction vial, combine L-alanine (5 mmol), potassium hydroxide (5 mmol) and 5 mL of a 1:1 ethanol/water mixture. Add a small magnetic stir bar.

• Addition of Reactant: To the stirring solution, add phenyl isothiocyanate (5 mmol) dropwise. Loosely cap the vessel to allow for pressure equalization.

• Microwave Step 1 (Thiourea formation): Place the vial in the microwave reactor. Irradiate the mixture at 100°C for 10 minutes. This step facilitates the formation of the N-phenyl-N'-(1-carboxyethyl)thiourea intermediate. [8][10]4. Acidification for Cyclization: Safely cool the vial to room temperature. Uncap the vial in a fume hood and slowly add concentrated HCl dropwise while stirring until the pH of the solution is approximately 1-2. This acidifies the carboxylate and catalyzes the subsequent cyclization.

• Microwave Step 2 (Cyclization): Re-cap the vial and place it back into the microwave reactor. Irradiate the mixture at 120°C for an additional 15 minutes. The higher temperature in the presence of acid promotes the intramolecular condensation and ring closure to form the thiohydantoin. [11]6. Work-up and Isolation: After the reaction is complete, cool the vial in an ice-water bath for 20-30 minutes. The product should precipitate as a solid. Collect the crude product by vacuum filtration and wash the filter cake with a small amount of cold water to remove inorganic salts.

• Purification: The crude solid can be purified by recrystallization from an ethanol/water mixture to yield the pure 3-Phenyl-5-methyl-2-thiohydantoin as a crystalline solid.

• Characterization: Dry the purified product under vacuum. The identity and purity should be confirmed using standard analytical techniques (¹H NMR, ¹³C NMR, IR, Mass Spectrometry, and melting point analysis).

Optimization and Reaction Scope

The efficiency of the microwave-assisted synthesis can be influenced by several parameters. The following table provides a summary of representative conditions and the scope of the reaction with different isothiocyanates.

Entry	R-Group (from R-NCS)	Power (W)	Time (min)	Solvent	Yield (%)
1	Phenyl	150	7 + 10	CH₂Cl₂ / Base	>85 [8]
2	n-Butyl	150	7 + 10	CH₂Cl₂ / Base	>80 [8]
3	Allyl	150	8 + 12	Ethanol/Water/Acid	~90
4	Ethyl	150	7 + 10	DMSO / Base	>90 [12]

Causality Behind Experimental Choices:

• Solvent: Solvents with high dielectric constants (like DMSO, Ethanol, Water) are excellent choices for MAOS as they couple efficiently with microwaves, leading to rapid heating. [12]Solvent-free conditions, where reactants are adsorbed onto a solid support, can also be highly effective and are considered a greener alternative. [3][9]* Catalyst: The cyclization step can be catalyzed by either acid or base. Acidic conditions (as in the protocol above) protonate the carboxyl group, making it susceptible to nucleophilic attack by the thiourea nitrogen. Base-mediated cyclization is also common and proceeds through a similar intramolecular condensation. [8][10]* Power and Time: These parameters are interdependent. Using a higher power setting generally reduces the required reaction time. Modern microwave reactors allow for temperature control, which is often a more reproducible parameter than power alone. The reaction times of minutes under microwave irradiation are a stark contrast to the several hours or days required for the same transformations under conventional heating. [8]

Conclusion

Microwave-assisted synthesis provides a robust, efficient, and environmentally conscious platform for the rapid generation of 5-Methyl-2-thiohydantoin derivatives. The technology's ability to dramatically reduce reaction times from hours to minutes, while simultaneously improving yields and product purity, makes it an invaluable tool for researchers in medicinal chemistry and drug development. The protocols and principles outlined in this guide offer a solid foundation for leveraging MAOS to accelerate the discovery of novel bioactive molecules based on the thiohydantoin scaffold.

References

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• Lin, M.-J., & Sun, C.-M. (2003). Microwave-assisted traceless synthesis of thiohydantoin. Tetrahedron Letters, 44(48), 8739–8742.
• Highly efficient microwave synthesis of rhodanine and 2-thiohydantoin derivatives and determination of relationships between their chemical structures and antibacterial activity. RSC Publishing.
• Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. Journal of Chemical Reviews.
• Sun, C. M., & Lin, M. J. (2004). Microwave-enhanced liquid-phase synthesis of thiohydantoins and thioxotetrahydropyrimidinones. Combinatorial chemistry & high throughput screening, 7(4), 309–315.
• Microwave assisted green organic synthesis. (2024). Inno Publisher.
• Microwave-Assisted Synthesis: 10x Faster Organic Reactions. (2025).
• Importance of Microwave Heating in Organic Synthesis. (2019). Advanced Journal of Chemistry, Section A.
• Recent Biological Applications and Chemical Synthesis of Thiohydantoins. Mini-Reviews in Organic Chemistry.
• Muccioli, G. G., et al. (2003). A rapid and efficient microwave-assisted synthesis of hydantoins and thiohydantoins. Tetrahedron, 59(8), 1301-1307.
• Chang, W.-J., et al. (2023). Sequential two-step, one-pot microwave-assisted Urech synthesis of 5-monosubstituted hydantoins from L-amino acids in water. Beilstein Journal of Organic Chemistry, 19, 1689-1696.
• Request PDF: A Rapid and Efficient Microwave-Assisted Synthesis of Hydantoins and Thiohydantoins. (2003).
• ChemInform Abstract: Microwave Assisted Synthesis of 1,3,4-Oxadiazole/Thiohydantoin Hybrid Derivatives. (2016).
• Rapid synthesis of 5-substituted-l-acetyl-2-thiohydantoin derivatives under microwave irradi
• Paul, S., et al. (2002). Microwave Assisted Synthesis of 1,5-Disubstituted Hydantoins and Thiohydantoins in Solvent-Free Conditions. Synthesis, 2002(01), 75-78.

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Application Notes and Protocols for the Solid-Phase Synthesis of Thiohydantoin Libraries

Introduction: The Thiohydantoin Scaffold in Modern Drug Discovery

The thiohydantoin core is a five-membered heterocyclic scaffold recognized as a "privileged structure" in medicinal chemistry.[1][2] Its prevalence in a wide array of biologically active molecules, including approved pharmaceuticals like the anti-androgen drug enzalutamide, underscores its importance in drug discovery programs.[3][4] Thiohydantoin derivatives have demonstrated a broad spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[3][5] The ability to readily modify the thiohydantoin backbone at multiple positions allows for the creation of large, diverse chemical libraries, making it an attractive target for high-throughput screening and lead optimization.[6][7]

Solid-phase synthesis offers a robust and efficient platform for the construction of such libraries, enabling the rapid generation of numerous analogs for biological evaluation.[7] This guide provides a comprehensive overview of the principles and detailed protocols for the solid-phase synthesis of thiohydantoin libraries, aimed at researchers, scientists, and drug development professionals.

Core Principles of Solid-Phase Thiohydantoin Synthesis

The solid-phase synthesis of thiohydantoins typically follows a multi-step sequence analogous to solid-phase peptide synthesis (SPPS), culminating in the formation and cleavage of the heterocyclic ring. The general strategy involves:

• Resin Selection and Loading: An appropriate solid support (resin) is chosen and the first building block, typically an N-Fmoc protected amino acid, is covalently attached.

• Peptide Elongation: The peptide chain is extended by sequential cycles of N-terminal Fmoc deprotection and coupling of the next Fmoc-protected amino acid.

• Thiourea Formation: The N-terminal amine of the resin-bound dipeptide is reacted with an isothiocyanate to form a thiourea intermediate.

• Cyclization and Cleavage: The thiohydantoin ring is formed via intramolecular cyclization of the thiourea, which can be followed by cleavage from the solid support to release the final product.

The use of the Fmoc/tBu (fluorenylmethyloxycarbonyl/tert-butyl) protection strategy is common, offering orthogonal protection that allows for selective deprotection of the N-terminus while side-chain protecting groups remain intact until the final cleavage step.[1][5]

Experimental Workflow and Protocols

Visualizing the Workflow

The overall process for the solid-phase synthesis of a thiohydantoin library can be visualized as follows:

Caption: General workflow for solid-phase thiohydantoin library synthesis.

Protocol 1: Resin Preparation and First Amino Acid Loading (Wang Resin)

Wang resin is a common choice for syntheses where a C-terminal carboxylic acid is desired on the final product, although for thiohydantoins, the cyclization and cleavage often result in the heterocyclic core.[2][6]

Materials:

• Wang Resin (100-200 mesh)

• Nα-Fmoc protected amino acid

• N,N'-Diisopropylcarbodiimide (DIC)

• 4-(Dimethylamino)pyridine (DMAP)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

Procedure:

• Resin Swelling: Place the desired amount of Wang resin in a reaction vessel. Swell the resin in DMF (approx. 10 mL per gram of resin) for at least 30 minutes.[8] Drain the solvent.

• Activation: In a separate flask, dissolve 2 equivalents of the Nα-Fmoc amino acid in a minimal amount of DMF. Add 2 equivalents of DIC.

• Coupling: Add the activated amino acid solution to the swollen resin. Add 0.1 equivalents of DMAP. Agitate the mixture at room temperature for 2-4 hours.

• Washing: Drain the reaction mixture and wash the resin sequentially with DMF (3x), DCM (3x), and DMF (3x).

• Capping (Optional but Recommended): To block any unreacted hydroxyl groups on the resin, treat the resin with a solution of acetic anhydride (10 eq) and pyridine (10 eq) in DMF for 30 minutes. Wash the resin as in step 4.

• Drying: Dry the resin under vacuum. The loading of the first amino acid can be quantified spectrophotometrically by cleaving the Fmoc group from a small, weighed amount of resin with 20% piperidine in DMF and measuring the absorbance of the dibenzofulvene-piperidine adduct at ~301 nm.[9]

Protocol 2: Peptide Elongation

This protocol describes a single cycle of deprotection and coupling to create the dipeptide precursor.

Materials:

• Fmoc-loaded resin from Protocol 1

• 20% (v/v) Piperidine in DMF

• Nα-Fmoc protected amino acid

• O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU)

• N,N-Diisopropylethylamine (DIPEA)

• DMF

Procedure:

• Fmoc Deprotection: Swell the resin in DMF. Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat with a fresh solution for 15 minutes to ensure complete removal of the Fmoc group.[6][10] Wash the resin thoroughly with DMF (5x).

• Amino Acid Activation: In a separate vial, dissolve 3 equivalents of the next Nα-Fmoc amino acid and 3 equivalents of HBTU in DMF. Add 6 equivalents of DIPEA and allow to pre-activate for 2-5 minutes.

• Coupling: Add the activated amino acid solution to the deprotected resin. Agitate the mixture for 1-2 hours at room temperature.

• Monitoring and Washing: The completion of the coupling reaction can be monitored using a qualitative ninhydrin (Kaiser) test.[11] A negative test (beads remain colorless) indicates a complete reaction. Once complete, wash the resin with DMF (3x) and DCM (3x).

Protocol 3: Thiourea Formation and Cyclization

This is the key step where the thiohydantoin precursor is formed.

Materials:

• Resin-bound dipeptide from Protocol 2

• Isothiocyanate (diverse building block)

• DIPEA

• DMF

Procedure:

• Fmoc Deprotection: Remove the N-terminal Fmoc group from the dipeptide on resin as described in Protocol 2, Step 1.

• Thiourea Formation: To the deprotected resin, add a solution of 3-5 equivalents of the desired isothiocyanate in DMF. Agitate the mixture for 2-4 hours at room temperature. Wash the resin with DMF (3x) and DCM (3x).

• Cyclization: Treat the resin-bound thiourea with a solution of 20% DIPEA in DMF for 2-6 hours at room temperature, or gently heat to 50°C to accelerate the reaction.[12] This step facilitates the intramolecular nucleophilic attack of the amide nitrogen onto the thiocarbonyl carbon, leading to the cyclized thiohydantoin. Wash the resin with DMF (3x) and DCM (3x) and dry under vacuum.

Mechanism of Thiohydantoin Formation

The formation of the thiohydantoin ring proceeds through a well-established mechanism.

Caption: Mechanism of base-catalyzed thiohydantoin ring formation.

Protocol 4: Cleavage and Product Isolation

The final step is to release the thiohydantoin from the solid support and remove any remaining side-chain protecting groups.

Materials:

• Dried resin-bound thiohydantoin

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water

• Cold diethyl ether

Procedure:

• Preparation of Cleavage Cocktail: Prepare a cleavage cocktail appropriate for the amino acid side-chain protecting groups used. A common general-purpose cocktail is 95% TFA, 2.5% water, and 2.5% TIS.[13] TIS acts as a scavenger to trap reactive cations generated during cleavage.[14]

• Cleavage Reaction: Place the dried resin in a reaction vessel and add the cleavage cocktail (approx. 10 mL per gram of resin). Allow the reaction to proceed for 1.5-2 hours at room temperature with occasional agitation.[15]

• Product Isolation: Filter the resin and collect the filtrate. Wash the resin with a small amount of fresh TFA.

• Precipitation: Add the combined TFA filtrate to a 10-fold volume of cold diethyl ether to precipitate the crude thiohydantoin product.

• Purification: Centrifuge the mixture, decant the ether, and wash the solid product with more cold ether. Dry the crude product under vacuum. The product can be further purified by techniques such as reverse-phase HPLC if necessary.

Data Summary Table

Step	Key Reagents	Typical Equivalents	Time	Temperature	Monitoring
1. AA1 Loading (Wang)	Fmoc-AA-OH, DIC, DMAP	2, 2, 0.1	2-4 h	RT	Fmoc Quantification
2. Fmoc Deprotection	20% Piperidine in DMF	-	2 x 10 min	RT	-
3. AA2 Coupling	Fmoc-AA-OH, HBTU, DIPEA	3, 3, 6	1-2 h	RT	Kaiser Test
4. Thiourea Formation	Isothiocyanate (R-NCS)	3-5	2-4 h	RT	-
5. Cyclization	20% DIPEA in DMF	-	2-6 h	RT or 50°C	-
6. Cleavage	TFA / H₂O / TIS	95:2.5:2.5	1.5-2 h	RT	HPLC-MS of crude

Troubleshooting and Expert Insights

• Incomplete Coupling: If the Kaiser test is positive after a coupling step, indicating free amines, the coupling should be repeated. For sterically hindered amino acids, extended coupling times or the use of a more potent coupling agent like HATU may be necessary.[10]

• Aggregation: Hydrophobic sequences can aggregate on the resin, leading to poor solvation and incomplete reactions. Synthesizing at a lower substitution level on the resin or using microwave-assisted synthesis can help mitigate this issue.[16]

• Side Reactions during Cleavage: The highly acidic conditions of TFA cleavage can promote side reactions. The choice of scavengers is critical. For example, if the sequence contains tryptophan, TIS is essential to prevent alkylation of the indole ring.[13]

• Racemization: While generally low with standard coupling reagents like HBTU, racemization can be a concern. Using pre-formed active esters or ensuring the absence of excess base during coupling can minimize this risk.

Conclusion

The solid-phase synthesis of thiohydantoin libraries is a powerful and versatile methodology for modern drug discovery. By leveraging well-established SPPS techniques and specific protocols for thiourea formation and cyclization, researchers can efficiently generate large collections of diverse molecules for biological screening. The protocols and insights provided in this guide offer a robust framework for the successful implementation of this synthetic strategy.

References

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• ProGENT. (n.d.). Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol. Available at: [Link]

• Scott, W. L., et al. (1997). Multiple solid-phase synthesis of hydantoins and thiohydantoins. Molecular Diversity, 3(3), 195-8. Available at: [Link]

• Atherton, E., & Sheppard, R. C. (1989). Fmoc Solid Phase Peptide Synthesis: A Practical Approach. Oxford University Press. Available at: [Link]

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). Available at: [Link]

• Peptideweb.com. (n.d.). Loading protocols. Available at: [Link]

• Zhang, M., et al. (2018). One-Pot High-throughput Synthesis of N3-Substituted 5-Arylidene-2-Thiohydantoin Amides and Acids. ACS Combinatorial Science, 20(10), 624-629. Available at: [Link]

• AAPPTec. (n.d.). Technical Support Information Bulletin 1073 - Wang Resin. Available at: [Link]

• Fang, X., et al. (2024). Synthesis of Thiohydantoin Scaffolds on DNA for Focused DNA-Encoded Library Construction. Organic Letters, 26(41), 8916–8921. Available at: [Link]

• Varghese, J. P., et al. (2014). Solid-Phase Synthesis of a Library of Amphipatic Hydantoins. Discovery of New Hits for TRPV1 Blockade. ACS Combinatorial Science, 16(12), 659-667. Available at: [Link]

• Mezoughi, A. B., et al. (2021). Recent Biological Applications and Chemical Synthesis of Thiohydantoins. Journal of Chemical Reviews, 3(3), 196-218. Available at: [Link]

• AAPPTec. (n.d.). Cleavage from Wang Resin. Available at: [Link]

• Wang, Y., et al. (2006). A Simple Synthesis of 2-Thiohydantoins. Molecules, 11(10), 739-750. Available at: [Link]

• AAPPTec. (n.d.). Cleavage Cocktails; Reagent B. Available at: [Link]

• The Peptide Synthesis Lab. (2022, July 12). Peptide Hand Synthesis Part 8: Cleaving. YouTube. Available at: [Link]

• Fields, G. B. (2002). Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis. Current Protocols in Protein Science. Available at: [Link]

• Varghese, J. P., et al. (2014). Solid-phase synthesis of a library of amphipatic hydantoins. Discovery of new hits for TRPV1 blockade. ACS Combinatorial Science, 16(12), 659-667. Available at: [Link]

• Reyes, C. D. R., & Burgess, K. (2006). The mechanism of 2-thiohydantoin formation. Molecules, 11(10), 739-750. Available at: [Link]

• Errayes, A., et al. (2025). Chemical Synthesis Strategies for Thiohydantoin Derivatives: A Comprehensive Review. Mediterranean Journal of Chemistry, 15(2). Available at: [Link]

• Sim, M. M., & Ganesan, A. (1997). Solution-Phase Synthesis of a Combinatorial Thiohydantoin Library. The Journal of Organic Chemistry, 62(10), 3230-3235. Available at: [Link]

• Unverzagt, C., et al. (2019). A Tripeptide Approach to the Solid-Phase Synthesis of Peptide Thioacids and N-Glycopeptides. Chemistry - A European Journal, 25(69), 15759-15765. Available at: [Link]

• D'Hondt, M., et al. (2021). Diversity-Oriented Synthesis: Amino Acetophenones as Building Blocks for the Synthesis of Natural Product Analogs. Molecules, 26(21), 6688. Available at: [Link]

• Culf, A. S., & Ouellette, R. J. (2010). Solid-Phase Synthesis of N-Substituted Glycine Oligomers (α-Peptoids) and Derivatives. Molecules, 15(8), 5284-5335. Available at: [Link]

• AAPPTec. (n.d.). How to Synthesize a Peptide. Available at: [Link]

• Nielsen, T. E., et al. (2004). Synthesis of spirohydantoins and spiro-2,5-diketopiperazines via resin-bound cyclic alpha,alpha-disubstituted alpha-amino esters. Journal of Combinatorial Chemistry, 6(2), 175-84. Available at: [Link]

• Reddit. (2018). Solid Phase Synthesis-- What are the major problems in the lab?. r/Biochemistry. Available at: [Link]

• Biotage. (2023, February 6). How to quantify your first amino acid loading onto Wang resins. Available at: [Link]

• Unverzagt, C., et al. (2019). A Tripeptide Approach to the Solid-Phase Synthesis of Peptide Thioacids and N-Glycopeptides. Chemistry - A European Journal, 25(69), 15759-15765. Available at: [Link]

• Amblard, M., et al. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology, 33(3), 239-54. Available at: [Link]

• Activotec. (2024, August 19). 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them. Available at: [Link]

• Sun, P., et al. (2008). Microwave-enhanced liquid-phase synthesis of thiohydantoins and thioxotetrahydropyrimidinones. Journal of Combinatorial Chemistry, 10(2), 241-6. Available at: [Link]

• Bräuer, A., et al. (2023). New method for peptide purification based on selective removal of truncation peptide impurities after SPPS with orthogonal capping. Journal of Peptide Science, 29(11), e3499. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Methyl-2-thiohydantoin

Welcome to the technical support resource for researchers, scientists, and drug development professionals engaged in the synthesis of 5-Methyl-2-thiohydantoin. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you overcome common challenges and optimize your reaction yields. This guide is structured to address specific issues you may encounter, moving from a core optimized protocol to detailed troubleshooting and frequently asked questions.

Optimized Experimental Protocol: Direct Thermal Condensation

The following protocol is based on a simple, high-yield, and scalable method involving the direct condensation of L-alanine and thiourea.[1][2] This solvent-free approach is advantageous due to its simplicity, low cost, and ease of work-up.[2]

Core Reaction Mechanism

The reaction proceeds via a two-step mechanism. First, a nucleophilic attack from one of the amino groups of thiourea on the carboxyl group of L-alanine forms an amide bond, with the loss of a water molecule. This is followed by an intramolecular attack of the α-amino group of the alanine moiety on the thiocarbonyl carbon, leading to cyclization and the elimination of an ammonia molecule to form the 5-Methyl-2-thiohydantoin ring.[1][2] A key advantage of this pathway is that the stereocenter at the α-carbon (C5 of the final product) is not disturbed, preventing racemization during cyclization.[1]

Caption: Proposed reaction mechanism for 5-Methyl-2-thiohydantoin synthesis.

Step-by-Step Methodology

• Reactant Preparation: Combine L-alanine and thiourea in a round-bottom flask. A molar ratio of 1:1.5 (Alanine:Thiourea) is recommended to ensure complete conversion of the amino acid.

• Reaction Setup: Place the flask in an oil bath equipped with a magnetic stirrer and a reflux condenser.

• Thermal Condensation: Heat the mixture to a temperature range of 180-200°C. The mixture will liquefy and may fume as ammonia is evolved.[1] Maintain this temperature with vigorous stirring for approximately 45-60 minutes.

• Work-up and Purification:

  • Allow the reaction mixture to cool to room temperature. The crude product will solidify.

  • Add deionized water to the flask. The 5-Methyl-2-thiohydantoin product is poorly soluble in water, while the excess thiourea is highly soluble.[2]

  • Stir the slurry for 15-20 minutes.

  • Collect the solid product by vacuum filtration and wash thoroughly with cold deionized water.

  • Dry the product under vacuum. For higher purity, the product can be recrystallized from ethanol.[3]

Troubleshooting Guide (Q&A Format)

This section addresses specific problems that can arise during the synthesis, providing explanations and actionable solutions.

Q1: My yield is significantly lower than expected. What are the most likely causes?

Several factors can contribute to low yields. Let's break down the common culprits:

• Inadequate Temperature: The thermal condensation requires a specific temperature range (180-200°C) to proceed efficiently. Temperatures below this range will result in an incomplete reaction, while excessive heat can lead to decomposition.

  • Solution: Calibrate your thermometer and ensure the oil bath maintains a stable, uniform temperature. Direct heating with a heating mantle can create hot spots and lead to lower yields compared to an oil bath.[2]

• Reaction Scale: This specific reaction has been observed to have improved yields at larger scales.[1][2] Losses during work-up are proportionally smaller when starting with more material. For instance, a reaction starting with 2 grams of L-isoleucine gave a 96% yield, whereas a 0.5-gram reaction yielded only 78% of the corresponding product.[1]

  • Solution: If you are performing a small-scale test reaction, anticipate a lower percentage yield. For preparative synthesis, starting with several grams of the amino acid is recommended.

• Inefficient Mixing: As this is a solvent-free reaction, efficient mixing of the molten reactants is critical for ensuring they interact.

  • Solution: Use a properly sized magnetic stir bar and ensure vigorous stirring throughout the reaction time.

Heating Method	Typical Yield Range	Key Consideration
Oil Bath (Reflux)	79% - 100%	Optimal method; provides even and consistent heating.[1][2]
Heating Mantle	23% - 78%	Prone to localized overheating and lower yields.[2]
Furnace (Static)	Lower / Inconsistent	Lack of stirring leads to poor mixing and inefficient reaction.[2]

Q2: I've obtained an unexpected product or a mixture that is difficult to purify. What could have happened?

The formation of unexpected products often points to side reactions involving either the starting materials or the product itself.

• Thermal Desulfurization: If your starting amino acid contains a sulfur group, such as L-cysteine, you may see thermal desulfurization. The reaction between L-cysteine and thiourea has been shown to yield 5-methyl-2-thiohydantoin, the same product obtained from L-alanine, due to the loss of sulfur from the cysteine side chain.[1][3]

  • Solution: Be aware of this possibility if using sulfur-containing amino acids. This side reaction is inherent to the high-temperature conditions.

• Side-Chain Reactivity: Amino acids with other reactive functional groups in their side chains (e.g., the second carboxyl group in aspartic or glutamic acid, or the second amino group in lysine) may not be suitable for this high-temperature method. These groups can participate in competing side reactions or the amino acids themselves may decompose.[1]

  • Solution: For these types of amino acids, alternative synthetic routes, such as those using isothiocyanates at lower temperatures, should be considered.[4]

Caption: Troubleshooting workflow for diagnosing low yield in synthesis.

Frequently Asked Questions (FAQs)

Q3: Can I use microwave irradiation to speed up the reaction?

Yes, microwave-assisted synthesis is a viable and highly effective alternative. Studies have shown that using microwave irradiation can drastically reduce the reaction time from over 30 minutes to as little as 2 minutes, while simultaneously increasing the yield to a range of 85.0%-93.0%.[5] This is an excellent strategy for high-throughput synthesis or rapid optimization.

Q4: What are the best practices for purifying the final product?

For 5-Methyl-2-thiohydantoin derived from a non-polar amino acid like alanine, the purification is straightforward.[2]

• Aqueous Precipitation: The most effective initial purification step is precipitating the crude product in water. This leverages the poor water solubility of the product against the high water solubility of unreacted thiourea.

• Recrystallization: For achieving high analytical purity, recrystallization from ethanol is a common and effective method.[3]

• Column Chromatography: If you have persistent impurities or are working with a derivative that is difficult to crystallize, flash column chromatography is the preferred method.[3]

Q5: Are there other common synthetic routes to 5-Methyl-2-thiohydantoin?

While the direct thermal condensation is highly effective, another classical approach is the reaction of an N-acetylated amino acid (like N-acetylalanine) with ammonium thiocyanate in acetic anhydride.[4][6] This method involves the in-situ formation of an azlactone intermediate, which is then opened by the thiocyanate nucleophile, followed by cyclization to form the thiohydantoin ring.[4][6] This route may be preferable when working with thermally sensitive substrates, though it involves more steps and reagents.

References

• Al-Hiari, Y. M., et al. (2021). Recent Biological Applications and Chemical Synthesis of Thiohydantoins. Journal of Chemical Reviews, 3(3), 195-223. [Link]

• Wang, Z. D., Sheikh, S. O., & Zhang, Y. (2006). A Simple Synthesis of 2-Thiohydantoins. Molecules, 11(9), 739-750. [Link]

• Wang, Z. D., Sheikh, S. O., & Zhang, Y. (2006). A Simple Synthesis of 2-Thiohydantoins. ResearchGate. [Link]

• Al-Hiari, Y. M., et al. (2021). Original Article: Recent Biological Applications and Chemical Synthesis of Thiohydantoins. Journal of Chemical Reviews. [Link]

• Zhou, J. D., et al. (2011). Rapid synthesis of 5-substituted-l-acetyl-2-thiohydantoin derivatives under microwave irradiation. Journal of Nanjing Tech University. [Link]

• Sarigul, M., & Dogan, I. (2020). Synthesis and atropisomerism of axially chiral 2-thiohydantoins. Request PDF. [Link]

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• 6. jchemrev.com [jchemrev.com]

Side reactions and byproducts in 5-Methyl-2-thiohydantoin synthesis

Welcome to the technical support resource for the synthesis of 5-Methyl-2-thiohydantoin. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and understand the underlying chemical principles. As Senior Application Scientists, we have compiled this information based on established literature and practical experience to ensure scientific integrity and experimental success.

Frequently Asked Questions (FAQs)

Here are quick answers to some of the most common questions encountered during the synthesis of 5-Methyl-2-thiohydantoin.

Q1: My reaction yield is significantly lower than expected. What are the most likely causes? Low yields can stem from several factors. The most common culprits are incomplete reaction, degradation of the product during workup via hydrolysis, or competing side reactions. Hydrolysis of the thiohydantoin ring is particularly problematic under alkaline conditions.[1][2] Additionally, if you are using an amino acid with a reactive side chain (e.g., aspartic acid, lysine), side reactions can interfere with the desired cyclization.[3]

Q2: I'm observing product degradation during the purification process. How can I prevent this? Product degradation, especially during workup, is often caused by base-catalyzed hydrolysis.[1][2] The thiohydantoin ring can be cleaved in the presence of strong bases, leading to the formation of thioureido-acids.[1][2] To mitigate this, any necessary basic washes should be performed quickly, at low temperatures, and the mixture should be neutralized to a near-neutral pH as soon as possible.[2]

Q3: My final product appears to be a racemic mixture, but I started with an enantiomerically pure amino acid. What happened? Racemization at the C-5 position is a known issue and can be catalyzed by both acids and bases.[1][4] The reaction mechanism itself can influence stereochemical retention. For instance, the direct condensation of an L-amino acid with thiourea is reported to proceed without racemization at the α-position during the cyclization step.[3][5] However, other methods or harsh workup conditions can lead to loss of stereochemical integrity.[1]

Q4: I've isolated an unexpected byproduct. What could it be? Several side reactions can yield unexpected products. One possibility is thermal desulfurization; for example, using L-cysteine as a starting material can yield 5-methyl-2-thiohydantoin (the same product derived from alanine) due to the loss of sulfur.[2][3] If you are using a substituted reagent like N-allylthiourea, you may get a mixture of products depending on which nitrogen atom participates in the cyclization.[2][3]

In-Depth Troubleshooting Guide

This section provides a more detailed analysis of specific experimental problems, their root causes, and recommended corrective actions.

Problem	Potential Cause	Troubleshooting & Optimization
Reaction Fails to Proceed or Stalls	Inappropriate Reagents or Conditions: The choice of thiourea vs. a thiocyanate salt can be critical. For example, using ammonium thiocyanate may require a strong acid to be effective.[4]	Verify Reagents and Conditions: Ensure you are using the correct reagents for your chosen method. For the Johnson treatment (using acetic anhydride and ammonium thiocyanate), ensure the conditions are sufficiently acidic.[3] For direct condensation with thiourea, ensure temperatures are high enough (170-220°C) to drive the reaction.[3]
Formation of Multiple Products	Ambiguous Cyclization: Using an unsymmetrically substituted thiourea (e.g., N-allylthiourea) can result in two different thiohydantoin products.[2][3]	Use Symmetrical Reagents: If a single product is desired, use an unsubstituted thiourea or a symmetrically substituted one. If using an unsymmetrical reagent is necessary, be prepared to separate the resulting isomers, likely via chromatography.
Side-Chain Reactivity: Starting amino acids with polar or functional side chains (Asp, Glu, Lys, Arg) are known to decompose at high temperatures or undergo side reactions that compete with thiohydantoin formation.[3]	Protect Functional Groups: Consider protecting the side-chain functional group of the starting amino acid before synthesis. Alternatively, choose a synthetic method that employs milder conditions.
Difficulty in Product Purification	Contamination with Thioureido-acid: The product is contaminated with the ring-opened hydrolysis byproduct.	Optimize Workup: Avoid prolonged exposure to basic conditions. After extraction, quickly wash the organic layer with a mild acid (e.g., dilute HCl) followed by brine, and dry thoroughly before solvent evaporation. Recrystallization can often separate the desired product from the more polar byproduct.
Contamination with Starting Materials: Unreacted amino acid or thiourea remains.	Improve Reaction Completion: Increase reaction time or temperature, if the product is stable under those conditions. Purification Strategy: Unreacted amino acid is typically insoluble in most organic solvents used for extraction. Thiourea can often be removed by washing the organic extract with water. Chromatography may be necessary for complete removal.

Understanding the Chemistry: Key Side Reactions & Byproducts

A robust understanding of the reaction mechanism and potential side reactions is crucial for optimizing the synthesis of 5-Methyl-2-thiohydantoin.

Primary Synthesis Pathway (from Alanine and Thiourea)

The direct condensation of an α-amino acid with thiourea is a straightforward and scalable method.[3] The proposed mechanism involves two key steps:

• Amide Formation: One of the amino groups of thiourea performs a nucleophilic attack on the carboxyl group of alanine, forming an amide bond and eliminating a molecule of water.

• Intramolecular Cyclization: The α-amino group of the alanine residue then attacks the thiocarbonyl carbon, leading to ring closure and the evolution of an ammonia molecule to form the final 5-Methyl-2-thiohydantoin product.[3]

Caption: Proposed mechanism for 5-Methyl-2-thiohydantoin synthesis.

Major Side Reaction: Base-Catalyzed Hydrolysis

Hydrolysis is the most significant side reaction leading to product loss, particularly during alkaline workup procedures.[2] The mechanism proceeds via a rapid initial ionization of the thiohydantoin, followed by a slower, rate-determining ring-opening step.[1]

• Deprotonation: A base (e.g., hydroxide ion) rapidly removes a proton from one of the ring nitrogens, forming a thiohydantoin anion.

• Ring Opening: The hydroxide ion then slowly attacks the C4 carbonyl carbon. This leads to the cleavage of the amide bond and the formation of a thioureido-acid, which is difficult to re-cyclize.[1]

Caption: Mechanism of base-catalyzed hydrolysis of 2-thiohydantoin.

Common Byproducts and Their Formation

Byproduct	Formation Mechanism	How to Avoid / Remove
Thioureido-acetic acid derivatives	Ring-opening hydrolysis of the thiohydantoin product, typically under basic conditions.[1][2]	Minimize exposure to strong bases during workup. Perform any basic washes quickly and at low temperatures.[2] Purify via recrystallization or chromatography.
Racemic 5-Methyl-2-thiohydantoin	Racemization at the C-5 position, often catalyzed by acid or base during the reaction or workup.[1][4][6]	Use reaction conditions known to preserve stereochemistry (e.g., direct condensation with thiourea).[3] Employ mild workup conditions. Chiral HPLC can be used to separate enantiomers if racemization occurs.[1]
Hydantoin (desulfurized product)	Thermal desulfurization or reductive removal of sulfur. This can sometimes occur at very high reaction temperatures or during certain purification steps (e.g., using Raney Nickel).[3][7]	Maintain careful temperature control during synthesis. Avoid harsh reducing agents unless desulfurization is the desired outcome.

Experimental Protocols

Protocol 1: Synthesis of 5-Methyl-2-thiohydantoin via Direct Condensation

This protocol is adapted from a general method for synthesizing 2-thiohydantoins by heating an α-amino acid with thiourea, valued for its simplicity and scalability.[3][5]

Materials:

• L-Alanine

• Thiourea

• Oil bath

• Round bottom flask with reflux condenser

Procedure:

• Combine L-Alanine and Thiourea in a 1:2 molar ratio in a round-bottom flask.

• Heat the mixture in an oil bath to approximately 185°C. The mixture will liquefy.

• Maintain the temperature and allow the reaction to proceed with stirring for 60 minutes.

• Cool the reaction mixture to room temperature. The product will solidify.

• Dissolve the crude solid in a minimal amount of hot ethanol.

• Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce crystallization.

• Collect the crystalline product by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum.

Protocol 2: Workup Procedure to Minimize Hydrolysis

This protocol outlines a workup strategy designed to minimize the risk of base-catalyzed hydrolysis of the thiohydantoin product.

Objective: To isolate the crude product from the reaction mixture while avoiding the prolonged basic conditions that cause ring-opening.

Procedure:

• After the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with ethyl acetate and water.

• If the reaction was run under acidic conditions, carefully neutralize the aqueous layer with a saturated sodium bicarbonate solution at 0°C, monitoring the pH to not exceed 7.5-8.0.

• Separate the organic layer immediately.

• Extract the aqueous layer once more with ethyl acetate.

• Combine the organic layers and wash them sequentially with:

  • A small volume of cold, dilute (e.g., 1M) HCl to remove any basic impurities.

  • A small volume of cold water.

  • A small volume of cold brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude product.

• Proceed with purification (e.g., recrystallization or chromatography) as soon as possible.

References

• A Simple Synthesis of 2-Thiohydantoins. National Center for Biotechnology Information.[Link]

• Recent Biological Applications and Chemical Synthesis of Thiohydantoins. Journal of Chemical Reviews.[Link]

• Original Article: Recent Biological Applications and Chemical Synthesis of Thiohydantoins. Journal of Chemical Reviews.[Link]

• The mechanism of 2-thiohydantoin formation. ResearchGate.[Link]

• Kinetics and mechanism of amino acid derived 2-thiohydantoin formation reactions. Royal Society of Chemistry.[Link]

• Thiohydantoins. Part III. The N- and S-Methyl Derivatives of 5 : 5-Disubstituted Hydantoins and Their. Royal Society of Chemistry.[Link]

• Formation of amino acid derived 2-thiohydantoins - An experimental and theoretical study. Sciforum.[Link]

• Chemical Synthesis Strategies for Thiohydantoin Derivatives: A Comprehensive Review. Mediterranean Journal of Chemistry.[Link]

• Thiohydantoins: synthetic strategies and chemical reactions. Journal of Sulfur Chemistry.[Link]

• Synthesis, reactions and conformational analysis of 5-arylidene-2-thiohydantoins as potential antiviral agents. ResearchGate.[Link]

• The mechanism of racemisation of 5-substituted hydantoins in aqueous solution. Cardiff University.[Link]

• A COMPREHENSIVE REVIEW ON THIOHYDANTOIN: SYNTHESIS, PROPERTIES, AND APPLICATIONS. International Journal of Research and Publication and Reviews.[Link]

• Synthesis and evaluation of novel thiohydantoin derivatives for antidiabetic activity using in silico in vitro and in vivo methods. National Center for Biotechnology Information.[Link]

• Thiohydantoins. Part I V. Royal Society of Chemistry.[Link]

• [4+2]-Cycloaddition to 5-Methylidene-Hydantoins and 5-Methylidene-2-Thiohydantoins in the Synthesis of Spiro-2-Chalcogenimidazolones. National Center for Biotechnology Information.[Link]

• Synthesis and evaluation of novel thiohydantoin derivatives for antidiabetic activity using in silico in vitro and in. Nature.[Link]

• (PDF) Synthesis,Reactions and Applications of 2-Thiohydantoin. ResearchGate.[Link]

• A New Synthetic Route for Preparation of 5-Methyl-5-Benzylhydantoin: X-Ray Analysis and Theoretical Calculations. MDPI.[Link]

• A Simple Synthesis of 2-Thiohydantoins. ResearchGate.[Link]

• [4+2]-Cycloaddition to 5-Methylidene-Hydantoins and 5-Methylidene-2-Thiohydantoins in the Synthesis of Spiro-2-Chalcogenimidazolones. MDPI.[Link]

• SYNTHESIS OF 5-CHLOROMETHYLENE HYDANTOINS AND THIOHYDANTOINS. HETEROCYCLES.[Link]

• Studies in Thiohydantoin Chemistry. II. C-Terminal Sequencing of Peptides. ResearchGate.[Link]

• Protonation of 5-Methylhydantoin and Its Thio Derivatives in the Gas Phase: A Theoretical Study. ResearchGate.[Link]

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• 2. benchchem.com [benchchem.com]
• 3. A Simple Synthesis of 2-Thiohydantoins† - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jchemrev.com [jchemrev.com]
• 5. researchgate.net [researchgate.net]
• 6. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 7. 618. Thiohydantoins. Part IV. The action of Raney nickel on some monothiohydantoins - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Challenges in the Purification of 5-Methyl-2-thiohydantoin

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the purification of 5-Methyl-2-thiohydantoin. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in obtaining this heterocyclic compound in high purity. We will move beyond simple protocols to explain the underlying chemical principles, helping you troubleshoot effectively and optimize your purification strategy.

Introduction to 5-Methyl-2-thiohydantoin

5-Methyl-2-thiohydantoin is a sulfur analog of hydantoin and a valuable heterocyclic scaffold in medicinal chemistry. Its derivatives exhibit a wide range of biological activities, including antimicrobial, anticancer, and anticonvulsant properties.[1] The compound is often synthesized by reacting α-amino acids, such as alanine, with thiourea or isothiocyanate derivatives.[2][3] While the synthesis can be straightforward, isolating the final product with high purity presents several challenges, from removing stubborn impurities to preventing product degradation during workup. This guide provides a structured, question-and-answer approach to navigate these common hurdles.

Frequently Asked Questions (FAQs)

This section addresses high-level questions that researchers frequently encounter. For more detailed protocols, please refer to the subsequent troubleshooting guides.

Q1: My overall yield of 5-Methyl-2-thiohydantoin is consistently low. What are the most common causes?

Low yields can stem from issues in both the synthesis and the purification stages.[4] During synthesis, suboptimal reaction conditions (temperature, time, reactant ratios) can lead to incomplete conversion.[4] During purification, significant product loss can occur from:

• Using excessive solvent during recrystallization, leaving a large amount of product in the mother liquor.[5]

• Product degradation due to exposure to harsh pH conditions, particularly strong bases, during aqueous workups.[6][7]

• Irreversible adsorption or decomposition on acidic silica gel during column chromatography.[8]

A systematic approach, starting with analyzing a small sample of the crude product by TLC or LC-MS, is crucial to identify the source of yield loss.

Q2: My isolated product has a persistent color (e.g., yellow or brown). What is the source of this color and how can I remove it?

Colored impurities often arise from side reactions or the degradation of starting materials or the product itself. In heterocyclic synthesis, these can be polymeric byproducts or highly conjugated molecules formed under thermal stress. To remove them:

• Activated Charcoal Treatment: Use a minimal amount of activated charcoal during recrystallization. Be aware that charcoal can also adsorb your product, so use it sparingly (1-2% by weight) and perform a hot filtration to remove it.[5]

• Silica Gel Plug: Passing a solution of your crude product through a short plug of silica gel can effectively remove baseline, polar, colored impurities before proceeding with a full purification.

Q3: My 5-Methyl-2-thiohydantoin seems to be degrading during workup or purification. How can I improve its stability?

The thiohydantoin ring is susceptible to hydrolysis, especially under alkaline conditions which can open the ring to form thioureido-acids.[6][7]

• Avoid Strong Bases: During extraction, use mild bases like sodium bicarbonate (NaHCO₃) instead of sodium hydroxide (NaOH) for washing. Keep contact time with any base to a minimum and perform washes at low temperatures (e.g., in an ice bath).

• Neutralize Promptly: Ensure all aqueous layers are neutralized before solvent evaporation.

• Check for Silica Gel Acidity: Standard silica gel is acidic and can cause degradation of sensitive compounds. If you suspect this is an issue, you can use deactivated (neutral) silica gel or an alternative stationary phase like alumina for chromatography.[8]

Detailed Troubleshooting Guides

This section provides in-depth, Q&A-based guides for specific purification techniques.

Recrystallization

Recrystallization is often the most effective method for purifying 5-Methyl-2-thiohydantoin, especially at a larger scale. It relies on the difference in solubility of the compound and its impurities in a given solvent at different temperatures.[9]

Q: How do I select the ideal solvent for recrystallization?

The ideal solvent should dissolve the compound poorly at room temperature but completely at its boiling point. Impurities should either be insoluble at high temperatures or highly soluble at low temperatures.[9]

Experimental Protocol: Solvent Screening

• Place ~20-30 mg of your crude 5-Methyl-2-thiohydantoin into several small test tubes.

• To each tube, add a different solvent (e.g., water, ethanol, ethyl acetate, acetone, hexane) dropwise at room temperature, vortexing after each addition. A good candidate will not dissolve the solid.

• Heat the tubes that showed poor solubility. The solvent is promising if the solid dissolves completely upon heating.

• Allow the promising solutions to cool slowly to room temperature, then in an ice bath. The best solvent will yield a high quantity of crystalline solid.

Solvent	Solubility (Hot)	Solubility (Cold)	Comments
Water	Soluble	Sparingly Soluble	Good for removing highly water-soluble impurities like thiourea.[2]
Ethanol	Very Soluble	Soluble	Often used in a mixed-solvent system (e.g., with water).[10]
Ethyl Acetate	Soluble	Sparingly Soluble	A good general-purpose solvent for moderately polar compounds.[2]
Hexane/EtOAc Mix	Varies	Varies	Useful for fine-tuning polarity. Often used for chromatography.[2]

Q: My compound "oiled out" instead of crystallizing. What should I do?

"Oiling out" occurs when the solute comes out of solution above its melting point, forming a liquid instead of solid crystals. This is often caused by the presence of impurities lowering the melting point or by cooling the solution too rapidly.[5]

Troubleshooting Steps:

• Reheat the solution to re-dissolve the oil.

• Add a small amount of additional solvent (1-5% more volume) to slightly decrease the saturation.[5]

• Allow the flask to cool very slowly. Insulating the flask with glass wool or placing it in a warm water bath that cools gradually can promote proper crystal formation.

• If the problem persists, consider using a different solvent system.

Q: No crystals are forming, even after cooling in an ice bath. How can I induce crystallization?

Supersaturation has been achieved, but the nucleation process has not started.

Solutions:

• Scratch the Flask: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. The microscopic imperfections in the glass can provide a surface for crystal nucleation.[5]

• Add a Seed Crystal: Introduce a tiny crystal of pure 5-Methyl-2-thiohydantoin to the solution. This provides a template for crystal growth.[5]

• Reduce Solvent Volume: If too much solvent was added, gently heat the solution to evaporate a portion of the solvent and re-saturate the solution. Then, attempt to cool again.[5]

Column Chromatography

Flash column chromatography is a powerful technique for separating 5-Methyl-2-thiohydantoin from impurities with different polarities.[2]

Q: What is a good starting solvent system for purifying 5-Methyl-2-thiohydantoin on a silica gel column?

A common and effective eluent system is a mixture of hexanes and ethyl acetate (EtOAc).[2] To determine the optimal ratio:

• Run thin-layer chromatography (TLC) plates with your crude material using different ratios (e.g., 4:1, 2:1, 1:1 Hexanes:EtOAc).

• The ideal system will give your product a retention factor (Rf) of 0.3-0.4 , with good separation from impurities.[8]

Q: I'm seeing streaking on my TLC plate and getting mixed fractions from my column. What's wrong?

Streaking and poor separation can be caused by several factors:

• Sample Overload: Applying too much crude material to the TLC plate or the column.

• Insolubility: The compound may be poorly soluble in the chosen eluent, causing it to smear rather than move as a tight band. Ensure your compound fully dissolves in the eluent.[8]

• Compound Degradation: If the compound is degrading on the silica, the degradation products will elute at different rates, causing what appears to be a continuous mixture.[8] You can test for this by spotting your compound on a TLC plate, letting it sit for 30-60 minutes, and then eluting it to see if new spots have appeared.

Q: My product seems to be irreversibly stuck to the column. How do I get it off?

This typically happens if the compound is too polar for the chosen solvent system or if it is reacting with the stationary phase.

• Increase Eluent Polarity: Gradually increase the percentage of the more polar solvent (e.g., ethyl acetate). You can even add a small amount (0.5-1%) of methanol to the eluent to help elute highly polar compounds.

• Consider Deactivated Silica: If you suspect degradation due to silica's acidity, prepare a fresh column using deactivated silica gel (e.g., by adding 1-2% triethylamine to your eluent system) or switch to a different stationary phase like neutral alumina.[8]

Purity Assessment

Confirming the purity of your final product is a critical final step. A combination of methods is often required for a comprehensive assessment.

Method	Purpose	Key Information Provided
TLC	Quick, qualitative check of purity and reaction progress.	Number of components in a mixture; Rf value.
HPLC	Quantitative purity analysis.[11]	Purity percentage (e.g., >99%); detection of non-volatile impurities.
GC-MS	Quantitative analysis for volatile compounds and impurities.[12]	Purity percentage; mass-to-charge ratio for impurity identification.
NMR	Structural confirmation and purity assessment.	Confirms the chemical structure; can reveal impurities if their signals are visible.
Melting Point	Indicator of purity.	A sharp melting point close to the literature value indicates high purity. Impurities typically depress and broaden the melting range.

Visualization of Workflows

Diagrams can help visualize complex decision-making processes in purification.

Caption: General troubleshooting workflow for low purity of 5-Methyl-2-thiohydantoin.

Caption: Step-by-step workflow for optimizing the recrystallization process.

References

• Wang, Z. D., et al. (2006). A Simple Synthesis of 2-Thiohydantoins. Molecules, 11(10), 739-750. Available from: [Link]

• Bhown, A. S., & Bennett, J. C. (1985). A modified system for thiazolinone conversion to thiohydantoin derivatives and their separation by high-pressure liquid chromatography. Analytical Biochemistry, 150(2), 457-462. Available from: [Link]

• Chang, J. Y., et al. (1978). Improved chromatographic identification of coloured amino acid thiohydantoins. The FEBS Letters, 93(2), 205-214. Available from: [Link]

• Mezoughi, A. B., et al. (2021). Recent Biological Applications and Chemical Synthesis of Thiohydantoins. Journal of Chemical Reviews, 3(3), 196-227. Available from: [Link]

• Dwulet, F. E., & Gurd, F. R. (1979). Studies in Thiohydantoin Chemistry. II. C-Terminal Sequencing of Peptides. International Journal of Peptide and Protein Research, 13(2), 122-129. Available from: [Link]

• Mezoughi, A. B., et al. (2021). Original Article: Recent Biological Applications and Chemical Synthesis of Thiohydantoins. Journal of Chemical Reviews. Available from: [Link]

• ResearchGate. (2025). How to Purify an organic compound via recrystallization or reprecipitation?. Available from: [Link]

• Cook, A. H., et al. (1949). Studies in the azole series. Part I. The formation of thiohydantoins from Raney nickel. Journal of the Chemical Society, 1069-1072. Available from: [Link]

• University of Rochester, Department of Chemistry. Purification: Troubleshooting Flash Column Chromatography. Available from: [Link]

• Chen, C., et al. (2018). Facile Synthesis of 5-Arylidene Thiohydantoin by Sequential Sulfonylation/Desulfination Reaction. Molecules, 23(11), 2993. Available from: [Link]

• Obushak, M., et al. (2022). A New Synthetic Route for Preparation of 5-Methyl-5-Benzylhydantoin: X-Ray Analysis and Theoretical Calculations. Molecules, 27(21), 7460. Available from: [Link]

• LibreTexts Chemistry. (2022). 3.6F: Troubleshooting. Available from: [Link]

• Mó, O., et al. (2007). Protonation of 5-Methylhydantoin and Its Thio Derivatives in the Gas Phase: A Theoretical Study. The Journal of Physical Chemistry A, 111(35), 8757-8766. Available from: [Link]

• Bhandarkar, S. E. (2018). Synthesis, Characterization and Biological Study of Hydantoin Derivatives. Asian Journal of Advanced Basic Sciences, 6(1), 1-4. Available from: [Link]

• Kim, M., et al. (2020). Development and validation of an analytical method for the determination of 5,5-dimethylhydantoin in various processed food. Toxicological Research, 36(4), 345-351. Available from: [Link]

• Google Patents. (1987). US4672127A - Process for production of hydantoin derivatives.

• ResearchGate. The mechanism of 2-thiohydantoin formation. Available from: [Link]

• ChemBK. 5-Methyl-2-thiohydantoin. Available from: [Link]

• Gimaldinova, E., et al. (2023). [4+2]-Cycloaddition to 5-Methylidene-Hydantoins and 5-Methylidene-2-Thiohydantoins in the Synthesis of Spiro-2-Chalcogenimidazolones. Molecules, 28(5), 2383. Available from: [Link]

• International Journal of Research Publication and Reviews. (2025). A COMPREHENSIVE REVIEW ON THIOHYDANTOIN: SYNTHESIS, PROPERTIES, AND APPLICATIONS. Available from: [Link]

• Ichitani, M., et al. (2013). Synthesis and crystal structure of (S)-5-isopropyl-5-methyl-2-thiohydantoin. European Journal of Chemistry, 4(4), 350-352. Available from: [Link]

• ResearchGate. (2016). Synthesis and Characterization of Amino Acid-Derived Hydantoins. Available from: [Link]

• Paquette, L. A. (2009). Fundamentals of Heterocyclic Chemistry: Importance in Nature and in the Synthesis of Pharmaceuticals. John Wiley & Sons.

• Errayes, A., et al. (2025). Chemical Synthesis Strategies for Thiohydantoin Derivatives: A Comprehensive Review. Mediterranean Journal of Chemistry. Available from: [Link]

• Li, F., et al. (2023). Challenges and solutions for the downstream purification of therapeutic proteins. Antibody Therapeutics, 7(1), 1-12. Available from: [Link]

• Wikipedia. Urea. Available from: [Link]

• Organic Chemistry Portal. Hydantoin synthesis. Available from: [Link]

• Li, F., et al. (2023). Challenges and solutions for the downstream purification of therapeutic proteins. Antibody Therapeutics. Available from: [Link]

• Wang, Z. D., et al. (2006). A Simple Synthesis of 2-Thiohydantoins. Molecules. Available from: [Link]

• Patel, K., et al. (2014). Analytical Purity Method Development and Validation by gas Chromatography of L-valine Methyl Ester Hydrochloride for Production. Journal of Environment and Life Sciences. Available from: [Link]

• ResearchGate. Chapter 5. Peptide Manufacturing Methods and Challenges. Available from: [Link]

• Kunimoto, K., et al. (2009). Crystal structures and conformations of 5-benzyl-2-thiohydantoin and its 1-acetylated derivative. Spectroscopy Letters, 42(6-7), 350-355. Available from: [Link]

Sources

• 1. ijrpr.com [ijrpr.com]
• 2. A Simple Synthesis of 2-Thiohydantoins† - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. jchemrev.com [jchemrev.com]
• 7. benchchem.com [benchchem.com]
• 8. Purification [chem.rochester.edu]
• 9. researchgate.net [researchgate.net]
• 10. 618. Thiohydantoins. Part IV. The action of Raney nickel on some monothiohydantoins - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 11. A modified system for thiazolinone conversion to thiohydantoin derivatives and their separation by high-pressure liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Development and validation of an analytical method for the determination of 5,5-dimethylhydantoin in various processed food - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 5-Methyl-2-thiohydantoin Degradation Pathways and Analysis

Welcome to the Technical Support Center for 5-Methyl-2-thiohydantoin. This guide is designed for researchers, scientists, and drug development professionals who are working with this compound and need a comprehensive understanding of its stability under various conditions. Here, you will find in-depth information on its degradation pathways, practical troubleshooting guides for experimental challenges, and detailed protocols to ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: What is 5-Methyl-2-thiohydantoin and why is its stability important?

5-Methyl-2-thiohydantoin is a heterocyclic compound that is a derivative of thiohydantoin. It is notably the cyclized product of the N-terminal amino acid alanine in Edman degradation, a cornerstone method for protein sequencing.[1][2][3] Its stability is of paramount importance as its degradation can lead to inaccurate sequencing results and impact the development of pharmaceuticals where the thiohydantoin moiety may be a key structural feature. Understanding its degradation pathways is crucial for defining storage conditions, predicting shelf-life, and developing stable formulations.

Q2: What are the primary degradation products of 5-Methyl-2-thiohydantoin I should be aware of?

Under basic conditions, the primary degradation product is the corresponding N-thiocarbamoyl-alanine, also known as a thioureido-acid, which results from the hydrolytic cleavage of the thiohydantoin ring.[4][5] Under acidic conditions, the degradation can be more complex, potentially leading to the hydrolysis of the amide bond to ultimately yield alanine, along with byproducts.

Q3: My analytical results show unexpected peaks. What could they be?

Unexpected peaks can arise from several sources. Under thermal stress, desulfurization of the thiohydantoin ring has been observed in some cases.[6] If you are working with a racemic mixture or under conditions that can induce racemization (e.g., basic pH), you might observe the separation of enantiomers on a chiral column.[4] It is also possible that impurities in your starting material or side reactions during synthesis are the source of these peaks. A thorough characterization using mass spectrometry is recommended to identify these unknown species.

Q4: How can I minimize the degradation of 5-Methyl-2-thiohydantoin during my experiments?

To minimize degradation, it is crucial to control the pH and temperature of your solutions. For routine analysis, maintaining a neutral to slightly acidic pH (around pH 4-6) is generally advisable. Avoid prolonged exposure to strongly basic or acidic conditions, as well as high temperatures. When preparing samples, use high-purity solvents and store them at low temperatures (e.g., 2-8 °C) for short periods. If your experimental conditions necessitate basic or acidic environments, it is important to understand the degradation kinetics to account for any potential loss of the parent compound.

Degradation Pathways: Acidic vs. Basic Conditions

The stability of 5-Methyl-2-thiohydantoin is highly dependent on the pH of its environment. Both acidic and basic conditions can induce degradation through distinct chemical mechanisms.

Basic Hydrolysis

Under basic conditions, 5-Methyl-2-thiohydantoin undergoes ring-opening hydrolysis. The reaction is initiated by the deprotonation of the N3 proton, forming an anionic intermediate. This is followed by a nucleophilic attack of a hydroxide ion on the C4 carbonyl carbon, leading to the cleavage of the amide bond and the formation of a thioureido-acid.[4][5]

Key Steps in Basic Hydrolysis:

• Deprotonation: A hydroxide ion abstracts the proton from the N3 position of the thiohydantoin ring.

• Nucleophilic Attack: A hydroxide ion attacks the electrophilic carbonyl carbon at the C4 position.

• Ring Opening: The tetrahedral intermediate collapses, leading to the cleavage of the C4-N3 bond and the formation of the thioureido-acid.

Caption: Basic hydrolysis pathway of 5-Methyl-2-thiohydantoin.

Acid-Catalyzed Hydrolysis

In an acidic environment, the degradation of 5-Methyl-2-thiohydantoin is initiated by the protonation of either the carbonyl oxygen at C4 or the thiocarbonyl sulfur at C2. This protonation enhances the electrophilicity of the respective carbon atom, making it more susceptible to nucleophilic attack by water. The subsequent ring-opening can lead to the formation of the corresponding amino acid, alanine, although the reaction may proceed through several intermediates. For 1-acyl-2-thiohydantoins, the primary acidic hydrolysis pathway involves the cleavage of the acyl group at the N1 position.[4][7]

Key Steps in Acid-Catalyzed Hydrolysis:

• Protonation: A proton (H⁺) from the acidic medium protonates the carbonyl oxygen or the thiocarbonyl sulfur.

• Nucleophilic Attack: A water molecule attacks the protonated carbonyl or thiocarbonyl carbon.

• Ring Opening and Further Hydrolysis: The tetrahedral intermediate undergoes a series of steps, including ring opening and subsequent hydrolysis of the resulting carbamic acid and thiocarbamic acid moieties to ultimately yield the amino acid.

Caption: Acid-catalyzed hydrolysis pathway of 5-Methyl-2-thiohydantoin.

Troubleshooting Guide for HPLC Analysis

High-Performance Liquid Chromatography (HPLC) is the primary analytical technique for monitoring the stability of 5-Methyl-2-thiohydantoin. Below are common issues encountered during analysis and their potential solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Peak Tailing	- Secondary interactions with residual silanols on the column. - Mobile phase pH is inappropriate for the analyte's pKa. - Column overload.	- Adjust the mobile phase pH to be 2-3 units away from the analyte's pKa. For thiohydantoins, a slightly acidic mobile phase (e.g., pH 3-4 with formic or acetic acid) often improves peak shape. - Use a column with end-capping or a different stationary phase (e.g., a polymer-based column). - Reduce the injection volume or the concentration of the sample.
Poor Resolution Between Parent and Degradant Peaks	- Inadequate mobile phase composition. - Inappropriate column chemistry. - Isocratic elution is not providing sufficient separation.	- Optimize the mobile phase by varying the organic modifier (e.g., acetonitrile vs. methanol) and the buffer concentration. - Implement a gradient elution program to improve the separation of early and late-eluting peaks. - Try a column with a different selectivity (e.g., a phenyl-hexyl or a pentafluorophenyl column).
Irreproducible Retention Times	- Inadequate column equilibration. - Fluctuations in mobile phase composition or flow rate. - Temperature variations.	- Ensure the column is fully equilibrated with the mobile phase before each injection sequence. - Degas the mobile phase thoroughly to prevent air bubbles in the pump. - Use a column oven to maintain a consistent temperature.
Ghost Peaks	- Carryover from previous injections. - Contamination in the mobile phase or sample diluent.	- Implement a needle wash step in your autosampler program with a strong solvent. - Run blank injections to identify the source of contamination. - Use fresh, high-purity solvents for mobile phase and sample preparation.
Loss of Signal/Sensitivity	- Degradation of the analyte in the sample vial. - Adsorption of the analyte to the column or tubing. - Detector lamp aging.	- Prepare samples fresh and keep them in the autosampler at a low temperature. - Passivate the HPLC system with a suitable agent if adsorption is suspected. - Check the detector lamp's energy and replace it if necessary.

Experimental Protocol: Forced Degradation Study

This protocol outlines a general procedure for conducting a forced degradation study of 5-Methyl-2-thiohydantoin to identify potential degradation products and to develop a stability-indicating analytical method.[8][9][10]

1. Materials and Reagents:

• 5-Methyl-2-thiohydantoin reference standard

• HPLC-grade acetonitrile and methanol

• High-purity water (e.g., Milli-Q)

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• A suitable HPLC column (e.g., C18, 250 mm x 4.6 mm, 5 µm)

2. Sample Preparation:

• Prepare a stock solution of 5-Methyl-2-thiohydantoin in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

3. Forced Degradation Conditions:

• Acid Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M HCl. Heat the mixture at 60°C for a specified time (e.g., 2, 4, 8, and 24 hours). After each time point, cool the solution and neutralize it with an equivalent amount of 0.1 M NaOH. Dilute with mobile phase to a final concentration of approximately 100 µg/mL.

• Base Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH. Keep the mixture at room temperature for specified time points (e.g., 30 minutes, 1, 2, and 4 hours). Neutralize with an equivalent amount of 0.1 M HCl and dilute with mobile phase.

• Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 3% H₂O₂. Store the solution at room temperature, protected from light, for specified time points. Dilute with mobile phase.

• Thermal Degradation: Expose the solid 5-Methyl-2-thiohydantoin to dry heat (e.g., 80°C) for a specified duration. Also, prepare a solution and expose it to the same temperature.

• Photolytic Degradation: Expose a solution of 5-Methyl-2-thiohydantoin to UV light (e.g., 254 nm) and visible light for a specified duration.

4. HPLC Method Development and Validation:

• Mobile Phase: A common starting point is a gradient elution with Mobile Phase A: 0.1% formic acid in water and Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Program: A typical gradient might start with a low percentage of Mobile Phase B, increasing linearly to a high percentage over 20-30 minutes to ensure the elution of all potential degradants.

• Detection: Use a UV detector at a wavelength where 5-Methyl-2-thiohydantoin has significant absorbance (e.g., around 260-270 nm).

• Validation: The method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.[9]

Caption: Workflow for a forced degradation study.

Data Presentation: Influence of pH and Temperature

The rate of degradation of 5-Methyl-2-thiohydantoin is significantly influenced by both pH and temperature. The following table summarizes the expected qualitative effects.

Condition	pH	Temperature	Expected Degradation Rate	Primary Degradation Product(s)
Acidic	1-3	Room Temperature	Slow	Alanine, other byproducts
1-3	Elevated (e.g., 60-80°C)	Moderate to Fast	Alanine, other byproducts
Neutral	6-8	Room Temperature	Very Slow / Stable	Minimal degradation
Basic	10-12	Room Temperature	Moderate	N-Thiocarbamoyl-alanine
10-12	Elevated (e.g., 60-80°C)	Fast	N-Thiocarbamoyl-alanine

Note: The degradation rates are qualitative and will depend on the specific concentration, buffer system, and other matrix components.

References

• 1. jchemrev.com [jchemrev.com]
• 2. ijrpp.com [ijrpp.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. jchemrev.com [jchemrev.com]
• 5. 79. Thiohydantoins. Part III. The N- and S-methyl derivatives of 5 : 5-disubstituted hydantoins and their mono- and di-thioanalogues - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 6. resolvemass.ca [resolvemass.ca]
• 7. pharmtech.com [pharmtech.com]
• 8. biopharminternational.com [biopharminternational.com]
• 9. benchchem.com [benchchem.com]
• 10. HPLC Troubleshooting Guide [scioninstruments.com]

Technical Support Center: Optimizing 5-Methyl-2-thiohydantoin Formation

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis and optimization of 5-Methyl-2-thiohydantoin. This resource is designed for researchers, chemists, and drug development professionals to address common challenges encountered during its formation. The following troubleshooting guides and FAQs are structured to provide not just solutions, but also the underlying scientific principles to empower your experimental design and execution.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific, practical problems you might face in the lab. Each answer provides a diagnosis of the potential cause and a step-by-step approach to resolution.

Q1: My reaction yield is unexpectedly low or I've isolated no product. What are the likely causes?

Low or no yield is a frequent issue that can often be traced back to reaction conditions, reagent quality, or the workup procedure.

• Causality Analysis:

  • Insufficient Heat: The condensation of an α-amino acid like alanine with thiourea requires significant thermal energy to drive the reaction, which involves the loss of water and ammonia.[1] Temperatures below the melting point of the mixture (typically >170°C for solvent-free methods) will result in a sluggish or incomplete reaction.

  • Reaction Time: While sufficient heat is crucial, prolonged reaction times at high temperatures can lead to degradation of the product. Optimized conditions often involve short reaction times (e.g., 30 minutes) once the mixture is liquified and refluxing.[2]

  • Reagent Stoichiometry: An incorrect ratio of alanine to thiourea can limit the reaction. A slight excess of thiourea is sometimes used to ensure the complete conversion of the amino acid.[3]

  • Workup Losses: 5-Methyl-2-thiohydantoin has moderate solubility. During purification, particularly precipitation from water, significant amounts of the product can be lost if the volume of water is too large or if the solution is not sufficiently cooled.[1] Furthermore, the thiohydantoin ring can be susceptible to hydrolysis under strongly alkaline conditions, which may be used during workup to remove acidic impurities.[4][5]

• Troubleshooting Protocol:

  • Verify Temperature: Use a calibrated thermometer or a reaction setup with reliable temperature control (e.g., an oil bath). For the solvent-free reaction of L-alanine and thiourea, aim for a temperature range of 180-210°C.[1]

  • Optimize Reaction Time: Monitor the reaction. Once the mixture melts and begins to fume (indicating the evolution of ammonia and water), maintain the temperature for a defined period, such as 30 minutes.[1][2] Avoid unnecessarily long heating.

  • Check Reagents: Ensure you are using the correct molar ratio of reactants. For a typical lab scale, a 1:2 molar ratio of L-alanine to thiourea can be effective.[2]

  • Refine Workup: When isolating the product by precipitation from water, use the minimum amount of hot water necessary to dissolve the crude solid. Cool the solution slowly and then thoroughly in an ice bath to maximize crystal formation before filtration.[1] If performing a basic wash, use a mild base (e.g., saturated sodium bicarbonate), perform the extraction quickly, and keep the mixture cold.[5]

Q2: I'm observing an unexpected major side product. How can I identify and prevent it?

The formation of unexpected products often points to side reactions involving the starting materials or intermediates.

• Causality Analysis:

  • Thermal Desulfurization: If your starting material was inadvertently L-cysteine instead of L-alanine, a common side reaction is thermal desulfurization. This process eliminates the thiol group from the cysteine side chain, leading to the formation of 5-Methyl-2-thiohydantoin—the very product expected from alanine.[1][5] This can be a source of confusion if cross-contamination of amino acids is possible.

  • Side-Chain Reactivity: While alanine's methyl group is inert, if you are adapting this protocol for other amino acids, those with reactive side chains (e.g., lysine, aspartic acid) may fail to produce the desired thiohydantoin or may lead to a mixture of products under these harsh thermal conditions.[1]

  • Ambiguous Cyclization: If using a substituted thiourea (e.g., N-allylthiourea), cyclization can occur via two different pathways, as either nitrogen atom can initiate the attack on the amino acid's carboxyl group. This can lead to a mixture of thiohydantoin isomers.[1][5]

• Troubleshooting Protocol:

  • Confirm Starting Material Identity: Verify the purity and identity of your starting amino acid using a simple method like melting point analysis or TLC comparison with a known standard.

  • Analyze the Byproduct: Obtain analytical data (NMR, Mass Spec) on the side product. Comparison with spectral data for known related compounds can help in its identification.

  • Control the Reaction Conditions: Stick to the optimized temperature and time. Overheating is a common cause of increased side product formation and degradation.

  • Use Unsubstituted Thiourea: For the synthesis of 5-Methyl-2-thiohydantoin, ensure you are using standard, unsubstituted thiourea to avoid isomeric products.

Q3: My crude product is highly colored and difficult to purify. What are the best practices for purification?

Color in the crude product is common in high-temperature condensation reactions due to the formation of polymeric or degradation byproducts.

• Causality Analysis:

  • Thermal Degradation: High reaction temperatures (e.g., >220°C) or extended heating times can cause some of the reactants or the product to decompose, leading to colored, often tarry, impurities.

  • Incomplete Reaction: Unreacted thiourea is a common impurity.

• Purification Protocol:

  • Initial Workup: The most effective initial purification step for reactions involving amino acids with non-polar side chains is precipitation from water. Thiourea is highly water-soluble and will remain in the aqueous phase, while the 5-Methyl-2-thiohydantoin precipitates upon cooling.[1]

  • Recrystallization: For further purification, recrystallization is a powerful technique. A common solvent system is ethanol or an ethanol-water mixture. Dissolve the crude product in a minimum of hot solvent, and if colored impurities persist, consider adding a small amount of activated charcoal and hot-filtering the solution before allowing it to cool.

  • Column Chromatography: If recrystallization is insufficient, silica gel column chromatography can be used. A typical eluent system would be a mixture of hexanes and ethyl acetate.[1] This method is effective for separating the desired product from closely related impurities.

Purification Method	Best For	Key Considerations
Precipitation from Water	Removing unreacted thiourea	Use minimal hot water; cool thoroughly to maximize recovery.[1]
Recrystallization	Removing minor impurities and improving crystallinity	Choose an appropriate solvent; activated charcoal can remove color.
Column Chromatography	Separating complex mixtures or stubborn impurities	More time-consuming; requires solvent optimization.[1]

Frequently Asked Questions (FAQs)

This section covers broader questions about the synthesis of 5-Methyl-2-thiohydantoin.

Q1: What are the primary synthetic routes for producing 5-Methyl-2-thiohydantoin?

There are several established methods. The choice often depends on the desired scale, available starting materials, and tolerance for certain reaction conditions.

• From Alanine and Thiourea: This is a direct and cost-effective method involving heating a mixture of L-alanine and thiourea, often without a solvent.[1][6] It is simple, scalable, and the workup is straightforward for non-polar amino acids.

• From Alanine and Isothiocyanate: This route, central to Edman degradation chemistry, involves reacting the amino acid with an isothiocyanate (like phenyl isothiocyanate) under basic conditions, followed by cyclization under acidic conditions to yield the thiohydantoin derivative.[7]

• From Acyl-Alanine and Thiocyanate: A classical approach involves reacting an N-acetylated amino acid with a thiocyanate salt (e.g., ammonium thiocyanate) in the presence of a dehydrating agent like acetic anhydride.[4][7]

Q2: Can you illustrate the proposed reaction mechanism for the synthesis from L-alanine and thiourea?

Yes, the mechanism involves a two-step intramolecular condensation.

• Amide Formation: One of the amino groups of thiourea performs a nucleophilic attack on the carboxylic acid group of L-alanine. This condensation reaction forms an amide bond and releases a molecule of water.

• Intramolecular Cyclization: The α-amino group of the original alanine moiety then attacks the thiocarbonyl carbon of the thiourea part. This is followed by the elimination of an ammonia molecule, leading to the formation of the five-membered 5-Methyl-2-thiohydantoin ring.[1]

A key advantage of this mechanism is that the stereocenter at the α-carbon of the amino acid does not typically undergo racemization during the cyclization process.[1]

Q3: How does reaction scale affect the outcome of the solvent-free synthesis?

Interestingly, for the solvent-free thermal method, yields have been observed to increase as the reaction scale increases.[1]

• Causality: This phenomenon is primarily attributed to the workup process. On a very small scale (e.g., 0.5 g), a larger proportion of the product can be lost due to factors like adherence to glassware and solubility in the workup solvent. When the reaction is scaled up (e.g., to 2-6 g), these fixed losses become a smaller percentage of the total theoretical yield, leading to a higher isolated yield.[1]

Experimental Workflow & Troubleshooting Diagrams

To provide a clearer picture, the following diagrams illustrate a typical experimental workflow and a decision-making process for troubleshooting common issues.

Caption: A decision tree for troubleshooting low reaction yields.

References

• Al-Hiari, Y. M., Al-Mazahreh, L. A., & Al-Zweri, F. H. (2021). Recent Biological Applications and Chemical Synthesis of Thiohydantoins. Journal of Chemical Reviews, 3(3), 196-221. [Link]

• Perumattam, J., & D'Angelo, N. D. (2006). A Simple Synthesis of 2-Thiohydantoins. Molecules, 11(4), 245-252. [Link]

• Al-Hiari, Y. M. (2021). Original Article: Recent Biological Applications and Chemical Synthesis of Thiohydantoins. Journal of Chemical Reviews. [Link]

• Haslak, Z. P., Cinar, S. A., Ozbek, S. S., & Aviyente, V. (2020). Elucidation of the Atroposelectivity in the Synthesis of Axially Chiral Thiohydantoin Derivatives. Request PDF. [Link]

• D'Angelo, N. D., & Perumattam, J. (2006). A Simple Synthesis of 2-Thiohydantoins. ResearchGate. [Link]

• Siddiqui, H. L., et al. (2010). Thiohydantoins: synthetic strategies and chemical reactions. Journal of Sulfur Chemistry, 31(4), 375-400. [Link]

• The mechanism of 2-thiohydantoin formation. ResearchGate. [Link]

• Optimization of the cyclization reaction conditions. ResearchGate. [Link]

• A COMPREHENSIVE REVIEW ON THIOHYDANTOIN: SYNTHESIS, PROPERTIES, AND APPLICATIONS. (2025). ijrpr. [Link]

Sources

• 1. A Simple Synthesis of 2-Thiohydantoins† - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ijrpr.com [ijrpr.com]
• 4. jchemrev.com [jchemrev.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. jchemrev.com [jchemrev.com]

Troubleshooting low yield in Edman degradation with 5-Methyl-2-thiohydantoin

Welcome to the technical support center for Edman degradation. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot the complexities of N-terminal protein sequencing. Here, we address common challenges, with a special focus on issues of low yield and the interpretation of unexpected results, such as the appearance of non-standard thiohydantoin derivatives.

Part 1: The Edman Degradation Workflow: A Quick Review

The Edman degradation is a three-step cyclic process that sequentially removes the N-terminal amino acid of a protein or peptide.[1][2][3]

• Coupling: The N-terminal amino group of the peptide reacts with phenyl isothiocyanate (PITC) under alkaline conditions to form a phenylthiocarbamoyl (PTC) derivative.[4][5][6]

• Cleavage: The PTC-derivatized amino acid is cleaved from the peptide chain using a strong anhydrous acid, typically trifluoroacetic acid (TFA), forming an anilinothiazolinone (ATZ)-amino acid.[1][6]

• Conversion & Identification: The unstable ATZ-amino acid is converted into a more stable phenylthiohydantoin (PTH)-amino acid, which is then identified by chromatography, usually HPLC.[1][6][7]

This cycle is then repeated to identify the subsequent amino acids in the sequence.[1]

Part 2: Troubleshooting Guide for Low Yield

Low sequencing yield is one of the most common issues encountered in Edman degradation. The problem can manifest as a uniformly low signal from the first cycle or a progressive signal drop in subsequent cycles. Below are common questions and answers to diagnose and resolve these issues.

Q1: My initial PTH-amino acid signal (first cycle) is very low or absent. What is the likely cause?

A low initial yield almost always points to an issue with the N-terminus of your sample, preventing the initial coupling reaction with PITC.

Potential Cause 1: N-Terminal Blockage The most frequent cause is that the N-terminal α-amino group is not free to react.[1][5][8] This "blockage" can be either natural or artificial.

• Natural Blocking Groups: Many eukaryotic proteins are naturally modified post-translationally. Common blocking groups include:

  • Acetylation: An acetyl group is attached to the N-terminus.

  • Formylation: A formyl group is present, common in proteins expressed in prokaryotic systems.

  • Pyroglutamic Acid: N-terminal glutamine can cyclize to form pyroglutamic acid.[1]

• Artificial Blocking Groups: Sample handling and preparation can introduce artifacts that block the N-terminus.

  • Carbamylation: Urea, often used as a denaturant, can carbamylate the N-terminal amino group. It is crucial to use high-purity urea and avoid heating samples in its presence.

  • Aldehyde/Ketone Contaminants: Reagents like acetone or residual acrylamide from gel electrophoresis can react with the N-terminus.

Troubleshooting Steps:

• Review Sample History: Was the protein expressed in a system known for N-terminal modifications? Was urea used in the purification buffers?

• Mass Spectrometry Analysis: A preliminary mass spectrometry analysis of the intact protein can confirm its molecular weight and may reveal the mass of any blocking groups.

• Deblocking Protocols: For certain blocking groups, chemical or enzymatic deblocking is possible, though these methods require significant amounts of protein and are not always successful.[8] For pyroglutamic acid, the enzyme pyroglutamate aminopeptidase can be used.

Caption: Troubleshooting workflow for an unexpected peak.

Conclusion on 5-Methyl-2-thiohydantoin: The observation of 5-Methyl-2-thiohydantoin in an Edman degradation experiment is an analytical anomaly. It is not an expected product, byproduct, or artifact of the standard chemistry. The most probable explanation is the misidentification of the standard PTH-Alanine derivative. Researchers encountering this issue should first rigorously validate their HPLC calibration and PTH standards.

Part 4: Frequently Asked Questions (FAQs)

Q: How many residues can be reliably sequenced with Edman degradation? A: With modern automated sequencers, it is possible to sequence up to 50-60 residues under ideal conditions. [1]However, in practice, the reliable sequence length is typically 20-30 residues due to a cumulative decrease in yield with each cycle. [5] Q: Can Edman degradation distinguish between leucine and isoleucine? A: Yes. This is a significant advantage over some mass spectrometry techniques. Since PTH-Leucine and PTH-Isoleucine are structural isomers, they have distinct retention times on HPLC and can be clearly differentiated.

Q: What happens when the sequencer encounters a cysteine residue? A: Cysteine residues can cause problems due to the reactivity of the thiol side chain. Disulfide bridges can interfere with the reaction, and the standard PTH-cysteine is unstable. Therefore, it is standard practice to reduce and alkylate cysteine residues (e.g., with iodoacetamide or 4-vinylpyridine) prior to sequencing. This creates a stable, identifiable PTH derivative.

Q: My protein is glycosylated at the N-terminus. Can it be sequenced? A: No. A glycosylated N-terminus is a form of blockage and will prevent the initial coupling reaction with PITC. [9]If there are internal glycosylation sites, the Edman cycle may proceed until it reaches that residue, at which point an ambiguous result or a "blank" cycle (no PTH-amino acid detected) may occur, as the bulky, hydrophilic sugar moiety can interfere with extraction and identification. [6]

References

• Wellner, D., Panneerselvam, C., & Horecker, B. L. (1990). Sequencing of peptides and proteins with blocked N-terminal amino acids: N-acetylserine or N-acetylthreonine. Proceedings of the National Academy of Sciences, 87(5), 1947-1949. [Link]

• Wikipedia. Edman degradation. [Link]

• Shimadzu Scientific Instruments. (n.d.). Theory of Edman Sequencing. [Link]

• MetwareBio. (2023). Edman Degradation: A Classic Protein Sequencing Technique. [Link]

• MtoZ Biolabs. (n.d.). N-Terminal Sequencing Using Edman Degradation: How to Optimize Your Experiment for Accurate Results. [Link]

• PharmiWeb.com. (2025). Understanding N-terminal Sequencing and Its Applications: Insights into Edman Degradation. [Link]

• Proteome Factory. (n.d.). N-terminal sequencing (Edman degradation). [Link]

• Springer Nature Experiments. (1994). Identification of PTH-Amino Acids by HPLC. [Link]

• MtoZ Biolabs. (n.d.). Edman Degradation: Techniques for N-Terminal Amino Acid Sequencing of Proteins and Peptides. [Link]

• McMurry, J. (2023). 26.6 Peptide Sequencing: The Edman Degradation. In Organic Chemistry (10th ed.). OpenStax. [Link]

• NPTEL. (n.d.). Protein sequencing. [Link]

• Colgrave, M. L., et al. (2016). N-Terminal Amino Acid Sequence Determination of Proteins by N-Terminal Dimethyl Labeling: Pitfalls and Advantages When Compared with Edman Degradation Sequence Analysis. Journal of Biomolecular Techniques, 27(1), 4-13. [Link]

• Pearson Education. (n.d.). Draw the structure of the phenylthiohydantoin derivatives of (a) alanine. [Link]

• ChemRxiv. (2023). Recent Advancement in Synthesis of Isothiocyanates. [Link]

• Pearson Education. (n.d.). Peptide Sequencing: Edman Degradation. [Link]

• MtoZ Biolabs. (n.d.). Application of Edman Degradation in Protein Analysis. [Link]

• van der Zand, R. T., et al. (2025). Comparative evaluation of phenyl isothiocyanate derivatization and “dilute-and-shoot” methods for HPLC–MS/MS-based targeted metabolomics analysis of amine-containing metabolites in plasma samples. Analytical and Bioanalytical Chemistry, 417(1), 1-15. [Link]

• LibreTexts. (2024). 26.6: Peptide Sequencing- The Edman Degradation. [Link]

• Zhang, J., et al. (2023). Reactions of allyl isothiocyanate with alanine, glycine, and several peptides in model systems. Journal of Agricultural and Food Chemistry, 71(38), 13938-13946. [Link]

Sources

• 1. Edman degradation - Wikipedia [en.wikipedia.org]
• 2. Protein Sequencing of Edman Degradation - Creative Proteomics Blog [creative-proteomics.com]
• 3. archive.nptel.ac.in [archive.nptel.ac.in]
• 4. Theory of Edman Sequencing, Edman Degradation [ssi.shimadzu.com]
• 5. Edman Degradation: A Classic Protein Sequencing Technique - MetwareBio [metwarebio.com]
• 6. Workflow of Edman degradation - Creative Proteomics [creative-proteomics.com]
• 7. 26.6 Peptide Sequencing: The Edman Degradation – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 8. N-Terminal Sequencing Using Edman Degradation: How to Optimize Your Experiment for Accurate Results | MtoZ Biolabs [mtoz-biolabs.com]
• 9. N-terminal Edman sequencing [proteome-factory.com]

Preventing racemization during the synthesis of chiral 5-Methyl-2-thiohydantoin

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of chiral 5-Methyl-2-thiohydantoin. This resource is designed for researchers, chemists, and drug development professionals who are navigating the complexities of maintaining stereochemical integrity during the synthesis of this important chiral building block. We will explore the root causes of racemization and provide field-proven troubleshooting strategies and detailed protocols to ensure you achieve the highest possible enantiomeric purity in your product.

Troubleshooting Guide: Diagnosing and Solving Racemization

This section addresses specific issues you may encounter during your synthesis. Each question is designed to diagnose a problem and provide a direct, actionable solution.

Q1: My final product shows significant racemization (low enantiomeric excess). What are the most likely causes?

A1: Significant loss of enantiomeric excess (e.e.) in 5-Methyl-2-thiohydantoin synthesis almost invariably points to the unintended formation of a planar, achiral enolate intermediate at the C5 position. The C5 proton is acidic and susceptible to abstraction under basic conditions. Once this planar intermediate is formed, re-protonation can occur from either face, leading to a mixture of (R) and (S) enantiomers.[1]

Several factors can promote this unwanted side reaction:

• Base Strength & Concentration: The use of a strong base is the most common culprit. Bases like triethylamine (TEA), DBU, or alkali metal carbonates can readily deprotonate the C5 position.

• Elevated Temperature: Higher reaction temperatures provide the activation energy needed for deprotonation and enolization, accelerating the rate of racemization.

• Prolonged Reaction Times: The longer your chiral product is exposed to racemization-promoting conditions (especially excess base or heat), the more its enantiomeric purity will degrade.

• Solvent Choice: Polar aprotic solvents, such as DMSO, have been shown to increase the rate of racemization in 5-substituted hydantoins.[1]

Corrective Actions:

• Re-evaluate your choice of base. Switch to a milder, non-nucleophilic base like pyridine or 2,6-lutidine.[2]

• Strictly control the reaction temperature. Perform the cyclization and any subsequent steps at the lowest temperature that allows for a reasonable reaction rate.

• Monitor the reaction closely (e.g., by TLC or LC-MS) and quench it as soon as the starting material is consumed to avoid prolonged exposure to harsh conditions.

• Consider an alternative solvent. If using DMSO or DMF, investigate less polar aprotic solvents like THF or Dioxane, which may decrease the rate of racemization.[1]

Q2: I am using an isothiocyanate-based method and observing racemization. Are certain reagents more problematic than others?

A2: Yes, the choice of cyclizing or activating agent is critical. In the synthesis of related hydantoins, it has been demonstrated that using 1,1'-carbonyldiimidazole (CDI) can lead to complete racemization.[2][3] The proposed mechanism involves the formation of an imidazole carbamate intermediate, which is basic enough to facilitate deprotonation at the alpha-carbon (C5).[2]

While not identical, a similar principle applies to thiohydantoin synthesis. If your cyclization promoter or other reagents introduce a sufficiently basic species into the reaction mixture, racemization can be triggered. For instance, methods that generate basic byproducts should be used with caution.

Recommended Solution: If you suspect your cyclizing agent is the issue, consider switching to a method known to preserve stereochemical integrity. For the analogous hydantoin synthesis, triphosgene with pyridine was found to be highly effective at preventing epimerization.[2][3] For thiohydantoins specifically, a direct condensation of the amino acid (L-alanine) with thiourea under thermal, solvent-free conditions can be an excellent alternative, as the mechanism does not involve strong bases and has been shown to proceed without racemization at the alpha-position during cyclization.[4]

Frequently Asked Questions (FAQs)

This section covers fundamental concepts related to the chemistry of 5-Methyl-2-thiohydantoin and racemization.

Q3: What is the precise mechanism of racemization for 5-substituted thiohydantoins?

A3: The racemization of 5-substituted thiohydantoins proceeds through a base-catalyzed enolization mechanism, formally known as an Se1 process.[1] The chiral center is the C5 carbon, which bears a proton. This proton is rendered acidic by the two adjacent electron-withdrawing groups: the thiocarbonyl (C=S) at C2 and the carbonyl (C=O) at C4.

The process occurs in two key steps:

• Deprotonation: A base (B:) removes the acidic proton from the C5 carbon, breaking the C-H bond.

• Enolate Formation & Re-protonation: This deprotonation results in the formation of a planar, achiral enolate ion. This intermediate has lost the stereochemical information of the starting material. When this enolate is re-protonated by a proton source (HB), the proton can add to either the re or si face of the planar system with roughly equal probability, resulting in a racemic or near-racemic mixture of the (R) and (S) enantiomers.

Caption: Mechanism of Base-Catalyzed Racemization at C5.

Q4: How can I reliably measure the enantiomeric excess (e.e.) of my product?

A4: The most robust and widely used method for determining the enantiomeric excess of chiral compounds like 5-Methyl-2-thiohydantoin is Chiral High-Performance Liquid Chromatography (Chiral HPLC) .[5]

This technique uses a chiral stationary phase (CSP) that interacts diastereomerically with the two enantiomers, causing them to travel through the column at different rates. This results in two separate peaks on the chromatogram, one for each enantiomer. The e.e. is calculated from the relative areas of these two peaks:

e.e. (%) = [(Area₁ - Area₂) / (Area₁ + Area₂)] x 100

Where Area₁ is the peak area of the major enantiomer and Area₂ is the peak area of the minor enantiomer.

Parameter	Recommended Starting Conditions
Chiral Stationary Phase (CSP)	Polysaccharide-based (e.g., Chiralcel® OD, Chiralpak® AD)[5] or Macrocyclic antibiotic-based (e.g., Chirobiotic® V2)
Mobile Phase	Typically Normal Phase: n-Hexane / 2-Propanol mixtures (e.g., 90:10 v/v)[5]
Flow Rate	0.5 - 1.0 mL/min
Column Temperature	25 °C (Ambient)
Detection	UV at 220 nm or 254 nm[5]
Caption: Table 1: Typical Starting Conditions for Chiral HPLC Analysis.

See Protocol 2 for a detailed methodology.

Q5: Is there a synthetic strategy that is inherently less prone to racemization?

A5: Yes. The method involving the direct condensation of an α-amino acid with thiourea in the absence of a solvent at high temperatures (170-220°C) is reported to proceed with retention of configuration.[4] The proposed mechanism for this reaction involves an initial attack of the amino acid's carboxyl group on thiourea, followed by an intramolecular attack of the amino acid's α-amino group on the thiocarbonyl. This cyclization pathway does not involve the abstraction of the C5 proton and thus avoids the formation of the problematic achiral enolate intermediate.[4]

While the high temperatures may seem harsh, the absence of a strong base makes this a robust method for preserving stereochemistry.

Caption: Workflow for Racemization-Resistant Synthesis.

Experimental Protocols

Protocol 1: Synthesis of (S)-5-Methyl-2-thiohydantoin via Thermal Condensation[4]

This protocol is adapted from a literature method known to minimize racemization by avoiding the use of strong bases.

Materials:

• L-Alanine (1.0 eq)

• Thiourea (2.0 - 3.0 eq)

• Round-bottom flask equipped with a reflux condenser and magnetic stir bar

• Oil bath

• Ethyl acetate

• Hexanes

• Deionized water

Procedure:

• Combine L-alanine and thiourea in the round-bottom flask.

• Place the flask in an oil bath and heat the mixture to approximately 180-190 °C with stirring. The mixture will melt and begin to fume (ammonia evolution).

• Maintain this temperature and continue stirring for the time indicated by your preliminary experiments or literature (typically 15-30 minutes). Monitor the reaction progress by TLC (e.g., 1:1 Hexanes:EtOAc).

• After the reaction is complete, allow the flask to cool to room temperature. The mixture will solidify.

• Dissolve the solid residue in a minimal amount of hot water.

• Cool the aqueous solution in an ice bath to precipitate the product.

• Collect the solid product by vacuum filtration and wash it with cold water.

• For further purification, the crude product can be recrystallized from a suitable solvent system like water or an ethyl acetate/hexanes mixture.

• Dry the purified (S)-5-Methyl-2-thiohydantoin under vacuum.

• Confirm identity and purity via NMR, and determine enantiomeric excess using Chiral HPLC (see Protocol 2).

Protocol 2: Chiral HPLC Method for Enantiomeric Excess (e.e.) Determination

Instrumentation & Materials:

• HPLC system with UV detector

• Chiral column (e.g., Chiralpak® AD-H, 250 x 4.6 mm, 5 µm)

• HPLC-grade n-Hexane

• HPLC-grade 2-Propanol (IPA)

• Sample of 5-Methyl-2-thiohydantoin

• Racemic standard of 5-Methyl-2-thiohydantoin (for peak identification)

Procedure:

• Prepare the Mobile Phase: Mix n-Hexane and 2-Propanol in the desired ratio (e.g., 90:10 v/v). Degas the mobile phase thoroughly before use.

• Prepare the Standard: Dissolve a small amount of racemic 5-Methyl-2-thiohydantoin in the mobile phase to a concentration of ~1 mg/mL. This will be used to identify the retention times of the (R) and (S) enantiomers.

• Prepare the Sample: Dissolve a small amount of your synthesized product in the mobile phase to a similar concentration (~1 mg/mL). Filter the sample through a 0.45 µm syringe filter.

• Set up the HPLC System:

  • Install the chiral column.

  • Set the mobile phase flow rate to 1.0 mL/min.

  • Set the column oven temperature to 25 °C.

  • Set the UV detector to 220 nm.

  • Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Analysis:

  • Inject the racemic standard and record the chromatogram. You should observe two well-separated peaks corresponding to the two enantiomers.

  • Inject your synthesized sample and record the chromatogram.

  • Identify the major and minor enantiomer peaks in your sample by comparing their retention times to the racemic standard.

• Calculate e.e.: Integrate the peak areas for the major (A_major) and minor (A_minor) enantiomers from your sample's chromatogram. Use the formula: e.e. (%) = [(A_major - A_minor) / (A_major + A_minor)] x 100.

References

• Wang, L., et al. (2006). A Simple Synthesis of 2-Thiohydantoins. Molecules, 11(4), 235-244. Available from: [Link]

• D'Souza, M. J. (1998). The mechanism of racemisation of 5-substituted hydantoins in aqueous solution. Cardiff University. Available from: [Link]

• Ichitani, M., et al. (2013). Synthesis and crystal structure of (S)-5-isopropyl-5-methyl-2-thiohydantoin. European Journal of Chemistry, 4(4), 350-352. Available from: [Link]

• Zhang, D., Xing, X., & Cuny, G. D. (2006). Synthesis of Hydantoins from Enantiomerically Pure α-Amino Amides without Epimerization. The Journal of Organic Chemistry, 71(4), 1750–1753. Available from: [Link]

• Mezoughi, A. B., Abdussalam-Mohammed, W., & Ettarhouni, Z. O. (2021). Recent Biological Applications and Chemical Synthesis of Thiohydantoins. Journal of Chemical Reviews, 3(3), 196-218. Available from: [Link]

• Abdel-Wahab, B. F., Abdel-Latif, E., & Mohamed, H. A. (1997). Synthesis of certain 5-substituted 2-thiohydantoin derivatives as potential cytotoxic and antiviral agents. Bollettino Chimico Farmaceutico, 136(8), 561-567. Available from: [Link]

• Locker, F., Giera, M., & Scriba, G. K. (2003). Comparative HPLC enantioseparation of new chiral hydantoin derivatives on three different polysaccharide type chiral stationary phases. Journal of Separation Science, 26(14), 1263-1269. Available from: [Link]

• Errayes, A., et al. (2025). Chemical Synthesis Strategies for Thiohydantoin Derivatives: A Comprehensive Review. Mediterranean Journal of Chemistry. Available from: [Link]

• Mezoughi, A. B., et al. (2021). Recent Biological Applications and Chemical Synthesis of Thiohydantoins. Journal of Chemical Reviews. Available from: [Link]

• Liu, K., et al. (2018). One-Pot High-throughput Synthesis of N3-Substituted 5-Arylidene-2-Thiohydantoin Amides and Acids. ACS Combinatorial Science, 20(11), 665-670. Available from: [Link]

• Khodair, A. I., et al. (2021). Synthesis of certain 5-substituted 2-thiohydantoin derivatives as potential cytotoxic and antiviral agents. ResearchGate. Available from: [Link]

• D'Souza, M. J. (2019). Kinetics and mechanism of racemisation reactions of configurationally labile stereogenic centres in drug-like molecules in aqueous solutions; thiohydantoins and related compounds. Cardiff University. Available from: [Link]

• International Journal of Research Publication and Reviews. (2025). A COMPREHENSIVE REVIEW ON THIOHYDANTOIN: SYNTHESIS, PROPERTIES, AND APPLICATIONS. ijrpr.com. Available from: [Link]

• Li, J-T., et al. (2007). Rapid synthesis of 5-substituted-l-acetyl-2-thiohydantoin derivatives under microwave irradiation. Journal of the Serbian Chemical Society, 72(11), 1149-1154. Available from: [Link]

• Riela, S., et al. (2019). Unexpected Racemization in the Course of the Acetalization of (+)-(S)-5-Methyl-Wieland–Miescher Ketone with 1,2-Ethanediol and TsOH under Classical Experimental Conditions. Molecules, 24(23), 4409. Available from: [Link]

• Cuny, G. D., et al. (2006). Synthesis of hydantoins from enantiomerically pure alpha-amino amides without epimerization. The Journal of Organic Chemistry, 71(4), 1750-3. Available from: [Link]

Sources

• 1. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 2. Synthesis of Hydantoins from Enantiomerically Pure α-Amino Amides without Epimerization [organic-chemistry.org]
• 3. Synthesis of hydantoins from enantiomerically pure alpha-amino amides without epimerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Simple Synthesis of 2-Thiohydantoins† - PMC [pmc.ncbi.nlm.nih.gov]
• 5. farm.ucl.ac.be [farm.ucl.ac.be]

Technical Support Center: Enhancing the In-Solution Stability of 5-Methyl-2-thiohydantoin

Welcome to the technical support center for 5-Methyl-2-thiohydantoin. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on maintaining the stability of 5-Methyl-2-thiohydantoin in solution. Here, you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during your research.

Introduction to 5-Methyl-2-thiohydantoin Instability

5-Methyl-2-thiohydantoin, a heterocyclic compound, is a valuable building block in medicinal chemistry. However, its utility can be hampered by its limited stability in solution. The primary degradation pathway is the hydrolysis of the thiohydantoin ring, a reaction that is significantly influenced by the solution's pH, temperature, and the presence of certain catalysts. Understanding the mechanisms of degradation is the first step toward effective stabilization.

Troubleshooting Guide: Common Stability Issues

This section addresses specific problems you may encounter with 5-Methyl-2-thiohydantoin solutions and provides actionable solutions based on established chemical principles.

Problem 1: Rapid degradation of 5-Methyl-2-thiohydantoin in my aqueous buffer.

• Question: I prepared a stock solution of 5-Methyl-2-thiohydantoin in a common biological buffer (e.g., phosphate or carbonate buffer at pH > 7.5), and I'm observing a rapid loss of the parent compound. What is happening and how can I prevent it?

• Root Cause Analysis: 5-Methyl-2-thiohydantoin is highly susceptible to base-catalyzed hydrolysis.[1] In alkaline solutions, the thiohydantoin ring is readily attacked by hydroxide ions, leading to ring-opening and the formation of a thioureido-acid derivative.[1] The rate of this degradation increases with increasing pH and ionic strength of the buffer.[1]

• Solution:

  • pH Adjustment: The most critical factor is the pH of your solution. Aim to maintain a pH in the slightly acidic to neutral range (pH 4-7) for optimal stability.

  • Buffer Selection: If possible, use a buffer system that operates effectively in this pH range, such as acetate or citrate buffers. Be aware that the concentration of the buffer salts can also influence the rate of hydrolysis due to the ionic strength effect.[1]

  • Temperature Control: Perform your experiments at the lowest temperature compatible with your experimental design. Hydrolysis reactions are accelerated at elevated temperatures.

Problem 2: Inconsistent results and appearance of unknown peaks in my chromatograms over time.

• Question: My analytical results for 5-Methyl-2-thiohydantoin are not reproducible, and I see new peaks appearing in my HPLC analysis of older solutions. What could be the cause?

• Root Cause Analysis: The appearance of new peaks is a strong indicator of degradation. Besides hydrolysis, 5-Methyl-2-thiohydantoin may be susceptible to oxidation, especially if the solution is exposed to air (oxygen) for extended periods. The thio-carbonyl group can be a target for oxidation. Photodegradation can also occur upon exposure to light, particularly UV radiation.[2]

• Solutions:

  • Use of Antioxidants: To mitigate oxidative degradation, consider adding a small amount of an antioxidant to your solution. Common choices include butylated hydroxytoluene (BHT), ascorbic acid, or thiourea.

  • Degassing of Solvents: Before preparing your solutions, degas your solvents to remove dissolved oxygen. This can be achieved by sparging with an inert gas like nitrogen or argon, or by using a sonicator.

  • Protection from Light: Prepare and store your solutions in amber vials or wrap your containers with aluminum foil to protect them from light.[2]

  • Freshly Prepared Solutions: Whenever possible, use freshly prepared solutions of 5-Methyl-2-thiohydantoin for your experiments to ensure the highest purity and avoid complications from degradation products.

Problem 3: Precipitation or cloudiness in my 5-Methyl-2-thiohydantoin solution containing metal ions.

• Question: I am working with a solution of 5-Methyl-2-thiohydantoin in a medium that contains divalent metal ions (e.g., Cu²⁺, Zn²⁺, Fe²⁺), and I am observing precipitation. Is this related to stability?

• Root Cause Analysis: Thiohydantoin derivatives can act as ligands and form coordination complexes with metal ions.[3] While this can sometimes stabilize the molecule, it can also lead to the formation of insoluble metal complexes, effectively removing the compound from the solution. Furthermore, some metal ions can catalyze the hydrolysis of the thiohydantoin ring.[3][4]

• Solutions:

  • Use of Chelating Agents: If the presence of metal ions is unavoidable, the addition of a chelating agent can help to sequester them and prevent interaction with the 5-Methyl-2-thiohydantoin. Ethylenediaminetetraacetic acid (EDTA) is a common and effective choice.[5][6] A low concentration (e.g., 0.1-1 mM) is often sufficient.

  • Solvent Choice: The choice of solvent can influence the solubility of both the parent compound and any potential metal complexes. Evaluate the solubility of 5-Methyl-2-thiohydantoin in different solvent systems to find one that is compatible with your experimental needs and minimizes precipitation.

Frequently Asked Questions (FAQs)

• Q1: What is the primary degradation pathway for 5-Methyl-2-thiohydantoin in solution?

  • A1: The primary degradation pathway is hydrolysis of the thiohydantoin ring. This is particularly rapid under alkaline conditions (base-catalyzed hydrolysis) but can also occur under acidic conditions, albeit generally at a slower rate.[1] The base-catalyzed mechanism involves the formation of a thioureido-acid.[1]

• Q2: What is the optimal pH range for storing 5-Methyl-2-thiohydantoin solutions?

  • A2: For maximum stability, solutions of 5-Methyl-2-thiohydantoin should be maintained in a slightly acidic to neutral pH range, ideally between pH 4 and 7.

• Q3: Can I autoclave solutions of 5-Methyl-2-thiohydantoin?

  • A3: It is not recommended to autoclave solutions of 5-Methyl-2-thiohydantoin. The high temperatures and pressures will significantly accelerate the rate of hydrolysis and lead to substantial degradation. If sterile solutions are required, sterile filtration using a 0.22 µm filter is the preferred method.

• Q4: How does the choice of solvent affect the stability of 5-Methyl-2-thiohydantoin?

  • A4: Protic solvents, especially water, can participate in the hydrolysis of 5-Methyl-2-thiohydantoin. While often necessary for biological experiments, the use of co-solvents can sometimes influence stability. The polarity of the solvent can also affect the rate of degradation. It is advisable to perform preliminary stability studies in your specific solvent system.

• Q5: Are there any analytical techniques to monitor the stability of 5-Methyl-2-thiohydantoin?

  • A5: Yes, High-Performance Liquid Chromatography (HPLC) with UV detection is a robust and widely used technique for monitoring the stability of 5-Methyl-2-thiohydantoin and quantifying its degradation products. A reversed-phase C18 column is typically used.

Experimental Protocols

Protocol 1: Forced Degradation Study of 5-Methyl-2-thiohydantoin

This protocol outlines a systematic approach to identify the degradation pathways of 5-Methyl-2-thiohydantoin under various stress conditions.

1. Materials:

• 5-Methyl-2-thiohydantoin
• HPLC-grade water
• HPLC-grade acetonitrile
• Hydrochloric acid (HCl)
• Sodium hydroxide (NaOH)
• Hydrogen peroxide (H₂O₂)
• pH meter
• HPLC system with UV detector
• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)
• Amber HPLC vials

2. Stock Solution Preparation:

• Prepare a 1 mg/mL stock solution of 5-Methyl-2-thiohydantoin in acetonitrile.

3. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.
• Base Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 M NaOH. Incubate at room temperature for 1 hour.
• Oxidative Degradation: Mix 1 mL of the stock solution with 9 mL of 3% H₂O₂. Store at room temperature for 24 hours, protected from light.
• Thermal Degradation: Incubate 1 mL of the stock solution diluted with 9 mL of water at 60°C for 48 hours in the dark.
• Photolytic Degradation: Expose 1 mL of the stock solution diluted with 9 mL of water to a calibrated light source (as per ICH Q1B guidelines). Keep a control sample in the dark at the same temperature.

4. Sample Analysis:

• At specified time points, withdraw an aliquot from each stress condition.
• Neutralize the acidic and basic samples.
• Dilute all samples to a suitable concentration (e.g., 10 µg/mL) with the mobile phase.
• Analyze by HPLC.

5. HPLC Method:

• Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid.
• Gradient: Start with 95% A, ramp to 5% A over 20 minutes, hold for 5 minutes, and then return to initial conditions.
• Flow Rate: 1.0 mL/min
• Detection: 254 nm
• Column Temperature: 30°C

Protocol 2: Preparation of a Stabilized 5-Methyl-2-thiohydantoin Solution

This protocol provides a starting point for preparing a more stable aqueous solution of 5-Methyl-2-thiohydantoin for experimental use.

1. Materials:

• 5-Methyl-2-thiohydantoin
• High-purity water (degassed)
• Citric acid
• Sodium citrate
• EDTA disodium salt
• Ascorbic acid
• 0.22 µm syringe filter
• Amber vials

2. Buffer Preparation (0.1 M Citrate Buffer, pH 5.0):

• Prepare solutions of 0.1 M citric acid and 0.1 M sodium citrate.
• Mix the two solutions while monitoring the pH until a stable pH of 5.0 is reached.

3. Stabilized Solution Preparation (e.g., 1 mM):

• To the desired volume of the 0.1 M citrate buffer (pH 5.0), add EDTA to a final concentration of 0.5 mM and ascorbic acid to a final concentration of 0.1% (w/v).
• Dissolve the 5-Methyl-2-thiohydantoin to the desired final concentration.
• If sterility is required, filter the final solution through a 0.22 µm syringe filter into a sterile amber vial.
• Store the solution at 2-8°C.

Data Presentation

Parameter	Recommendation for Enhanced Stability	Rationale
pH	4.0 - 7.0	Minimizes both acid and base-catalyzed hydrolysis.
Temperature	2-8°C (Refrigerated)	Reduces the rate of all chemical degradation reactions.
Solvent	Aqueous buffers (e.g., citrate, acetate) in the optimal pH range. Consider aprotic solvents for long-term storage of stock solutions.	Protic solvents can participate in hydrolysis. Aprotic solvents can improve long-term stability of solid compounds in solution.
Additives	Antioxidants (e.g., 0.1% ascorbic acid), Chelating agents (e.g., 0.5 mM EDTA)	Mitigates oxidative degradation and prevents metal-catalyzed hydrolysis.
Storage	Protect from light (amber vials), store under an inert atmosphere (e.g., nitrogen or argon)	Prevents photodegradation and oxidation.

Visualizing Degradation and Stabilization

Sources

• 1. jchemrev.com [jchemrev.com]
• 2. Photostability of Iiovaline and its precursor 5-Ethyl-5- methylhydantoin exposed to simulated space radiations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Catalytic mechanisms of metallohydrolases containing two metal ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
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• 6. Ethylenediaminetetraacetic Acid (EDTA) - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Characterization of 5-Methyl-2-thiohydantoin

Welcome to the technical support resource for the characterization of 5-Methyl-2-thiohydantoin. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and pitfalls encountered during the synthesis, purification, and analysis of this compound. My aim is to provide not just protocols, but the underlying scientific reasoning to empower you to troubleshoot effectively and ensure the integrity of your results.

Section 1: Synthesis & Purification Pitfalls

The synthesis of 5-Methyl-2-thiohydantoin, commonly derived from L-alanine and a thiourea source, appears straightforward but is fraught with potential complications that can impact purity and yield.[1][2]

FAQ: Synthesis and Purification

Q1: My yield of 5-Methyl-2-thiohydantoin is consistently low. What are the common causes?

A1: Low yields can often be attributed to several factors:

• Incomplete Reaction: The cyclization of the intermediate, N-thiocarbamoyl-L-alanine, into the thiohydantoin ring requires specific conditions. Ensure that the reaction temperature and time are optimized. Some methods call for heating a mixture of the amino acid and thiourea directly.[1]

• Side Reactions: Amino acids with functionalized side chains can undergo competing reactions.[3] While alanine's methyl group is relatively inert, impurities in the starting material could lead to unexpected byproducts.

• Suboptimal Reagents: The purity of your starting L-alanine and thiourea is critical. The use of expensive, moisture-sensitive, or highly toxic reagents in some synthesis methods can also present limitations for large-scale preparations.[1]

• Purification Losses: 5-Methyl-2-thiohydantoin has moderate solubility in common organic solvents. Significant product loss can occur during recrystallization or chromatographic purification if the solvent system is not carefully chosen.

Q2: I'm observing an unexpected product in my synthesis from L-cysteine. What could it be?

A2: It has been reported that the reaction between L-cysteine and thiourea can yield 5-methyl-2-thiohydantoin, the same product expected from L-alanine.[1][3] This is due to the thermal desulfurization and loss of sulfur from the cysteine side chain during the reaction.[1][3] Be aware of this possibility if your starting materials could be cross-contaminated or if you are intentionally using cysteine derivatives.

Experimental Protocol: A Simplified Synthesis of 5-Methyl-2-thiohydantoin

This protocol is based on the direct reaction of an α-amino acid with thiourea, which is noted for its simplicity and low cost.[1]

Materials:

• L-alanine

• Thiourea

• Heating mantle or oil bath

• Round bottom flask

• Condenser

• Ethyl acetate (EtOAc) for extraction/purification

• Silica gel for column chromatography (if necessary)

Procedure:

• Combine L-alanine and thiourea in a 1:3 molar ratio in a round bottom flask.[2]

• Heat the mixture with stirring. The mixture will melt and may produce fumes.

• Continue heating until the reaction is complete (monitor by TLC).

• Cool the reaction mixture to room temperature.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture) or by flash column chromatography using a gradient of ethyl acetate in hexanes.

Workflow for Synthesis and Purification

Caption: Workflow for the synthesis and purification of 5-Methyl-2-thiohydantoin.

Section 2: Spectroscopic Characterization Challenges

Accurate characterization is paramount. However, the unique structural features of 5-Methyl-2-thiohydantoin can lead to misinterpretation of spectroscopic data.

The Tautomerism Dilemma

A significant pitfall in the characterization of thiohydantoins is their existence in multiple tautomeric forms.[4][5][6] 5-Methyl-2-thiohydantoin can exist in keto-thione, enol-thione, and keto-thiol forms. The equilibrium between these tautomers is influenced by the solvent, pH, and temperature, which can affect spectroscopic signatures.

Caption: Tautomeric equilibrium in 5-Methyl-2-thiohydantoin.

Theoretical studies suggest that in the gas phase, the oxo-thione (keto-thione) form is the most stable.[7][8] However, in solution, the presence of other tautomers can lead to peak broadening or the appearance of multiple signals in NMR spectra.

FAQ: NMR Spectroscopy

Q3: My ¹H NMR spectrum of 5-Methyl-2-thiohydantoin shows broad N-H peaks. Is this normal?

A3: Yes, broad N-H peaks are common for thiohydantoins. This can be due to several factors:

• Quadrupole Moment of Nitrogen: The ¹⁴N nucleus has a quadrupole moment which can lead to rapid relaxation and peak broadening.

• Proton Exchange: The N-H protons are acidic and can exchange with residual water or other protic impurities in the NMR solvent, leading to broadening.

• Tautomerism: The presence of multiple tautomers in equilibrium can also contribute to the broadening of N-H signals.

Q4: What are the expected chemical shifts for the key carbons in ¹³C NMR?

A4: The thiocarbonyl carbon (C=S) is a key diagnostic peak. It is significantly deshielded compared to a typical carbonyl carbon and appears at a much lower field.

Carbon Atom	Expected Chemical Shift (δ, ppm)	Key Observation
C2 (C=S)	~183.5	Highly deshielded, characteristic of a thiocarbonyl.[9][10]
C4 (C=O)	~174.1	Typical carbonyl chemical shift.[9][10]
C5	~55.0	Aliphatic carbon attached to nitrogen.[9]
CH₃	~11.0	Methyl group at C5.[9]

Note: Values are approximate and can vary with solvent and substitution.[10]

FAQ: Mass Spectrometry

Q5: I'm having trouble identifying the molecular ion peak in the mass spectrum of my compound.

A5: While thiohydantoins are generally more stable than their hydantoin counterparts under electron impact (EI) conditions, the molecular ion peak can sometimes be weak.[10] Thiohydantoins undergo characteristic fragmentation patterns.[11][12][13] Common fragmentation pathways involve the cleavage of the heterocyclic ring. Look for fragment ions corresponding to the loss of small molecules like CO, HNCS, or the methyl group. The presence of sulfur can be confirmed by the M+2 isotopic peak for ³⁴S, which is approximately 4.4% of the M+ peak intensity.

FAQ: FTIR Spectroscopy

Q6: What are the key vibrational bands to look for in the FTIR spectrum of 5-Methyl-2-thiohydantoin?

A6: FTIR is excellent for identifying the key functional groups.

Functional Group	Wavenumber (cm⁻¹)	Key Observation
N-H Stretch	3100 - 3400	Broad peak, typical for amides.[10]
C-H Stretch	2920 - 3012	Aliphatic C-H stretches from the methyl group.[9]
C=O Stretch (Amide I)	~1743	Strong, sharp peak for the C4 carbonyl.[9]
C=S Stretch	1080 - 1300	Can be weak to medium intensity. Its presence is a key identifier.[10][14]

Troubleshooting Tip: A common issue in FTIR analysis, especially with ATR, is a dirty ATR element, which can introduce negative peaks into your spectrum.[15] Always clean the crystal and run a background spectrum before analyzing your sample.[15] For solid samples, ensure they are finely ground and evenly distributed in KBr pellets to avoid light scattering and spectral artifacts.[16]

Section 3: Stability and Storage

Q7: How stable is 5-Methyl-2-thiohydantoin and what are the optimal storage conditions?

A7: Thiohydantoin compounds can be susceptible to degradation over time, especially in the presence of moisture or strong acids/bases.[3] For long-term storage, it is recommended to keep the compound in a tightly sealed container, in a cool, dark, and dry place, preferably under an inert atmosphere (e.g., argon or nitrogen).

Section 4: Reference Standards and HPLC Analysis

Q8: Where can I obtain a certified reference standard for 5-Methyl-2-thiohydantoin?

A8: High-purity reference standards are crucial for accurate quantitative analysis.[17] These can be sourced from various commercial suppliers that specialize in analytical and pharmaceutical standards.[18][19][20][21] It is essential that these standards have a certificate of analysis detailing their purity.

Q9: I need to develop an HPLC method for purity analysis. What are some good starting conditions?

A9: A reverse-phase HPLC method is typically suitable for analyzing thiohydantoin derivatives.

Typical Starting Conditions:

• Column: C18 column (e.g., 250 x 4.6 mm, 5 µm).[22]

• Mobile Phase: A gradient of acetonitrile or methanol in water or a buffer (e.g., ammonium formate).[22]

• Detection: UV detection, typically in the range of 220-270 nm.[23]

• Flow Rate: 1.0 mL/min.[22][24]

• Column Temperature: 25-40 °C.[22][23]

Method development and validation should be performed according to ICH guidelines, assessing specificity, linearity, accuracy, precision, and robustness.[22]

HPLC Method Development Workflow

Caption: Workflow for HPLC method development and validation.

References

• Chemical Synthesis Strategies for Thiohydantoin Derivatives: A Comprehensive Review. (2025). Mediterr.J.Chem.
• Synthesis and Mass Spectral Fragmentation Patterns of some 2-Thiohydantoin, Salicyladazine and Pyradazine Deriv
• Safi, Z. S., & Frenking, G. (2013). Different tautomeric forms of protonated 5-methylhydantoin and its thio derivatives.
• Safi, Z. S. (2012).
• Common experimental errors when working with thiohydantoin compounds. (2025). Benchchem.

• Safi, Z. S. (2012). Theoretical density functional study of gas-phase tautomerization and acidity of 5-methylhydantoin and its thio derivatives. European Journal of Chemistry.[Link]

• Synthesis, NMR analysis and applications of isotope-labelled hydantoins.Journal of Labelled Compounds and Radiopharmaceuticals.
• Common Problems with FT-IR Instruments and How to Avoid Them. (2021). Spectroscopy Online.

• Mass spectral study of the occurrence of tautomeric forms of thiohydantoins. (2007). European Journal of Mass Spectrometry.[Link]

• Common Problems and Precautions in the Oper

• A Simple Synthesis of 2-Thiohydantoins. (2009). Molecules.[Link]

• Mass Spectrometry Fragmentation P
• Novel Thiohydantoin Derivatives: Design, Synthesis, Spectroscopic Characterization, Crystal Structure, SAR, DFT, Molecular Docking, Pharmacological and Toxicological activities.
• Mass Spectrometry - Fragmentation P
• Stanić, P., et al.
• Kobyłka, K., et al. (2019). Considered tautomeric structures. The names of the tautomers inform us...
• Protonation of 5-Methylhydantoin and Its Thio Derivatives in the Gas Phase: A Theoretical Study. (2013).
• Recent Biological Applications and Chemical Synthesis of Thiohydantoins.Journal of Chemical Reviews.
• A COMPREHENSIVE REVIEW ON THIOHYDANTOIN: SYNTHESIS, PROPERTIES, AND APPLICATIONS. (2025).
• Mass Spectrometry fragment
• A New Synthetic Route for Preparation of 5-Methyl-5-Benzylhydantoin: X-Ray Analysis and Theoretical Calcul
• Spectroscopic analysis comparison between hydantoin and thiohydantoin deriv

• Reference Standards. SpiroChem.[Link]

• mass spectra - fragmentation p

• Synthesis and biological evaluation of 3-substituted 5-benzylidene-1-methyl-2-thiohydantoins as potent NADPH oxidase (NOX) inhibitors. (2016). PubMed.[Link]

• 9: Analytical Standards.Sigma-Aldrich.
• Novel Thiohydantoin Derivatives: Design, Synthesis, Spectroscopic Characterization, Crystal Structure, SAR, DFT, Molecular Docking, Pharmacological and Toxicological activities.Semantic Scholar.
• Studies in Thiohydantoin Chemistry. II. C-Terminal Sequencing of Peptides.
• Synthesis and evaluation of novel thiohydantoin derivatives for antidiabetic activity using in silico in vitro and in vivo methods. (2025).
• Original Article: Recent Biological Applications and Chemical Synthesis of Thiohydantoins. (2021). Journal of Chemical Reviews.
• A Simple Synthesis of 2-Thiohydantoins. (2009).
• Crystal structures and conformations of 5-benzyl-2-thiohydantoin and its 1-acetylated deriv
• Development and Validation of a RP-HPLC Method for the Determination of Capecitabine and its Impurities in Pharmaceutical Dosage Form.

• Development, validation, and clinical application of a high-performance liquid chromatography-tandem mass spectrometry assay for the quantification of total intracellular β-decitabine nucleotides and genomic DNA incorporated β-decitabine and 5-methyl-2'-deoxycytidine. (2018). PubMed.[Link]

• FTIR spectra of 2-amino-5-methylpyridine and the complex.
• A Comparative Guide to HPLC Purity Analysis of Methyl 2-(5-methylfuran-2-yl)
• FTIR spectrum of 5-methyl-5-aminomethylhydantoin (AH).
• STABILITY INDICATING HPLC METHOD DEVELOPMENT AND VALIDATION FOR THE DETECTION AND QUANTIFICATION OF
• IC Standards | Shop IC Reference M

• Degradation of 5-methyltetrahydrofolate in model and egg yolk systems and strategies for its stabilization. PubMed.[Link]

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• 2. ijrpr.com [ijrpr.com]
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• 4. researchgate.net [researchgate.net]
• 5. Mass spectral study of the occurrence of tautomeric forms of thiohydantoins - PubMed [pubmed.ncbi.nlm.nih.gov]
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Enhancing the reactivity of 5-Methyl-2-thiohydantoin in coupling reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 5-Methyl-2-thiohydantoin. This guide is designed to provide in-depth troubleshooting advice and practical solutions to common challenges encountered during coupling reactions. Our goal is to enhance your experimental success by explaining the chemical principles that govern the reactivity of this versatile heterocyclic scaffold.

Introduction to the Reactivity of 5-Methyl-2-thiohydantoin

5-Methyl-2-thiohydantoin is a valuable building block in medicinal chemistry and organic synthesis. However, its rich and nuanced reactivity can present challenges in coupling reactions. The molecule possesses multiple nucleophilic sites: the N1 and N3 positions of the hydantoin ring and the exocyclic sulfur atom. This leads to a key challenge in regioselectivity, particularly when choosing between N-alkylation/acylation and S-alkylation. Understanding the interplay of factors like base strength, solvent polarity, and the nature of the electrophile is crucial for directing the reaction to the desired outcome. This guide will address these complexities in a practical, question-and-answer format.

Part 1: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues encountered when performing coupling reactions with 5-Methyl-2-thiohydantoin.

Q1: My N-acylation reaction has a very low yield. What are the likely causes and how can I improve it?

Low yields in N-acylation reactions are a frequent problem and can often be traced back to several factors:

• Incomplete Deprotonation: The N-H protons of the thiohydantoin ring must be removed to generate the nucleophilic anion. The N3 proton is more acidic (pKa of related thiohydantoins is ~6.5-7.0) than the N1 proton and will be deprotonated first.[1][2] If a base is too weak or used in insufficient quantity, the concentration of the reactive nucleophile will be low, leading to a sluggish or incomplete reaction.

• Competing S-acylation: Although less common than S-alkylation, acylation at the sulfur atom can occur, especially with highly reactive acylating agents. This side reaction consumes your starting material and complicates purification.

• Hydrolysis of the Product: N-acyl-2-thiohydantoins are susceptible to hydrolysis, particularly under basic or strongly acidic workup conditions, which cleaves the acyl group and reverts the product to the starting material.[3][4]

Troubleshooting Steps:

• Optimize the Base: Switch to a stronger, non-nucleophilic base to ensure complete deprotonation. Bases like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) are often more effective than weaker bases like triethylamine (TEA) or potassium carbonate (K₂CO₃).

• Choice of Acylating Agent: Use a highly reactive acylating agent like an acyl chloride or anhydride. For less reactive substrates, in-situ activation of a carboxylic acid with a coupling agent (e.g., HBTU, HATU) can be effective, but be mindful that this introduces more reagents that may require removal later.

• Control Reaction Temperature: Start the reaction at a low temperature (e.g., 0 °C) when adding the base and acylating agent to control any exothermic processes and minimize side reactions. The reaction can then be allowed to warm to room temperature or gently heated to drive it to completion.

• Anhydrous Conditions: Ensure the reaction is performed under strictly anhydrous conditions. Water can quench the base and the reactive anion, and can also contribute to product hydrolysis.

• Careful Workup: When the reaction is complete, quench it carefully with a non-aqueous or weakly acidic solution (e.g., saturated ammonium chloride) at low temperature. Avoid strong acids or bases during extraction.

Q2: I am trying to alkylate my 5-Methyl-2-thiohydantoin, but I keep getting the S-alkylated product instead of the N-alkylated one. How can I control the regioselectivity?

This is a classic problem rooted in the ambident nucleophilicity of the thiohydantoin anion and can be explained by the Hard and Soft Acids and Bases (HSAB) principle.[5][6]

• The sulfur atom is a "soft" nucleophile due to its large, polarizable electron cloud.

• The nitrogen atoms are "harder" nucleophiles.

According to the HSAB principle, soft nucleophiles prefer to react with soft electrophiles, and hard nucleophiles with hard electrophiles.[6]

• Alkyl halides (e.g., methyl iodide, benzyl bromide) are considered "soft" electrophiles, thus they preferentially react at the soft sulfur center, leading to S-alkylation.[3]

• Acyl halides (e.g., acetyl chloride) have a hard carbonyl carbon and are thus "hard" electrophiles, favoring reaction at the harder nitrogen atoms.

Strategies to Favor N-Alkylation over S-Alkylation:

• Modify the Electrophile: If possible, use a "harder" alkylating agent. For example, using a dimethyl sulfate instead of methyl iodide might slightly increase the proportion of N-alkylation, although S-alkylation often still predominates.

• Solvent Effects: Polar, aprotic solvents like DMF or DMSO can solvate the cation of the base, leaving a more "naked" and reactive anion. This can sometimes influence selectivity. In contrast, polar, protic solvents (like ethanol) can hydrogen-bond with the nitrogen atoms, potentially hindering their reactivity and favoring S-alkylation.

• Cation Effects: The counter-ion of the base can influence the reaction site. For some related heterocyclic systems, potassium bases (e.g., t-BuOK, KHMDS) in THF have been shown to promote N1-alkylation, potentially due to coordination effects.

• Protecting Group Strategy: The most reliable method is to first perform a selective S-alkylation (which is generally high-yielding). The resulting 2-(alkylthio)imidazol-4-one is no longer a thioamide, and subsequent alkylation or acylation will occur selectively at one of the nitrogen atoms. The S-alkyl group can then be removed if desired, though this adds steps to the synthesis.

Q3: My N-acylated product seems to be decomposing during purification. What's happening and how can I prevent it?

The most likely cause is the hydrolysis of the N-acyl group, which is a known instability of 1-acyl-2-thiohydantoins, especially under basic conditions.[3][4] This is a significant issue during aqueous workup or column chromatography.

Troubleshooting Purification:

• Avoid Basic Conditions: Do not use basic solutions (e.g., sodium bicarbonate) during the aqueous workup if your N-acyl product is sensitive. Use a neutral wash (brine) or a mildly acidic one (dilute NH₄Cl).

• Chromatography Considerations:

  • Silica Gel: Standard silica gel is slightly acidic and can sometimes catalyze the hydrolysis of very sensitive compounds. You can neutralize the silica gel by preparing a slurry with a small amount of a non-nucleophilic base (e.g., 1% triethylamine in the eluent).

  • Eluent Choice: Ensure your solvent system is neutral. Avoid adding ammonia to your eluent, which is a common practice to reduce tailing for basic compounds but will degrade your product.

  • Speed: Do not let the compound sit on the column for an extended period. Run the column as quickly as possible while maintaining good separation.

• Alternative Purification: If chromatography proves too harsh, consider recrystallization as a milder alternative for solid products.

Part 2: Experimental Protocols & Data

This section provides detailed, step-by-step methodologies for common coupling reactions and summarizes key data in tables for easy reference.

Protocol 1: General Procedure for N-Acylation using an Acyl Chloride

This protocol is optimized to favor acylation at the N3 position, which is generally more nucleophilic after deprotonation.

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 5-Methyl-2-thiohydantoin (1.0 eq).

• Dissolution: Add anhydrous Dimethylformamide (DMF) (approx. 0.1 M concentration). Stir until all solid has dissolved.

• Deprotonation: Cool the solution to 0 °C in an ice bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq) portion-wise.

  • Scientist's Note: Hydrogen gas will evolve. Ensure proper ventilation. Stir the mixture at 0 °C for 30 minutes after the addition is complete to allow for full deprotonation.

• Acylation: Add the acyl chloride (e.g., acetyl chloride, 1.1 eq) dropwise to the cooled solution.

• Reaction: Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Quenching: Cool the reaction back to 0 °C and carefully quench by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extraction: Dilute the mixture with water and extract with ethyl acetate (3x).

• Washing & Drying: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient.

Protocol 2: General Procedure for S-Alkylation using an Alkyl Halide

This protocol is designed to selectively produce the S-alkylated product.

• Preparation: To a round-bottom flask, add 5-Methyl-2-thiohydantoin (1.0 eq) and potassium carbonate (K₂CO₃, 2.0 eq).

• Dissolution: Add acetone or DMF (approx. 0.2 M concentration) and stir to create a suspension.

• Alkylation: Add the alkyl halide (e.g., methyl iodide, 1.2 eq) to the suspension.

• Reaction: Heat the reaction mixture to a moderate temperature (e.g., 50-60 °C) and stir for 4-16 hours. Monitor the reaction progress by TLC.

  • Scientist's Note: The reaction is often complete when the starting material spot has disappeared and a new, less polar spot has appeared.

• Workup: Cool the reaction to room temperature and filter off the inorganic salts. Wash the filter cake with a small amount of the reaction solvent.

• Concentration: Concentrate the filtrate under reduced pressure.

• Purification: The crude product can often be purified by recrystallization or by flash column chromatography if necessary.

Data Summary Tables

Table 1: Influence of Reagents on Reaction Selectivity

Desired Product	Electrophile Type	Recommended Base	Typical Solvent	Key Considerations
N-Acylation	Acyl Halide / Anhydride (Hard)	NaH, t-BuOK, KHMDS	DMF, THF	Requires anhydrous conditions; product can be base-sensitive.
S-Alkylation	Alkyl Halide (Soft)	K₂CO₃, Cs₂CO₃	Acetone, DMF	Generally high-yielding and selective for the sulfur atom.
N-Arylation	Aryl Boronic Acid	Copper or Palladium Catalyst	Dioxane, Toluene	Requires specialized catalytic conditions (e.g., Buchwald-Hartwig or Ullmann coupling).

Table 2: Spectroscopic Data for Characterization

Analysis Type	5-Methyl-2-thiohydantoin (Starting Material)	N-Acyl Product	S-Alkyl Product
¹H NMR	N-H protons are observable (broad singlets).	One N-H proton signal disappears. New signals for the acyl group appear.	Both N-H proton signals remain. New signals for the S-alkyl group appear.
¹³C NMR	Thiocarbonyl (C=S) carbon at ~180-185 ppm.	Thiocarbonyl (C=S) carbon shift is largely unchanged. New carbonyl signal from acyl group appears (~170 ppm).	C2 carbon (now C-S-R) shifts significantly upfield to ~160-165 ppm.
IR (cm⁻¹)	C=S stretch ~1100-1300. N-H stretches ~3100-3400.	C=S stretch remains. A new, strong C=O stretch appears ~1700-1750 cm⁻¹.	C=S stretch disappears. A C=N stretch may appear ~1550-1650 cm⁻¹. N-H stretches remain.

Part 3: Visual Guides & Workflows

Diagram 1: General Troubleshooting Workflow

This diagram outlines a logical sequence of steps to diagnose and solve common problems in 5-Methyl-2-thiohydantoin coupling reactions.

Caption: A workflow for troubleshooting coupling reactions.

Diagram 2: Competing Reaction Pathways

This diagram illustrates the key decision point in the functionalization of 5-Methyl-2-thiohydantoin, highlighting the factors that favor either N- or S-functionalization based on the HSAB principle.

Caption: N- vs. S-Functionalization pathways.

References

• 1. jchemrev.com [jchemrev.com]
• 2. jchemrev.com [jchemrev.com]
• 3. researchgate.net [researchgate.net]
• 4. Solvent-modulated second harmonic generation in N-alkylated thiohydantoin derivatives: synthesis, characterization, and first-principle insights - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Synthesis of certain 5-substituted 2-thiohydantoin derivatives as potential cytotoxic and antiviral agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Analysis of 5-Methyl-2-thiohydantoin and Other Thiohydantoin Derivatives for Drug Discovery

In the landscape of medicinal chemistry, the thiohydantoin scaffold stands out as a privileged structure, forming the core of numerous compounds with a wide array of biological activities.[1][2] This guide provides an in-depth comparison of 5-Methyl-2-thiohydantoin with other key thiohydantoin derivatives, namely 5,5-diphenyl-2-thiohydantoin and 5-benzylidene-2-thiohydantoins. By examining their synthesis, physicochemical properties, and performance in key biological assays, we aim to provide researchers, scientists, and drug development professionals with a comprehensive resource to inform their own discovery and development efforts.

The strategic modification of the thiohydantoin ring at the N-1, N-3, and C-5 positions has been a fruitful avenue for the development of novel therapeutic agents.[2] The nature of the substituents at these positions profoundly influences the molecule's pharmacological profile, leading to compounds with potent anticonvulsant, antimicrobial, and anticancer properties.[3][4][5] This comparative analysis will delve into these structure-activity relationships, supported by experimental data, to elucidate the nuances that drive the therapeutic potential of these fascinating molecules.

Physicochemical Properties: A Foundation for Biological Activity

The physicochemical characteristics of a molecule are fundamental to its pharmacokinetic and pharmacodynamic behavior. Here, we compare the key properties of 5-Methyl-2-thiohydantoin, 5,5-diphenyl-2-thiohydantoin, and a representative 5-benzylidene-2-thiohydantoin.

Property	5-Methyl-2-thiohydantoin	5,5-Diphenyl-2-thiohydantoin	5-Benzylidene-2-thiohydantoin
Molecular Formula	C₄H₆N₂OS	C₁₅H₁₂N₂OS	C₁₀H₈N₂OS
Molar Mass ( g/mol )	130.17[6]	268.33	204.25
Melting Point (°C)	~155-158	~280-283	Varies with substitution (e.g., 235-237 for the unsubstituted parent compound)
Appearance	Crystalline solid	White to off-white powder	Yellow crystalline solid
Solubility	Soluble in water and ethanol	Sparingly soluble in ethanol, practically insoluble in water	Generally soluble in organic solvents like DMSO and DMF

Note: Properties for 5-benzylidene-2-thiohydantoin can vary significantly based on the specific substituents on the benzylidene ring.

Synthesis of Thiohydantoin Derivatives: A Comparative Overview

The synthesis of thiohydantoin derivatives often begins with α-amino acids or their corresponding derivatives, reacting them with a source of thiocyanate.[2] Below are representative synthetic schemes for the compounds under comparison.

Synthesis of 5-Methyl-2-thiohydantoin

A common and straightforward method for the synthesis of 5-Methyl-2-thiohydantoin involves the reaction of L-alanine with thiourea.[7]

A simplified workflow for the synthesis of 5-Methyl-2-thiohydantoin.

Synthesis of 5,5-Diphenyl-2-thiohydantoin

The synthesis of 5,5-diphenyl-2-thiohydantoin can be achieved through the condensation of benzil with thiourea in an alkaline solution, a method analogous to the Biltz synthesis of phenytoin.[1]

A simplified workflow for the synthesis of 5,5-Diphenyl-2-thiohydantoin.

Synthesis of 5-Benzylidene-2-thiohydantoin Derivatives

5-Benzylidene-2-thiohydantoin derivatives are typically synthesized via the Knoevenagel condensation of a 2-thiohydantoin with a substituted benzaldehyde.[2][3]

A simplified workflow for synthesizing 5-Benzylidene-2-thiohydantoins.

Comparative Biological Activity

The true measure of a compound's potential lies in its biological activity. This section compares the performance of 5-Methyl-2-thiohydantoin and its counterparts in key therapeutic areas. It is important to note that the data presented is collated from various studies and may not represent direct head-to-head comparisons under identical conditions.

Anticonvulsant Activity

Thiohydantoin derivatives have been extensively investigated for their anticonvulsant properties, with the maximal electroshock (MES) seizure test being a primary screening model.[8] This test is indicative of a compound's ability to prevent the spread of seizures.[3]

Compound	MES Test Result	Reference
5-Methyl-2-thiohydantoin	Data not widely available in comparative studies.	-
5,5-Diphenyl-2-thiohydantoin	Generally shows weaker activity compared to its oxygen analog, phenytoin.[8] Some derivatives exhibit moderate activity.	[8]
5-Benzylidene-2-thiohydantoins	Activity is highly dependent on the substitution pattern of the benzylidene ring. Some derivatives show promising activity.	[3]
Phenytoin (Reference)	Highly effective in the MES test.	[8]

The lack of extensive, publicly available data on the anticonvulsant activity of 5-Methyl-2-thiohydantoin in standardized models like the MES test highlights an area for future research.

Antimicrobial Activity

The emergence of antibiotic-resistant pathogens has spurred the search for new antimicrobial agents. Thiohydantoin derivatives have shown promise in this area, exhibiting activity against a range of bacteria and fungi.[4] The minimum inhibitory concentration (MIC) is a key metric for antimicrobial efficacy.

Compound/Derivative Class	Organism	MIC (µg/mL)	Reference
5-Methyl-2-thiohydantoin	Data not widely available in comparative studies.	-	-
Various 2-Thiohydantoin Derivatives	Staphylococcus aureus	Varies widely (e.g., 1.95 to >1000)	[4][9]
Escherichia coli	Moderate activity observed for some derivatives.
Pseudomonas aeruginosa	Moderate activity observed for some derivatives.
5-Benzylidene-2-thiohydantoins	Mycobacterium tuberculosis	Some derivatives show potent inhibition.	[10]

The antimicrobial activity of thiohydantoin derivatives is significantly influenced by the substituents on the core ring. For instance, the presence of a carboxymethyl group at the N-3 position has been shown to boost biological activity.[9]

Anticancer Activity

The development of novel anticancer agents is a critical area of research, and thiohydantoin derivatives have emerged as a promising class of compounds.[5][11] Their anticancer effects are often evaluated using in vitro cytotoxicity assays, such as the MTT assay, which measures the half-maximal inhibitory concentration (IC₅₀).

Compound/Derivative Class	Cell Line	IC₅₀ (µM)	Reference
5-Methyl-2-thiohydantoin	Data not widely available in comparative studies.	-	-
Various 2-Thiohydantoin Derivatives	EGFR Inhibitory Activity	Varies (e.g., 90 nM to 178 nM)	[5]
LNCaP (Prostate Cancer)	Some derivatives show potent inhibition (e.g., 0.1 µM)	[12]
5-Benzylidene-2-thiohydantoins	MCF-7 (Breast Cancer)	Varies widely based on substitution.	[12]
HeLa (Cervical Cancer)	Varies widely based on substitution.	[12]
MDV3100 (Enzalutamide)	LNCaP-AR	Potent inhibition	[12]

Structure-activity relationship studies have shown that substitutions at the C-5 position of the thiohydantoin ring are particularly important for anticancer activity.[12] For example, 5-arylidene-2-thiohydantoin derivatives have been reported to inhibit cancer-associated mutant isocitrate dehydrogenases.[13]

Experimental Protocols

To ensure scientific rigor and reproducibility, detailed experimental protocols are essential.

Synthesis of 5-Methyl-2-thiohydantoin from L-Alanine

This protocol is adapted from established methods for the synthesis of 2-thiohydantoins from α-amino acids.[7]

Materials:

• L-Alanine

• Thiourea

• Heating apparatus (e.g., oil bath)

• Reaction vessel

• Solvents for purification (e.g., ethanol, water)

Procedure:

• Combine L-alanine and thiourea in a 1:3 molar ratio in a suitable reaction vessel.

• Heat the mixture with stirring. The mixture will melt and fume.

• Continue heating until the reaction is complete (monitored by TLC).

• Cool the reaction mixture to room temperature.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain pure 5-Methyl-2-thiohydantoin.

Maximal Electroshock (MES) Seizure Test

This protocol provides a general framework for assessing anticonvulsant activity in mice.[3][12]

Apparatus:

• Electroconvulsive shock generator with corneal electrodes.

• Animal restrainers.

Procedure:

• Administer the test compound or vehicle to groups of mice at various doses.

• At the time of predicted peak effect, apply a drop of topical anesthetic to the corneas of each mouse.

• Place the corneal electrodes and deliver a supramaximal electrical stimulus (e.g., 50 mA, 60 Hz, 0.2 seconds).[3]

• Observe the mice for the presence or absence of the tonic hindlimb extension phase of the seizure.

• The absence of the tonic hindlimb extension is considered protection.

• Calculate the median effective dose (ED₅₀) based on the dose-response data.

MTT Assay for Anticancer Activity

This protocol outlines the steps for determining the cytotoxic effects of a compound on cancer cell lines.[10]

Materials:

• Cancer cell line of interest

• 96-well culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Microplate reader

Procedure:

• Seed cancer cells into 96-well plates at a predetermined density and allow them to adhere overnight.

• Treat the cells with serial dilutions of the test compound and a vehicle control.

• Incubate the plates for a specified period (e.g., 48-72 hours).

• Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals by viable cells.[10]

• Add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

Broth Microdilution Method for Antimicrobial Susceptibility Testing

This protocol is a standard method for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[1][14]

Materials:

• Bacterial or fungal strain of interest

• 96-well microtiter plates

• Appropriate broth medium (e.g., Mueller-Hinton broth)

• Test compound

• Inoculum standardized to 0.5 McFarland turbidity

Procedure:

• Prepare serial two-fold dilutions of the test compound in the broth medium in the wells of a 96-well plate.

• Inoculate each well with a standardized suspension of the microorganism.

• Include a positive control (microorganism without compound) and a negative control (broth only).

• Incubate the plates under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

• Visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound that completely inhibits visible growth.[1]

Conclusion

The thiohydantoin scaffold represents a versatile and promising platform for the development of new therapeutic agents. While 5-Methyl-2-thiohydantoin is a fundamental derivative, its biological activity across various therapeutic areas is not as extensively documented in comparative studies as that of other analogs like 5,5-diphenyl-2-thiohydantoin and the diverse class of 5-benzylidene-2-thiohydantoins.

The data clearly indicates that the nature of the substituent at the C-5 position is a critical determinant of biological activity. The bulky, aromatic substituents in 5,5-diphenyl-2-thiohydantoin and the variable aromatic moieties in 5-benzylidene derivatives confer distinct pharmacological profiles, particularly in the realms of anticonvulsant and anticancer activity.

This guide underscores the importance of systematic structure-activity relationship studies in drug discovery. The provided experimental protocols offer a starting point for researchers to conduct their own comparative analyses and to explore the vast chemical space of thiohydantoin derivatives. Further investigation into less-studied derivatives like 5-Methyl-2-thiohydantoin could yet unveil novel and potent therapeutic activities.

References

• 1. Broth Microdilution | MI [microbiology.mlsascp.com]
• 2. jchemrev.com [jchemrev.com]
• 3. Maximal Electroshock Seizure (MES) Test (mouse, rat) [panache.ninds.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. helda.helsinki.fi [helda.helsinki.fi]
• 6. chembk.com [chembk.com]
• 7. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 8. Acute seizure tests in epilepsy research: electroshock- and chemical-induced convulsions in the mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Highly efficient microwave synthesis of rhodanine and 2-thiohydantoin derivatives and determination of relationships between their chemical structures and antibacterial activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. rr-asia.woah.org [rr-asia.woah.org]

A Comparative Guide to the Purity Validation of 5-Methyl-2-thiohydantoin by NMR and Elemental Analysis

In the landscape of pharmaceutical research and drug development, the purity of a chemical entity is not merely a quality metric; it is the bedrock of reliable, reproducible, and translatable scientific outcomes. 5-Methyl-2-thiohydantoin, a heterocyclic compound belonging to the thiohydantoin class, serves as a crucial building block in the synthesis of various biologically active molecules.[1][2][3] Its structural integrity and purity are paramount to ensure predictable reaction kinetics, desired pharmacological activity, and minimal off-target effects. This guide provides an in-depth comparison of two orthogonal and widely accepted analytical techniques for purity validation: Nuclear Magnetic Resonance (NMR) spectroscopy and Elemental Analysis (EA).

This document is designed for researchers, scientists, and drug development professionals, offering not just procedural steps but also the underlying scientific rationale for experimental choices. We will delve into the principles of each technique, provide detailed experimental protocols, and offer insights into data interpretation, thereby creating a self-validating framework for the purity assessment of 5-Methyl-2-thiohydantoin.

The Critical Role of Purity in Synthesis and Drug Discovery

Thiohydantoin derivatives are of significant interest in medicinal chemistry due to their diverse biological activities, including antibacterial, antimycobacterial, and antimalarial properties.[1][2][3] The synthesis of 5-Methyl-2-thiohydantoin can be achieved through various routes, often involving the reaction of α-amino acids with thiourea or isothiocyanates.[3][4][5] However, these synthetic pathways can introduce impurities such as starting materials, by-products, or residual solvents. The presence of such impurities can significantly impact subsequent synthetic steps and the biological evaluation of the final compounds. Therefore, rigorous purity assessment is a non-negotiable aspect of quality control.

Principle-Driven Purity Assessment: NMR vs. Elemental Analysis

Two of the most powerful techniques for ascertaining the purity of organic compounds are NMR spectroscopy and elemental analysis.[6][7][8] While both are quantitative methods, they provide different yet complementary information about the sample.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a spectroscopic technique that exploits the magnetic properties of certain atomic nuclei.[9][10] For organic molecules, ¹H (proton) and ¹³C (carbon-13) NMR are the most informative. The key principle of quantitative NMR (qNMR) is that the area of a signal is directly proportional to the number of nuclei giving rise to that signal.[9][11][12] This allows for the determination of the relative ratios of different compounds in a mixture and, when an internal standard of known purity is used, the absolute purity of the analyte can be determined.[11][13]

• Elemental Analysis (EA): Also known as CHNS analysis, this technique determines the mass fractions of carbon, hydrogen, nitrogen, and sulfur in a sample.[6][14][15] The method involves the complete combustion of the sample in an oxygen-rich environment, followed by the quantitative analysis of the resulting gases (CO₂, H₂O, N₂, and SO₂).[14][15] By comparing the experimentally determined elemental composition with the theoretical values calculated from the molecular formula, the purity of the compound can be assessed.[6][7]

Experimental Protocols: A Step-by-Step Guide

Nuclear Magnetic Resonance (¹H and ¹³C NMR) Spectroscopy

The goal of the NMR experiment is to obtain a high-resolution spectrum that allows for the unambiguous identification and quantification of all proton- and carbon-containing species in the sample.

Experimental Workflow:

References

• 1. jchemrev.com [jchemrev.com]
• 2. jchemrev.com [jchemrev.com]
• 3. ijrpr.com [ijrpr.com]
• 4. A Simple Synthesis of 2-Thiohydantoins† - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Elemental analysis - Wikipedia [en.wikipedia.org]
• 7. An International Study Evaluating Elemental Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Universal Quantitative NMR Analysis of Complex Natural Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 10. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 11. emerypharma.com [emerypharma.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 14. azom.com [azom.com]
• 15. mt.com [mt.com]

A Comparative Guide to Hydantoin and Thiohydantoin in Biological Systems: Structure, Activity, and Therapeutic Potential

For researchers and drug development professionals, the selection of a core chemical scaffold is a critical decision that dictates the trajectory of a discovery program. Among the privileged five-membered heterocyclic structures, hydantoin and its sulfur analogue, thiohydantoin, have proven to be exceptionally fruitful starting points for therapeutic innovation. While structurally similar, the simple substitution of a carbonyl oxygen with a sulfur atom imparts significant changes in physicochemical properties, biological activity, and metabolic fate. This guide provides an in-depth, objective comparison of these two vital scaffolds, grounded in experimental evidence, to inform rational drug design and development.

Core Structural and Physicochemical Distinctions

Hydantoin (imidazolidine-2,4-dione) and 2-thiohydantoin (2-thioxoimidazolidin-4-one) share the same imidazolidine ring system but differ at the C-2 position.[1] This seemingly minor alteration—the replacement of an oxygen atom with a sulfur atom—is the cornerstone of their divergent biological profiles. Sulfur is larger, less electronegative, and more polarizable than oxygen, which influences lipophilicity, hydrogen bonding capacity, and metabolic stability.

The thiocarbonyl group (C=S) in thiohydantoin generally increases the lipophilicity of the molecule compared to the carbonyl (C=O) in hydantoin. This can enhance membrane permeability, a crucial factor for reaching intracellular targets. Furthermore, the thioamide functional group in thiohydantoins exhibits different hydrogen bonding and metal-chelating properties than the amide group in hydantoins, affecting target-protein interactions.[2]

Caption: Core structures of Hydantoin and 2-Thiohydantoin.

Synthesis at a Glance

Both scaffolds are readily accessible through established synthetic methodologies, making them attractive for library synthesis and medicinal chemistry campaigns.[3] The most common approaches often utilize α-amino acids as key starting materials, allowing for facile introduction of diversity at the C-5 position.

• Hydantoins: Frequently synthesized via the Bucherer-Bergs reaction from a ketone, cyanide, and ammonium carbonate, or by the condensation of an α-amino acid with urea or isocyanates.

• Thiohydantoins: Commonly prepared by reacting α-amino acids with thiourea, isothiocyanates, or ammonium thiocyanate.[4][5] These reactions are often robust and can be performed under various conditions, including microwave assistance, to improve yields and reaction times.[2]

Caption: Key Structure-Activity Relationship (SAR) points.

A Unique Role for Thiohydantoin: Edman Degradation

Beyond therapeutics, the thiohydantoin core plays an indispensable role in proteomics. The Edman degradation is a classical method for sequencing amino acids from the N-terminus of a peptide or protein. [6][7]This process relies on the specific chemistry of the thiocarbonyl group.

In the first step, phenyl isothiocyanate reacts with the N-terminal amino group to form a phenylthiocarbamoyl-peptide. Subsequently, under acidic conditions, the terminal residue is cleaved as a thiazolinone derivative, which then rearranges to the more stable phenylthiohydantoin (PTH)-amino acid. [6]This PTH derivative is then identified by chromatography. [8]The hydantoin core cannot participate in this specific cyclization and cleavage chemistry, making thiohydantoin's structure uniquely suited for this cornerstone biochemical technique.

Caption: Workflow for N-terminal sequencing via Edman Degradation.

Comparative Data Summary

Feature	Hydantoin	Thiohydantoin
Core Structure	Imidazolidine-2,4-dione (C=O at C-2)	2-Thioxoimidazolidin-4-one (C=S at C-2)
Key Drug Examples	Phenytoin, Enzalutamide, Nitrofurantoin [3][9]	Investigational (e.g., CRPC candidates) [10]
Anticonvulsant Activity	Well-established class; high activity [11][12]	Active, but less clinically established [13]
Anticancer (AR Antagonist)	Active (e.g., Enzalutamide) [14]	Often more potent than hydantoin analogues [10]
Antimicrobial Activity	Moderate activity reported [15]	Broad and potent activity, especially Gram+ [16][17]
Unique Application	N/A	Essential for Edman Degradation (protein sequencing) [6][7]

Experimental Protocols

To ensure scientific integrity, the protocols described below represent self-validating systems for assessing the biological activities discussed.

Protocol 1: Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol determines the Minimum Inhibitory Concentration (MIC) of a compound, providing a quantitative measure of its antibacterial efficacy.

Objective: To determine the lowest concentration of a hydantoin or thiohydantoin derivative that inhibits the visible growth of a target bacterium.

Methodology:

• Preparation of Bacterial Inoculum: a. From a fresh agar plate, select 3-5 isolated colonies of the test bacterium (e.g., Staphylococcus aureus ATCC 29213). b. Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approx. 1.5 x 10⁸ CFU/mL). c. Dilute this suspension 1:150 in sterile cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL.

• Compound Preparation: a. Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). b. Perform a serial two-fold dilution of the compound in a 96-well microtiter plate using CAMHB to achieve a range of desired final concentrations (e.g., 256 µg/mL to 0.5 µg/mL).

• Inoculation: a. Add the prepared bacterial inoculum to each well containing the diluted compound. The final volume in each well should be uniform (e.g., 100 µL). b. Include a positive control well (inoculum + CAMHB, no compound) and a negative control well (CAMHB only, no inoculum).

• Incubation: a. Cover the plate and incubate at 35-37°C for 16-20 hours under ambient air conditions.

• Data Interpretation: a. Following incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth. b. The result can be confirmed by reading the optical density (OD) at 600 nm using a microplate reader.

Protocol 2: Anticonvulsant Screening (Maximal Electroshock Seizure - MES Test)

This is a standard, widely used animal model to screen for compounds effective against generalized tonic-clonic seizures, the primary target of drugs like phenytoin.

Objective: To assess the ability of a test compound to prevent the tonic hindlimb extension phase of a maximal electroshock-induced seizure in rodents (e.g., mice).

Methodology:

• Animal Preparation: a. Use adult male mice (e.g., Swiss Webster, 20-30g), acclimatized to the laboratory environment. b. Administer the test compound (hydantoin or thiohydantoin derivative) via an appropriate route (e.g., intraperitoneal injection) at various doses. A vehicle control group and a positive control group (e.g., Phenytoin) should be included. c. Allow for a predetermined period for drug absorption (e.g., 30-60 minutes).

• Induction of Seizure: a. Apply a brief electrical stimulus (e.g., 50 mA, 60 Hz, 0.2 seconds) through corneal or auricular electrodes using a specialized shock generator.

• Observation and Endpoint: a. Immediately observe the animal for the characteristic seizure pattern. b. The primary endpoint is the presence or absence of the tonic hindlimb extension phase. Abolition of this phase is considered protection.

• Data Analysis: a. For each dose group, calculate the percentage of animals protected from the tonic hindlimb extension. b. The data can be used to determine the median effective dose (ED₅₀), which is the dose required to protect 50% of the animals from the seizure endpoint. This allows for a quantitative comparison of potency between compounds.

Conclusion

While hydantoin and thiohydantoin are close structural relatives, they are not interchangeable scaffolds. The hydantoin core is historically validated and clinically successful in the field of anticonvulsants. In contrast, the thiohydantoin scaffold has demonstrated clear advantages in other therapeutic areas, most notably as a more potent core for androgen receptor antagonists in prostate cancer. [10]Furthermore, its broad antimicrobial activity and unique role in protein chemistry underscore its distinct value. [16][6] The choice between these two scaffolds should be a data-driven decision based on the biological target and desired pharmacological profile. For drug discovery professionals, understanding the subtle yet profound influence of the C-2 heteroatom is paramount to designing next-generation therapeutics with improved potency, selectivity, and efficacy.

References

• Al-Obaide, F. M., & Mezoughi, A. B. (2021). Recent Biological Applications and Chemical Synthesis of Thiohydantoins. Journal of Chemical Reviews, 3(3), 196-218. [Link]

• Ansari, M. F., Siddiqui, A. A., & Singh, P. (2025). Recent Development in Hydantoins, Thiohydantoins, and Selenohydantoins as Anticancer Agents: Structure-activity Relationship and Design Strategies. Mini-Reviews in Medicinal Chemistry, 25(9), 693-726. [Link]

• Wikipedia contributors. (2023). Hydantoin. Wikipedia. [Link]

• Drugs.com. (n.d.). List of Hydantoin anticonvulsants. Retrieved from [Link]

• Gupta, S. P., & Handa, A. (1994). Structure-activity study on anticonvulsant (thio) hydantoins using molecular connectivity indices. Journal of Chemical Information and Computer Sciences, 34(5), 1162-1166. [Link]

• Abida, Alam, M. T., & Asif, M. (2020). Study of Some Hyndantion Derivatives as Anticonvulsant Agents. Progress in Chemical and Biochemical Research, 3(2), 93-104. [Link]

• Jung, M. E., Ouk, S., Yoo, D., Sawyers, C. L., Chen, C., Tran, C., & Wongvipat, J. (2010). Structure-Activity Relationship for Thiohydantoin Androgen Receptor Antagonists for Castration-Resistant Prostate Cancer (CRPC). Journal of Medicinal Chemistry, 53(7), 2779–2796. [Link]

• RxList. (n.d.). How Do Hydantoin Anticonvulsants Work? Retrieved from [Link]

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A Senior Application Scientist's Guide: 5-Methyl-2-thiohydantoin vs. Phenylthiohydantoin in Peptide Sequencing

Introduction: The Enduring Relevance of N-Terminal Sequencing

In the landscape of proteomics, where mass spectrometry often dominates, the chemical precision of Edman degradation remains an indispensable tool. Its stepwise removal and identification of N-terminal amino acids provide unambiguous sequence data that is crucial for confirming protein identity, characterizing post-translational modifications, and ensuring the fidelity of recombinant protein therapeutics. The classic Edman chemistry, developed by Pehr Edman in 1950, relies on the reaction of phenylisothiocyanate (PITC) with the N-terminal amino group, ultimately yielding a stable phenylthiohydantoin (PTH) derivative for analysis.[1][2][3]

However, the choice of the isothiocyanate reagent is not monolithic. An alternative, methylisothiocyanate (MITC), produces 5-Methyl-2-thiohydantoin (MTH) derivatives. While not in mainstream use, understanding the chemistry and performance of MTH-amino acids in comparison to their PTH counterparts provides valuable insight into the mechanics of the Edman degradation and highlights the rationale behind the field's standardization on PITC. This guide offers a detailed, evidence-based comparison of these two derivatives, grounded in both historical and modern analytical principles.

The Core Chemistry: A Tale of Two Reagents

The Edman degradation is a cyclical three-step process: Coupling , Cleavage , and Conversion . The fundamental difference between the two methods lies in the reagent used during the coupling step.

• Coupling: Under alkaline conditions, the isothiocyanate reagent reacts with the uncharged α-amino group of the peptide's N-terminal residue.

  • Standard Method: Phenylisothiocyanate (PITC) yields a phenylthiocarbamoyl-peptide (PTC-peptide).[2][4]

  • Alternative Method: Methylisothiocyanate (MITC) yields a methylthiocarbamoyl-peptide (MTC-peptide).

• Cleavage: In the presence of a strong anhydrous acid, typically trifluoroacetic acid (TFA), the sulfur atom of the thiocarbamoyl group attacks the carbonyl carbon of the first peptide bond. This action cleaves the N-terminal residue as an unstable thiazolinone derivative, leaving the rest of the peptide chain intact.[2][3]

• Conversion: The extracted thiazolinone derivative is then treated with aqueous acid to rearrange it into a more stable thiohydantoin structure, which is then identified.[3][4]

  • Anilinothiazolinone (ATZ) from the PITC reaction converts to a phenylthiohydantoin (PTH) .

  • Methylthiazolinone from the MITC reaction converts to a 5-Methyl-2-thiohydantoin (MTH) .

This cycle is repeated to sequence the peptide residue by residue. The success of the entire process hinges on the stability and identifiability of the final thiohydantoin derivative.

Logical Workflow of Edman Degradation

Caption: The Edman Degradation Workflow.

Head-to-Head Comparison: PTH vs. MTH Derivatives

The choice between PITC and MITC has significant downstream consequences for the analysis. While PTH derivatives became the industry standard, MTH derivatives possess unique properties that were advantageous for older analytical techniques.

Parameter	Phenylthiohydantoin (PTH)	5-Methyl-2-thiohydantoin (MTH)	Rationale & Field Insights
Precursor Reagent	Phenylisothiocyanate (PITC)	Methylisothiocyanate (MITC)	PITC is less volatile and less noxious than MITC, making it safer and easier to handle in the lab.
Molecular Weight	Higher	Lower	The phenyl group adds significant mass compared to the methyl group.
Volatility	Lower	Higher	MTH-amino acids are significantly more volatile. This property was a key advantage for their analysis by Gas Chromatography (GC), a dominant technique in the 1970s.[5]
UV Absorbance	Strong (λmax ~269 nm)	Weak	The phenyl ring in PTH is a strong chromophore, enabling highly sensitive detection by UV-HPLC. This is a primary reason for PITC's adoption in modern automated sequencers. The methyl group in MTH lacks this property, necessitating other detection methods.
Primary Detection Method	Reverse-Phase HPLC with UV detection	Gas Chromatography (GC) with Flame Ionization (FID) or Sulfur-specific detectors.[5]	The shift from GC to HPLC as the standard analytical platform favored the use of PTH derivatives due to their strong UV absorbance. Modern HPLC analysis of MTH would require alternative detection like mass spectrometry.
Stability	Generally stable	Serine and Threonine derivatives are unstable and can undergo dehydration. Silylation is often required to stabilize them for GC analysis.	Both derivative types have issues with certain amino acids, but the instability of MTH-Ser and MTH-Thr during analysis was a noted complication.
Chromatographic Behavior	Well-characterized retention times on C18 columns.	Separable by GC and HPLC, with chromatographic properties similar, but not identical, to PTHs.[1]	The smaller, less hydrophobic methyl group results in MTHs generally eluting earlier than their corresponding PTHs in reverse-phase HPLC.

Chemical Structures and Formation

The structural difference between the reagents dictates the final derivative.

Caption: Comparison of PITC and MITC reaction pathways.

Experimental Protocols

The following protocols outline the general steps for Edman degradation. Note that modern automated sequencers perform these steps in a highly optimized, miniaturized, and repetitive fashion.

Protocol 1: Standard Edman Degradation for PTH-Amino Acid Generation

This protocol is foundational to all modern automated protein sequencers.

• Sample Preparation:

  • Immobilize 10-100 picomoles of the purified protein or peptide onto a PVDF membrane or glass fiber disc.

  • Place the support in the reaction chamber of an automated sequencer.

• Step 1: Coupling

  • Deliver a solution of 5% PITC in a non-polar solvent (e.g., heptane) to the reaction chamber.

  • Deliver a basic coupling buffer (e.g., N-methylpiperidine in water/acetonitrile) to raise the pH to ~9.0. This deprotonates the N-terminal amino group, facilitating its nucleophilic attack on the PITC molecule.

  • Incubate at ~50°C for 20-30 minutes to form the stable PTC-peptide.

  • Wash the support extensively with solvents like ethyl acetate and heptane to remove excess reagent and byproducts.

• Step 2: Cleavage

  • Deliver pure, anhydrous trifluoroacetic acid (TFA) to the reaction chamber.

  • Incubate for 3-5 minutes. The strong acid protonates the peptide bond, facilitating the cyclization and cleavage of the N-terminal residue as an anilinothiazolinone (ATZ) derivative.

  • The shortened peptide remains bound to the support.

• Step 3: Extraction and Conversion

  • Deliver an organic solvent (e.g., chlorobutane) to selectively extract the ATZ-amino acid from the reaction chamber, transferring it to a conversion flask.

  • Deliver an aqueous acid solution (e.g., 25% TFA in water) to the conversion flask.

  • Incubate at ~65°C for 20-30 minutes to catalyze the rearrangement of the ATZ-amino acid into the more stable PTH-amino acid.

  • Dry the PTH-amino acid completely under vacuum.

• Step 4: Identification

  • Re-dissolve the dried PTH-amino acid in an injection solvent (e.g., 20% acetonitrile).

  • Inject the sample into a reverse-phase HPLC system, typically a C18 column.

  • Elute with a gradient of acetonitrile in an aqueous buffer (e.g., acetate or phosphate).

  • Detect the eluting PTH-amino acid by its UV absorbance at 269 nm.

  • Identify the amino acid by comparing the retention time of the unknown peak to a chromatogram of known PTH standards.

Protocol 2: Modified Edman Degradation for MTH-Amino Acid Generation and GC Analysis

This protocol is based on historical methods and highlights the key differences in reagent and analytical strategy.[5]

• Sample Preparation:

  • As per Protocol 1.

• Step 1: Coupling

  • Deliver a solution of 5% methylisothiocyanate (MITC) in a suitable solvent.

  • Proceed with the same basic coupling buffer and incubation conditions as the standard protocol to form the MTC-peptide.

  • Perform extensive solvent washes to remove the highly volatile MITC.

• Step 2: Cleavage

  • Identical to the standard protocol, using anhydrous TFA to cleave the N-terminal residue as a methylthiazolinone derivative.

• Step 3: Extraction and Conversion

  • Identical to the standard protocol, extracting the methylthiazolinone and converting it to the stable MTH-amino acid in a conversion flask with aqueous acid.

• Step 4: Identification (via Gas Chromatography)

  • Dry the MTH-amino acid completely.

  • Derivatization (if necessary): For amino acids like serine, threonine, aspartic acid, and glutamic acid, a silylation step is required. Add a reagent like N,O-bis(trimethylsilyl)acetamide (BSA) and incubate to form volatile trimethylsilyl (TMS) esters.

  • Re-dissolve the dried MTH (or TMS-MTH) in a volatile organic solvent (e.g., ethyl acetate).

  • Inject a small volume (1-2 µL) into a Gas Chromatograph (GC) equipped with a packed or capillary column (e.g., with an SE-52 or OV-225 stationary phase).

  • Use a temperature program, for example, ramping from 180°C to 275°C, to separate the MTH derivatives based on their boiling points and interaction with the stationary phase.

  • Detect the eluting peaks using a Flame Ionization Detector (FID) or a sulfur-specific detector like a Flame Photometric Detector (FPD).

  • Identify the amino acid by comparing the retention time to known MTH standards run under the same conditions.

Expertise & Experience: Why PTH Prevailed

As a senior scientist who has witnessed the evolution of sequencing technology, the dominance of the PTH-based method is a clear consequence of analytical synergy. In the 1970s, when GC was a premier analytical tool, the volatility of MTH derivatives was a distinct advantage.[5] Papers from that era demonstrate successful separation of most MTH-amino acids using GC.

However, the advent and refinement of High-Performance Liquid Chromatography (HPLC) in the 1980s changed the paradigm. HPLC offered a robust, room-temperature separation technique that did not require the analyte to be volatile. The phenyl group on the PTH derivative, once a disadvantage for GC due to its lower volatility, became the key to its success. Its strong UV absorbance provides a simple, universal, and highly sensitive detection method that is perfectly suited for HPLC. Automated Edman sequencers were designed around this PTH-HPLC workflow, cementing its status as the industry standard.

The MTH method, lacking a strong intrinsic chromophore, would require a more complex detection system for HPLC, such as mass spectrometry or derivatization with a fluorescent tag, adding cost and complexity that negate the simplicity of the Edman process. Furthermore, the need for an extra derivatization step to analyze common amino acids like serine and threonine made the MTH-GC method more cumbersome. Ultimately, the PITC/PTH system provided the most reliable and straightforward path to identification with the ascendant analytical technology of its time.

Conclusion

The comparison between 5-Methyl-2-thiohydantoin and phenylthiohydantoin is more than a technical curiosity; it is a case study in how analytical technologies shape chemical methodologies. While both MTH and PTH derivatives can be successfully generated and used for N-terminal sequencing, the powerful synergy between the UV-absorbing properties of PTH-amino acids and the rise of HPLC analytics propelled the PITC-based Edman degradation to become the gold standard. For modern researchers, relying on the established PTH-based automated sequencing provides the highest sensitivity, reliability, and comparability with decades of accumulated data.

References

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The Efficacy of 5-Methyl-2-thiohydantoin as a Drug Scaffold: A Comparative Guide for Medicinal Chemists

In the landscape of modern drug discovery, the selection of a core molecular scaffold is a critical decision that profoundly influences the ultimate success of a therapeutic agent. Heterocyclic compounds, cyclic structures containing atoms of at least two different elements, are mainstays in medicinal chemistry, forming the backbone of a vast number of approved drugs.[1] Among these, the 5-Methyl-2-thiohydantoin scaffold has garnered significant interest. This guide provides an in-depth, objective comparison of the 5-Methyl-2-thiohydantoin scaffold against other prominent heterocycles—namely pyridine, pyrimidine, and thiazole—to aid researchers, scientists, and drug development professionals in making informed decisions during the scaffold selection process.

Introduction to Heterocyclic Scaffolds in Drug Design

Heterocyclic scaffolds are ubiquitous in pharmacology due to their ability to present a three-dimensional arrangement of pharmacophoric features (e.g., hydrogen bond donors and acceptors, hydrophobic regions, and aromatic systems) that can engage with biological targets with high affinity and specificity.[2] The choice of a particular scaffold is dictated by a multitude of factors including its synthetic accessibility, physicochemical properties, metabolic stability, and inherent biological activity. A "privileged scaffold" is a molecular framework that is able to provide useful ligands for more than one type of receptor or enzyme target by judicious structural modifications.[3] This guide will explore whether 5-Methyl-2-thiohydantoin and its parent ring system can be considered a privileged scaffold in comparison to other well-established heterocyclic systems.

The 5-Methyl-2-thiohydantoin Scaffold: A Profile

The 5-Methyl-2-thiohydantoin core, a derivative of thiohydantoin, is a five-membered ring containing two nitrogen atoms, a carbonyl group, and a thiocarbonyl group.[4] The presence of the methyl group at the 5-position can influence stereochemistry and interaction with target proteins. Thiohydantoins, in general, are recognized for their diverse biological activities and have been investigated for a wide array of therapeutic applications.[4][5]

Synthesis and Physicochemical Properties

5-Methyl-2-thiohydantoin and its derivatives are typically synthesized from α-amino acids, such as alanine, through reaction with thiourea or isothiocyanates.[4][6] This synthetic accessibility allows for the facile generation of diverse libraries of compounds for screening. The thiohydantoin ring possesses both hydrogen bond donors (N-H groups) and acceptors (C=O and C=S groups), enabling it to form crucial interactions within biological targets.[7] The thioxo group in the hydantoin ring enhances lipophilicity compared to its hydantoin counterpart, which can influence cell permeability and binding to hydrophobic pockets of enzymes.[5]

Biological Efficacy and Therapeutic Targets

The thiohydantoin scaffold has demonstrated a broad spectrum of biological activities, including:

• Anticancer Activity: Thiohydantoin derivatives have shown potent antiproliferative effects against various cancer cell lines, including prostate, breast, and lung cancer.[8][9] For instance, some derivatives have exhibited IC50 values in the low micromolar range against PC-3 and MCF-7 cell lines.[9] The mechanism of action often involves the inhibition of key enzymes like androgen receptors and topoisomerase.[4][8]

• Antimicrobial and Antifungal Activity: Several 5-arylidine-2-thiohydantoins have been reported as antimycobacterial agents with significant inhibitory effects on the growth of Mycobacterium tuberculosis.[6]

• Anti-inflammatory Activity: 1,3-disubstituted-2-thiohydantoin derivatives have been shown to possess anti-inflammatory properties, with some compounds exhibiting potent cytotoxic activity against murine leukemia cell lines and reducing nitric oxide production.[10]

• Antidiabetic Activity: Thiohydantoin derivatives have been investigated as potential antidiabetic agents, with studies showing their ability to inhibit α-glucosidase and α-amylase, enzymes involved in carbohydrate metabolism.[5]

Comparative Analysis with Other Heterocyclic Scaffolds

To provide a comprehensive evaluation of 5-Methyl-2-thiohydantoin, it is essential to compare its attributes with those of other widely employed heterocyclic scaffolds in drug discovery.

Pyridine

The pyridine ring, a six-membered aromatic heterocycle containing one nitrogen atom, is a cornerstone of medicinal chemistry.[11] Its presence in numerous FDA-approved drugs is a testament to its versatility.[12]

• Key Advantages: The nitrogen atom in the pyridine ring can act as a hydrogen bond acceptor and imparts basicity, which can be crucial for salt formation and improving solubility.[11] The pyridine scaffold is found in a wide range of drugs with diverse therapeutic applications, including anticancer, antiviral, and cardiovascular agents.[1]

• Comparison to 5-Methyl-2-thiohydantoin: While both scaffolds can participate in hydrogen bonding, the pyridine ring's aromaticity and planarity differ significantly from the more saturated and three-dimensional nature of the thiohydantoin ring. This structural difference leads to distinct binding modes with target proteins. Pyridine derivatives are well-established as kinase inhibitors, often interacting with the hinge region of the ATP-binding pocket.[13]

Pyrimidine

The pyrimidine scaffold, a six-membered aromatic ring with two nitrogen atoms, is another privileged structure in medicinal chemistry, partly due to its presence in the nucleobases of DNA and RNA.[2][12]

• Key Advantages: The pyrimidine core is a key component of many anticancer and antiviral drugs. Its two nitrogen atoms provide multiple sites for hydrogen bonding, and the ring can be readily functionalized to modulate its physicochemical properties.[2]

• Comparison to 5-Methyl-2-thiohydantoin: Similar to pyridine, the aromatic nature of pyrimidine distinguishes it from the thiohydantoin scaffold. Pyrimidine derivatives are particularly prominent as kinase inhibitors in oncology.[2][13] The thiohydantoin scaffold, with its non-aromatic nature, may offer advantages in terms of improved solubility and different intellectual property landscapes.

Thiazole

The thiazole ring is a five-membered aromatic heterocycle containing both a sulfur and a nitrogen atom. It is a key structural component of vitamin B1 and numerous pharmaceuticals.[14]

• Key Advantages: The thiazole ring is a bioisostere of other aromatic rings like pyridine and benzene and can form a variety of non-covalent interactions, including hydrogen bonds and π-π stacking. It is found in drugs with anticancer, antimicrobial, and anti-inflammatory activities.[15][16]

• Comparison to 5-Methyl-2-thiohydantoin: Both are five-membered rings, but the aromaticity of thiazole provides a more rigid and planar structure compared to the flexible thiohydantoin ring. The presence of a sulfur atom in both scaffolds can be a key feature for interaction with certain biological targets. Thiazole derivatives have been successfully developed as c-Met kinase inhibitors for cancer treatment.[15]

Quantitative Comparison of Biological Activity

Direct head-to-head comparisons of the efficacy of these different scaffolds are rare in the literature. However, we can collate data from various studies to provide a snapshot of their potential potency against a common therapeutic area, such as cancer. The following table presents IC50 values of representative derivatives from each scaffold against various cancer cell lines.

Disclaimer: The data in this table is compiled from different studies and should not be interpreted as a direct comparison of efficacy due to variations in experimental conditions.

Scaffold	Derivative Example	Cancer Cell Line	IC50 Value (µM)	Reference
Thiohydantoin	5-(5-bromo-2-thienylmethylene)-3-morpholinomethyl-2-(2,3,4,6 -tetra-O-acetyl -beta-D-glucopyranosylthio)hydantoin	Human Cancer Cell Lines (Median GI50)	15.1	[17]
Thiohydantoin	Compound 6c (a 3,5-disubstituted-2-thiohydantoin)	MCF-7 (Breast)	1.619	[9]
Thiohydantoin	Compound 5t (a thiohydantoin derivative)	LNCaP (Prostate)	~15-fold more potent than MDV3100	[8]
Pyridine	BTPT [2-(1-benzyl-5-methyl-1H-1,2,3-tria zol-4-yl)-6-methoxy-4-(thiophen-2-yl) pyridine]	Human Malignant Cell Lines	-	[1]
Pyrimidine	Furo[2,3–d]pyrimidinone analogue 18	HCT-116 (Colorectal)	4.2	[18]
Thiazole	Compound 51am (a thiazole carboxamide derivative)	MKN-45 (Gastric)	-	[15]
Thiazole/Pyrimidine	7-Chloro-3-phenyl-5-(trifluoromethyl)[19][20]thiazolo[4,5-d]pyrimidine-2(3H)-thione (3b)	Renal Cancer Cell Lines	-	[21]

Experimental Protocols

To ensure the reproducibility and validity of the biological data presented, it is crucial to follow standardized experimental protocols. Below are representative step-by-step methodologies for key assays used in the evaluation of these scaffolds.

In Vitro Kinase Inhibition Assay (Example: EGFR)

Objective: To determine the concentration of an inhibitor that reduces the activity of a specific kinase by 50% (IC50).

Methodology:

• Plate Preparation: Add 5 µL of kinase buffer containing the purified EGFR enzyme to each well of a 384-well plate.

• Compound Addition: Add 5 µL of serially diluted test compound (e.g., a pyridine-based inhibitor) or DMSO (vehicle control) to the wells.

• Pre-incubation: Incubate the plate for 15 minutes at room temperature to allow the compound to bind to the enzyme.

• Reaction Initiation: Initiate the kinase reaction by adding 10 µL of a solution containing ATP and a suitable substrate peptide.

• Reaction Incubation: Incubate the plate for 60 minutes at 30°C.

• Detection: Stop the reaction and measure the amount of ADP produced using a commercial kit (e.g., ADP-Glo™). The luminescent signal is proportional to the amount of ADP generated and thus reflects the kinase activity.

• Data Analysis: Plot the kinase activity against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[11]

Cell Viability Assay (MTT Assay)

Objective: To determine the concentration of a compound that reduces the viability of a cancer cell line by 50% (IC50).

Methodology:

• Cell Seeding: Seed cancer cells (e.g., MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., a thiohydantoin derivative) and a vehicle control (DMSO) for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and plot it against the compound concentration. Determine the IC50 value from the resulting dose-response curve.[18][22]

Visualizing the Role of Scaffolds in Drug Discovery

Diagrams can effectively illustrate the complex processes and relationships in drug discovery.

Caption: A generalized workflow of the drug discovery process, highlighting the initial stage of scaffold selection.

Caption: A simplified signaling pathway illustrating the mechanism of action for many heterocyclic kinase inhibitors.

Conclusion and Future Perspectives

The selection of a drug scaffold is a nuanced process that requires careful consideration of multiple factors. The 5-Methyl-2-thiohydantoin scaffold presents a compelling case for its utility in drug discovery, demonstrating a broad range of biological activities and favorable synthetic accessibility. Its non-aromatic, three-dimensional structure offers a distinct alternative to the more common planar, aromatic heterocyclic scaffolds like pyridine, pyrimidine, and thiazole.

While direct comparative data is limited, the available evidence suggests that thiohydantoin derivatives can achieve high potency, comparable to that of compounds based on other privileged scaffolds. The ultimate efficacy of any scaffold, however, is contingent upon the specific biological target and the fine-tuning of its substituents through medicinal chemistry efforts.

Future research should focus on direct, head-to-head comparisons of these scaffolds against a panel of common biological targets. Furthermore, a deeper understanding of the ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties of 5-Methyl-2-thiohydantoin derivatives will be crucial for their successful translation into clinical candidates. The continued exploration of the chemical space around the thiohydantoin core holds significant promise for the development of novel therapeutics to address unmet medical needs.

References

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A Senior Application Scientist's Guide to Assessing Cross-Reactivity of 5-Methyl-2-thiohydantoin

Executive Summary

In the landscape of drug discovery and biological research, the integrity of assay data is paramount. Small molecules, such as 5-Methyl-2-thiohydantoin (5-M-2-T), can be a significant source of assay interference, leading to false-positive or false-negative results that misdirect research efforts and waste valuable resources.[1] 5-M-2-T, a thiohydantoin derivative, belongs to a class of compounds with diverse biological activities and is often used as an intermediate in organic synthesis.[2][3] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to understand, identify, and quantify the cross-reactivity and interference potential of 5-Methyl-2-thiohydantoin in common assay platforms. We will delve into the mechanisms of interference, provide detailed experimental protocols for assessment, and present an orthogonal method for result validation, ensuring the generation of reliable and robust data.

The Profile of a Potential Interferent: 5-Methyl-2-thiohydantoin

Understanding the physicochemical properties of 5-Methyl-2-thiohydantoin is the first step in predicting its potential for assay interference. Its structure features a five-membered heterocyclic ring containing a reactive thioamide group.[2] This structure is the basis for both its chemical utility and its potential to interact non-specifically with biological and chemical components of an assay.

Property	Value	Source
IUPAC Name	5-methyl-2-sulfanylideneimidazolidin-4-one	PubChem[4]
Molecular Formula	C4H6N2OS	PubChem[4]
Molecular Weight	130.17 g/mol	PubChem[4]
Key Features	Thioamide group, Hydrogen bond donors & acceptors	[2][5]

The thioamide group is a key feature, providing a proton donor and acceptor sequence that can participate in various intermolecular interactions.[2] Furthermore, like many small molecules, 5-M-2-T has the potential to form aggregates at higher concentrations, a common mechanism for non-specific assay interference.[6][7]

Immunoassays: The Challenge of Structural Similarity

Immunoassays, particularly the Enzyme-Linked Immunosorbent Assay (ELISA), are workhorses in quantitative biology but are susceptible to interference from compounds that are structurally similar to the target analyte.[8][9] This cross-reactivity can lead to a significant overestimation of the analyte's concentration.

Mechanism of Immunoassay Cross-Reactivity

In a competitive immunoassay format, the analyte in the sample competes with a labeled antigen for a limited number of primary antibody binding sites. If 5-M-2-T bears sufficient structural resemblance to the intended analyte, it will also compete for these binding sites, displacing the labeled antigen and generating a false signal. The degree of interference is directly related to its affinity for the antibody relative to the target analyte. It is crucial to recognize that cross-reactivity is not just a property of the antibody but is also dependent on the specific assay format and concentrations of reagents used.[10]

Caption: Mechanism of cross-reactivity in a competitive immunoassay.

Quantifying Cross-Reactivity: Experimental Data

To quantify the extent of interference, a cross-reactivity study should be performed. The following table presents hypothetical data from a competitive ELISA designed to measure "Analyte X," where 5-M-2-T is a suspected cross-reactant.

Compound	IC50 (nM)	% Cross-Reactivity
Analyte X (Control)	15	100%
5-Methyl-2-thiohydantoin	300	5.0%
Structural Analog Y	1,500	1.0%
Unrelated Compound Z	> 10,000	< 0.15%
Percent Cross-Reactivity is calculated as: (IC50 of Analyte X / IC50 of Test Compound) x 100.

Interpretation: In this scenario, 5-M-2-T shows 5.0% cross-reactivity. This means a 300 nM concentration of 5-M-2-T would produce the same signal as a 15 nM concentration of the true analyte. This level of interference could be clinically or experimentally significant, depending on the expected concentrations of both compounds in the samples.[8][11]

Experimental Protocol: Determining % Cross-Reactivity in a Competitive ELISA

This protocol provides a framework for assessing the cross-reactivity of 5-M-2-T. It should be adapted based on the specific ELISA kit or developed assay.[12][13]

Materials:

• ELISA plate pre-coated with capture antibody

• Standard analyte (e.g., "Analyte X")

• Test compound (5-Methyl-2-thiohydantoin)

• Enzyme-conjugated analyte (e.g., HRP-Analyte)

• Assay Buffer (e.g., PBS with 0.1% BSA, 0.05% Tween-20)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Substrate Reagent (e.g., TMB)

• Stop Solution (e.g., 2N H₂SO₄)

• Microplate reader

Procedure:

• Prepare Standard Curve: Perform serial dilutions of the standard analyte in Assay Buffer to create a standard curve (e.g., from 1000 nM to 0.1 nM).

• Prepare Test Compound Dilutions: Prepare serial dilutions of 5-M-2-T in Assay Buffer across a broad concentration range (e.g., from 10,000 nM to 1 nM).

• Add Standards and Samples: Add 50 µL of each standard and test compound dilution to the appropriate wells of the ELISA plate. Run all samples in duplicate or triplicate.

• Add Enzyme Conjugate: Add 50 µL of the enzyme-conjugated analyte to all wells.

• Incubate: Cover the plate and incubate for 1-2 hours at room temperature with gentle shaking.

• Wash: Discard the solution and wash the plate 4 times with 300 µL of Wash Buffer per well. Ensure complete removal of liquid after the final wash.

• Add Substrate: Add 100 µL of TMB Substrate Reagent to each well. Incubate in the dark for 15-30 minutes at room temperature.

• Stop Reaction: Add 50 µL of Stop Solution to each well. The color in the wells should change from blue to yellow.

• Read Plate: Read the absorbance at 450 nm immediately.

• Data Analysis:

  • Plot the standard curve (absorbance vs. log concentration).

  • Determine the IC50 value for the standard analyte (the concentration that gives 50% of the maximum signal).

  • Plot the inhibition curve for 5-M-2-T and determine its IC50.

  • Calculate the % Cross-Reactivity using the formula provided above.

The Orthogonal Approach: Validation by HPLC-MS/MS

When immunoassays yield questionable results or when high specificity is required, an orthogonal method based on a different analytical principle is essential for validation. High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS) is the gold standard for quantifying small molecules in complex matrices due to its high selectivity and sensitivity.

Rationale for HPLC-MS/MS

HPLC-MS/MS provides specificity through two dimensions. First, HPLC separates compounds based on their physicochemical properties (e.g., polarity). Second, the mass spectrometer detects the compound based on its unique mass-to-charge ratio (m/z) and the m/z of its fragments, providing a highly specific fingerprint. This makes it highly unlikely that 5-M-2-T would be misidentified as the target analyte.

Caption: A typical workflow for small molecule quantification using HPLC-MS/MS.

General Protocol for HPLC-MS/MS Method Development

This protocol outlines the key steps for developing a robust LC-MS/MS method to quantify a target analyte in the presence of 5-M-2-T.[14][15][16]

1. Sample Preparation:

• Objective: To remove matrix components (e.g., proteins, phospholipids) that can interfere with analysis and damage the instrument.[17]

• Methods:

  • Protein Precipitation: Add 3 volumes of cold acetonitrile containing an internal standard to 1 volume of plasma/serum. Vortex, then centrifuge at high speed to pellet proteins. Analyze the supernatant.

  • Solid-Phase Extraction (SPE): For cleaner samples and analyte concentration, use an appropriate SPE cartridge. Condition the cartridge, load the sample, wash away impurities, and elute the analyte with a strong solvent.

  • Liquid-Liquid Extraction (LLE): Extract the analyte from the aqueous sample into an immiscible organic solvent.

2. Chromatographic Separation (HPLC):

• Column Selection: A C18 reversed-phase column is a common starting point for small molecule analysis.

• Mobile Phase: Typically a gradient of water with 0.1% formic acid (Mobile Phase A) and acetonitrile or methanol with 0.1% formic acid (Mobile Phase B).

• Gradient Optimization: Develop a gradient that provides baseline separation between the target analyte, 5-M-2-T, and other matrix components. The goal is to have distinct retention times for each compound.

3. Mass Spectrometric Detection (MS/MS):

• Ionization: Electrospray ionization (ESI) is commonly used for small molecules. Test both positive and negative ion modes to determine which gives a better signal for the analyte.

• MRM Transition Optimization:

  • Infuse a pure standard of the analyte into the mass spectrometer to determine the precursor ion (the m/z of the intact molecule).

  • Fragment the precursor ion and identify a stable, high-intensity product ion.

  • The precursor → product ion pair is called an MRM (Multiple Reaction Monitoring) transition and is highly specific to the analyte.

  • Repeat this process for 5-M-2-T and the internal standard.

4. Quantification:

• Prepare a calibration curve by spiking known concentrations of the analyte and a fixed concentration of the internal standard into a blank matrix (e.g., analyte-free plasma).

• Process the standards and unknown samples using the developed method.

• Quantify the analyte in the samples by comparing the peak area ratio (analyte/internal standard) to the calibration curve.

Conclusions and Recommendations

The potential for cross-reactivity and interference from small molecules like 5-Methyl-2-thiohydantoin is a critical consideration in assay development and validation. While immunoassays offer high throughput and ease of use, their reliability can be compromised by structurally similar compounds.

Our key recommendations are:

• Be Proactive: When developing or implementing an assay for an analyte that may be co-administered or co-exist with 5-M-2-T, assume the potential for interference and test for it early.

• Characterize Interference: If interference is detected in an immunoassay, perform a full cross-reactivity study as outlined above to quantify the effect. This will determine if the assay is still fit for purpose.

• Employ Orthogonal Methods: For critical applications such as clinical diagnostics or late-stage drug development, always validate key immunoassay results with a physically distinct method like HPLC-MS/MS. This provides unequivocal confirmation of analyte concentration.

By adopting this rigorous, multi-faceted approach, researchers can ensure the integrity of their data and make confident, data-driven decisions in their scientific endeavors.

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A Researcher's Guide to 5-Methyl-2-thiohydantoin Derivatives: A Comparative Analysis of In Silico and In Vitro Methodologies

In the landscape of modern drug discovery, the journey from a promising chemical scaffold to a viable therapeutic candidate is both arduous and complex. Among the heterocyclic compounds that have garnered significant attention are 5-Methyl-2-thiohydantoin (5-MTH) derivatives. These molecules exhibit a wide range of biological activities, including anticancer, antimicrobial, and antidiabetic properties, making them a focal point for medicinal chemists and pharmacologists.[1][2][3][4][5] The successful development of these derivatives hinges on a robust analytical framework that can predict and validate their biological behavior. This guide provides a comparative overview of two cornerstone methodologies in this process: in silico computational analysis and in vitro experimental validation.

Drug development is an expensive and time-consuming endeavor.[6] Therefore, integrating computational methods to screen and prioritize large numbers of molecules is crucial for the efficient identification of promising drug leads.[6][7] This dual-pronged approach, combining predictive modeling with tangible biological testing, creates a synergistic workflow that accelerates the discovery pipeline, saves resources, and ultimately increases the likelihood of clinical success.[6][8][9]

The In Silico Approach: Predictive Power and Rational Design

In silico analysis refers to biological experiments conducted entirely on a computer or via simulation.[10] This approach has become an indispensable part of early-stage drug discovery, offering a cost-effective and high-throughput method to screen vast virtual libraries of compounds against a biological target.[7][11] For 5-MTH derivatives, computational tools are primarily used to predict their binding affinity to target proteins, assess their pharmacokinetic properties (ADMET: Absorption, Distribution, Metabolism, Excretion, and Toxicity), and build Quantitative Structure-Activity Relationship (QSAR) models.

Key in silico techniques include:

• Molecular Docking: This technique predicts the preferred orientation of a ligand (the 5-MTH derivative) when bound to a specific protein target. The output, a "docking score," estimates the binding affinity, with lower scores typically indicating a more favorable interaction.[3][12][13]

• ADMET Prediction: Undesirable pharmacokinetic properties are a major cause of clinical trial failures.[14] Early in silico ADMET prediction uses computational models to forecast how a compound will behave in the body, identifying potential liabilities like poor absorption or high toxicity long before any physical experiments are conducted.[8][9][14]

• QSAR Modeling: QSAR models are mathematical relationships that correlate the chemical structure of a compound with its biological activity. By analyzing a series of known 5-MTH derivatives and their measured activities, a QSAR model can be built to predict the activity of novel, unsynthesized analogs.

Workflow for In Silico Analysis

Caption: A typical workflow for the in silico analysis of 5-MTH derivatives.

Exemplary Protocol: Molecular Docking of a 5-MTH Derivative

This protocol provides a generalized workflow for performing a molecular docking study using widely accepted tools.

• Protein Preparation:

  • Obtain the 3D crystal structure of the target protein from the Protein Data Bank (PDB).

  • Using molecular modeling software (e.g., AutoDock Tools), remove water molecules and any co-crystallized ligands.

  • Add polar hydrogens and compute Gasteiger charges to assign proper atom types and charges.[13]

  • Define the "grid box," which specifies the docking search space around the active site of the protein.

• Ligand Preparation:

  • Draw the 2D structure of the 5-MTH derivative using chemical drawing software (e.g., ChemDraw).

  • Convert the 2D structure to a 3D structure and perform energy minimization using software like HyperChem to obtain a stable conformation.[12][15]

  • Save the final ligand structure in a format compatible with the docking software (e.g., PDBQT for AutoDock).

• Docking Simulation:

  • Use a docking program like AutoDock Vina to run the simulation.[3][12] The software will systematically explore different conformations of the ligand within the defined grid box.

  • The program calculates the binding energy for each conformation. The final result is a ranked list of poses, with the top pose representing the most likely binding mode and its corresponding binding affinity (free energy of binding).[3][12]

• Analysis of Results:

  • Visualize the top-ranked docking pose to analyze the interactions (e.g., hydrogen bonds, hydrophobic interactions) between the 5-MTH derivative and the amino acid residues in the protein's active site.

  • Validate the docking protocol by re-docking the native ligand (if available) into the protein's active site. A low root-mean-square deviation (RMSD) value (typically < 2.0 Å) between the docked pose and the crystal structure pose indicates a reliable protocol.[3][13]

The In Vitro Approach: Experimental Validation and Biological Reality

While in silico methods provide powerful predictions, they are ultimately simulations. In vitro experiments, performed in a controlled environment outside of a living organism (e.g., in a test tube or cell culture dish), are essential for validating these predictions and measuring actual biological activity.[6][10] For 5-MTH derivatives, in vitro assays are the gold standard for confirming target engagement, quantifying potency, and assessing cellular effects.

Common in vitro assays include:

• Enzyme Inhibition Assays: If the target of a 5-MTH derivative is an enzyme (e.g., Glycogen Synthase Kinase-3β, α-glucosidase), these assays directly measure the compound's ability to inhibit its activity.[2][16] The result is often expressed as an IC50 value (the concentration of the compound required to inhibit 50% of the enzyme's activity).

• Cell-Based Assays: These assays use cultured human cells to evaluate the compound's effect in a more biologically relevant context. For anticancer 5-MTH derivatives, cytotoxicity or anti-proliferative assays on cancer cell lines (like HepG2, MCF-7, or PC3) are common.[1][17][18]

• Binding Assays: Techniques like Saturation Transfer Difference (STD) NMR can be used to confirm that the ligand binds to the target protein and identify the specific parts of the molecule responsible for the interaction.[19]

Workflow for In Vitro Analysis

Caption: A standard workflow for the in vitro evaluation of 5-MTH derivatives.

Exemplary Protocol: In Vitro Antiproliferative MTT Assay

This protocol outlines the steps to assess the cytotoxicity of a 5-MTH derivative against a cancer cell line.

• Cell Culture:

  • Seed cancer cells (e.g., MCF-7 breast cancer cells) into a 96-well plate at a predetermined density and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment:

  • Prepare a series of dilutions of the 5-MTH derivative in the appropriate cell culture medium.

  • Remove the old medium from the cells and add the medium containing the different concentrations of the compound. Include a "vehicle control" (medium with the solvent, e.g., DMSO) and a "no treatment" control.

  • Incubate the plate for a specified period (e.g., 72 hours).

• MTT Addition and Incubation:

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Live, metabolically active cells will convert the yellow MTT into a purple formazan precipitate.

• Data Acquisition and Analysis:

  • Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Measure the absorbance of each well using a microplate reader at a specific wavelength (e.g., 570 nm).

  • Calculate the percentage of cell viability for each concentration relative to the control. Plot the viability against the compound concentration and use a non-linear regression to determine the IC50 or GI50 value.[20]

Synergistic Integration: A Comparative Analysis

Neither in silico nor in vitro analysis is sufficient on its own. The true power lies in their integration, where computational predictions guide experimental work, and experimental results, in turn, refine the computational models.[6][7] This iterative cycle is the engine of modern, rational drug design.

For instance, a virtual screening campaign might identify a hundred 5-MTH derivatives with promising docking scores. Instead of the costly and time-consuming process of synthesizing and testing all one hundred, researchers can prioritize the top ten candidates for in vitro validation.[9] The experimental IC50 values from these ten compounds can then be used to build a more accurate QSAR model, leading to the design of a second generation of derivatives with even higher predicted potency.

Caption: The synergistic feedback loop between in silico and in vitro methods.

Feature	In Silico Analysis	In Vitro Analysis
Primary Goal	Prediction & Hypothesis Generation	Validation & Quantification
Speed	Very Fast (hours to days)	Slower (days to weeks)
Cost	Low (computational resources)	High (reagents, consumables, equipment)
Throughput	High (millions of compounds)	Low to Medium (dozens to thousands)
Biological Context	Simplified (single protein)	Moderate (isolated enzymes, cell lines)
Key Output	Binding affinity, ADMET profile	IC50, GI50, binding constants
Limitations	Prone to inaccuracies, lacks complex biology	May not fully replicate in vivo conditions

Conclusion

The development of 5-Methyl-2-thiohydantoin derivatives as therapeutic agents is a testament to the power of integrating computational and experimental approaches. In silico methods provide an essential starting point, offering speed, scale, and rational guidance for identifying high-potential candidates from a vast chemical space.[7][11] However, these predictions must be anchored in reality through rigorous in vitro validation, which provides the tangible biological data needed to confirm activity and establish structure-activity relationships.[6] By leveraging the predictive power of computational chemistry and the empirical evidence of benchtop biology, researchers can navigate the complexities of drug discovery with greater efficiency and precision, accelerating the translation of promising molecules into next-generation medicines.

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A Senior Application Scientist's Guide to Mechanistic Studies: Isotopic Labeling of 5-Methyl-2-thiohydantoin vs. Alternative Methodologies

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Understanding the formation, degradation, and interaction pathways of bioactive molecules is a cornerstone of modern drug development and mechanistic biology. 5-Methyl-2-thiohydantoin (5-M-2-T), a heterocyclic compound of interest in various therapeutic areas, serves as an excellent case study for elucidating complex reaction mechanisms. This guide provides an in-depth comparison of isotopic labeling—the gold standard for pathway elucidation—with alternative analytical strategies. We will delve into the rationale behind experimental choices, present self-validating protocols, and offer a clear framework for selecting the most appropriate technique for your research question. This document is designed not as a rigid template, but as a decision-making tool grounded in scientific expertise and practical application.

The Investigator's Challenge: Unraveling Molecular Pathways

In drug development, a molecule like 5-Methyl-2-thiohydantoin may emerge as a key metabolite of a drug candidate, a product of a biological reaction, or a therapeutic agent itself.[1][2] Answering critical questions—"How is it formed?", "What is its fate in a biological system?", "Which bonds are broken and formed during its transformation?"—is paramount for understanding efficacy, toxicology, and pharmacokinetics. Simply identifying its presence is insufficient; we must definitively trace its atomic journey. This is where tracer studies become indispensable.

The core challenge lies in observing a specific molecular transformation amidst the immense complexity of a chemical or biological system. The ideal method must be unambiguous, sensitive, and introduce minimal perturbation to the system under study.

The Gold Standard: Isotopic Labeling as a Definitive Mechanistic Probe

Isotopic labeling is a powerful technique that involves replacing one or more atoms of a molecule with their heavy, non-radioactive (stable) isotopes, such as Carbon-13 (¹³C), Nitrogen-15 (¹⁵N), or Deuterium (²H).[3] The resulting mass shift is readily detectable by mass spectrometry (MS), allowing the labeled molecule and its downstream products to be unequivocally traced.

The Rationale: Why Choose Isotopic Labeling?

The fundamental advantage of stable isotope labeling is that it provides a definitive, unambiguous answer.[4][5] Unlike methods that rely on inference, observing the incorporation of a heavy isotope into a product molecule is direct proof of a metabolic or chemical link. The key reasons for its status as the gold standard are:

• Minimal Perturbation: Stable isotopes are chemically identical to their natural-abundance counterparts. Their inclusion does not alter the molecule's chemical reactivity, conformation, or biological activity, ensuring that the observed pathway is the true physiological or chemical route.

• High Specificity: Mass spectrometry can resolve minute differences in mass with extremely high precision. This allows for clear differentiation between the labeled (heavy) and unlabeled (light) species, eliminating false positives.

• Quantitative Power: By comparing the signal intensities of labeled and unlabeled species, one can determine reaction rates, pathway contributions, and metabolite turnover with high accuracy, a technique known as metabolic flux analysis.[6][7]

Strategic Labeling of 5-Methyl-2-thiohydantoin

The choice of which atom to label is a critical experimental decision driven by the specific question being asked. Consider the structure of 5-M-2-T, which is often formed from the reaction of an alanine derivative with an isothiocyanate.[8]

• To trace the backbone: Labeling the alanine precursor with ¹³C at the carboxyl carbon (C1) or the alpha-carbon (C2) will reveal whether this specific amino acid is the source of the hydantoin ring.

• To trace the methyl group: Labeling the methyl group (C5) with ¹³C or ²H can confirm its origin and determine if it is transferred during the reaction.

• To trace the nitrogen atoms: Using ¹⁵N-labeled alanine or a ¹⁵N-labeled isothiocyanate can elucidate the source of the ring nitrogens.

Synthesis & Protocol: A Self-Validating Workflow

The following protocol outlines a general, self-validating workflow for synthesizing labeled 5-M-2-T and using it in a mechanistic study. The self-validating nature comes from the paired analysis of labeled and unlabeled experiments, where the only variable is the isotopic label.

Experimental Protocol: Synthesis of [4-¹³C]-5-Methyl-2-thiohydantoin

This protocol is adapted from established methods for hydantoin synthesis.[8][9][10]

• Precursor Preparation: Begin with commercially available [1-¹³C]-L-Alanine. This is your labeled starting material.

• Reaction Setup: In a round-bottom flask, dissolve 100 mg of [1-¹³C]-L-Alanine in 5 mL of a 1:1 mixture of pyridine and water.

• Isothiocyanate Addition: Add 1.1 equivalents of methyl isothiocyanate to the solution. The pyridine acts as a mild base to facilitate the reaction.

• Thiocarbamoyl Formation: Stir the reaction mixture at 40°C for 2 hours. This allows the formation of the N-methylthiocarbamoyl-alanine intermediate.

• Cyclization: Carefully add 2 mL of 6M hydrochloric acid (HCl) to the flask. Heat the mixture to 90°C and reflux for 4 hours. The acidic conditions promote the cyclization and dehydration to form the thiohydantoin ring.[11][12]

• Isolation & Purification: Cool the reaction mixture in an ice bath. The product, [4-¹³C]-5-Methyl-2-thiohydantoin, should precipitate. Collect the solid by vacuum filtration, wash with cold water, and dry. Recrystallize from an ethanol/water mixture to achieve high purity.

• Validation: Confirm the structure and isotopic incorporation via High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy. HRMS will confirm the expected molecular weight increase, while ¹³C-NMR will show a significantly enhanced signal at the labeled position.

Workflow for Mechanistic Analysis

The synthesized tracer can now be used to investigate a specific reaction.

Caption: Isotopic labeling workflow from synthesis to mechanistic elucidation.

Comparative Methodologies: Expanding the Investigator's Toolkit

While isotopic labeling is definitive, practical constraints such as cost, time, or synthetic difficulty may necessitate alternative approaches. It is crucial to understand what these alternatives can and cannot reveal.

Alternative A: High-Resolution Mass Spectrometry (HRMS) for Metabolite Identification

Instead of introducing a label, this "label-free" approach uses the power of HRMS to identify all potential metabolites of a compound based on their exact mass and fragmentation patterns.

• Methodology: A drug or compound of interest is incubated in the system. Samples are analyzed over time, and sophisticated software compares the full scan mass spectra of treated vs. untreated samples to find new, unique molecular entities. The exact mass of these new peaks allows for the prediction of elemental formulas, and MS/MS fragmentation helps in structural elucidation.

• Causality: This method is excellent for discovery. It helps generate hypotheses about potential metabolic pathways by showing what molecules are formed. However, it does not definitively prove the pathway. For instance, HRMS might identify hydroxylated 5-M-2-T, but it cannot prove that it came directly from 5-M-2-T without a label.

Alternative B: Spectroscopic Probes (e.g., Fluorescence)

This technique involves attaching a fluorescent tag to the molecule of interest. The location and intensity of the fluorescence can then be monitored to track the molecule's distribution.

• Methodology: A fluorescent moiety is chemically conjugated to the 5-M-2-T molecule. The system (e.g., live cells) is then treated with this probe, and its localization is observed using fluorescence microscopy.

• Causality: This method answers questions about localization and uptake, not molecular transformation. It is powerful for seeing where a molecule goes, but the bulky fluorescent tag can significantly alter the molecule's biological activity and metabolic fate. Furthermore, if the tag is cleaved, its signal no longer represents the fate of the parent molecule.

Head-to-Head Performance Analysis

Choosing the right technique requires a clear-eyed assessment of their respective strengths and weaknesses.

Quantitative Comparison Table

Parameter	Isotopic Labeling (with MS)	HRMS Metabolite ID (Label-Free)	Fluorescent Labeling
Definitiveness of Answer	Unambiguous; direct proof of atomic transfer.	Inferential; proposes structures and pathways.	Indirect; tracks location, not transformation.
System Perturbation	Minimal to none.	None.	High; bulky tag can alter biology.
Primary Question Answered	"How is molecule X formed/degraded?"	"What new molecules appear?"	"Where does molecule X go?"
Sensitivity (Typical)	Low pmol to fmol.[13]	Low pmol.	Can be extremely high (single-molecule).
Cost per Experiment	High (labeled precursor synthesis).	Moderate (instrument time).	Moderate (probe synthesis, microscopy).
Required Expertise	High (synthesis, MS operation, data analysis).	High (MS operation, bioinformatics).	Moderate (synthesis, microscopy).
Potential for Artifacts	Low; main risk is isotopic scrambling.	Moderate; ion suppression, background ions.	High; tag cleavage, phototoxicity, altered biology.

Qualitative Discussion: The Right Tool for the Right Question

• For Definitive Proof of a Transformation: Isotopic labeling is the only choice. If you need to prove in a regulatory filing or a high-impact publication that atom A from your precursor ends up in product B, you need to use an isotope. The mass spectra of thiohydantoins and their fragments are well-characterized, making it a robust analytical endpoint.[14][15][16]

• For Discovery and Hypothesis Generation: A label-free HRMS approach is a powerful and efficient starting point. It provides a global snapshot of all metabolic changes, helping you identify unexpected pathways that can then be validated with a targeted isotopic labeling experiment.

• For Cellular Localization and Uptake: If the primary question is about transport across a membrane or accumulation in a specific organelle, and if the tagged molecule's activity can be shown to be representative of the untagged version, fluorescence is a superior tool for its spatial resolution.

Conclusion: A Decision-Making Framework

The selection of a methodology should not be based on familiarity, but on the precise scientific question at hand. A senior scientist must weigh the need for definitive proof against practical constraints and the specific information required.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 5-Methyl-2-thiohydantoin

For researchers and professionals engaged in drug discovery and development, the responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of a safe and ethical laboratory practice. This guide provides a detailed, step-by-step protocol for the proper disposal of 5-Methyl-2-thiohydantoin. In the absence of a specific Safety Data Sheet (SDS) for 5-Methyl-2-thiohydantoin, the following procedures are synthesized from the safety data of the closely related compound, 2-thiohydantoin, and established principles of hazardous waste management. The structural similarity, differing only by a methyl group, suggests that their hazardous characteristics and, consequently, disposal protocols will be comparable.

Hazard Assessment and Waste Identification

5-Methyl-2-thiohydantoin, like its parent compound 2-thiohydantoin, should be regarded as hazardous waste. The primary concerns associated with this class of compounds include potential toxicity if ingested or inhaled and the release of toxic fumes, such as sulfur oxides and nitrogen oxides, upon decomposition.[1] Therefore, all materials contaminated with 5-Methyl-2-thiohydantoin must be segregated and treated as hazardous chemical waste.

Key Hazards:

• Toxicity: May be harmful if swallowed or inhaled.

• Irritation: May cause skin and eye irritation.

• Environmental Hazards: While specific data is unavailable, related compounds can be toxic to aquatic life.

• Combustion Products: Thermal decomposition can produce hazardous gases including carbon monoxide, carbon dioxide, nitrogen oxides, and sulfur oxides.[1]

Personal Protective Equipment (PPE) and Safety Measures

Before handling 5-Methyl-2-thiohydantoin for disposal, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE) to minimize exposure risks.

PPE Item	Specification	Rationale
Gloves	Chemical-resistant nitrile gloves	To prevent skin contact and absorption.
Eye Protection	Chemical safety goggles or a face shield	To protect eyes from dust particles and splashes.
Lab Coat	Standard laboratory coat	To protect skin and clothing from contamination.
Respiratory Protection	NIOSH/MSHA approved respirator	Recommended if handling large quantities or if dust is generated.

All handling and preparation for disposal should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1]

Step-by-Step Disposal Protocol

The proper disposal of 5-Methyl-2-thiohydantoin requires a systematic approach to ensure the safety of laboratory personnel and environmental protection.

Step 1: Waste Segregation and Collection

• Solid Waste: Collect all solid forms of 5-Methyl-2-thiohydantoin, including unused reagents, contaminated spatulas, weighing boats, and other disposable labware, in a dedicated hazardous waste container. This container should be made of a compatible material, such as high-density polyethylene (HDPE), and be clearly labeled.

• Liquid Waste: If 5-Methyl-2-thiohydantoin is in a solution, collect the liquid waste in a designated, leak-proof hazardous waste container. Do not mix this waste with other chemical waste streams unless their compatibility is confirmed.

• Contaminated PPE: All disposable PPE, such as gloves and wipes that have come into contact with the chemical, must be collected in a separate, clearly marked hazardous waste bag.

Step 2: Labeling

Proper labeling is crucial for the safe management of hazardous waste. All waste containers must be clearly and accurately labeled with the following information:

• The words "Hazardous Waste"

• The full chemical name: "5-Methyl-2-thiohydantoin"

• The primary hazard(s) (e.g., "Toxic," "Irritant")

• The date of waste accumulation

• The name of the principal investigator or laboratory group

Step 3: Storage

Store the sealed and labeled hazardous waste containers in a designated, secure, and well-ventilated waste accumulation area. This area should be away from general laboratory traffic and incompatible materials, particularly strong oxidizing agents.[1][2]

Step 4: Spill Management

In the event of a small spill of solid 5-Methyl-2-thiohydantoin:

• Evacuate and Secure: Alert personnel in the immediate area and restrict access.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Use a dry, inert absorbent material like sand or vermiculite to cover the spill. Avoid raising dust.

• Collect: Carefully sweep or scoop the absorbed material into a labeled hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent (e.g., isopropanol or ethanol), followed by a thorough wash with soap and water. Collect all cleaning materials as hazardous waste.

Step 5: Final Disposal

The final disposal of the collected hazardous waste must be conducted through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[3] Under no circumstances should 5-Methyl-2-thiohydantoin or its containers be disposed of in the regular trash or flushed down the drain. [4]

Disposal Workflow Diagram

Caption: Decision workflow for the safe disposal of 5-Methyl-2-thiohydantoin.

References

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• U.S. Environmental Protection Agency. (1996, December). SW-846 Test Method 3660B: Sulfur Cleanup. Retrieved from [Link]

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Comprehensive Safety and Handling Guide for 5-Methyl-2-thiohydantoin

This guide provides essential safety protocols and operational directives for the handling of 5-Methyl-2-thiohydantoin (CAS No. 33368-94-4). Designed for researchers, scientists, and professionals in drug development, this document synthesizes technical data with field-proven safety practices to ensure minimal risk and operational excellence. The causality behind each recommendation is explained to foster a deeper understanding of safe laboratory practices.

Hazard Identification and Risk Assessment: Understanding the Compound

5-Methyl-2-thiohydantoin is a sulfur-containing heterocyclic compound. While comprehensive toxicological data for this specific molecule is not extensively published, the thiohydantoin scaffold is known to possess biological activity.[1][2][3] Derivatives have shown activities ranging from anti-inflammatory to cytotoxic, underscoring the need for prudent handling to avoid unforeseen biological effects.[1][4]

The primary immediate risks associated with handling 5-Methyl-2-thiohydantoin in its solid, powdered form are:

• Inhalation: Airborne dust can irritate the respiratory tract.[5]

• Dermal Contact: May cause skin irritation upon direct contact.[5]

• Ocular Contact: Can cause eye irritation.[5]

• Ingestion: Harmful if swallowed.

Thermal decomposition may produce hazardous gases, including nitrogen oxides and sulfur oxides.[5] Therefore, it is crucial to avoid excessive heat and use the compound in a well-ventilated area.

Hazard Summary Table:

Hazard Type	Description	Primary Route of Exposure
Acute Toxicity (Oral)	Harmful if swallowed.	Ingestion
Skin Irritation	May cause irritation upon contact.	Dermal
Eye Irritation	May cause irritation upon contact.	Ocular
Respiratory Irritation	Dust may irritate the respiratory system.	Inhalation
Thermal Decomposition	Can release toxic gases (NOx, SOx).	Inhalation

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE approach is mandatory to prevent exposure. The selection of specific PPE is based on a risk assessment of the procedures to be performed.

• Hand Protection: Chemical-resistant gloves are required. Nitrile gloves are a suitable choice for incidental contact, offering good resistance to a variety of chemicals, including weak acids and organic solvents.[6][7][8] For prolonged handling or in the case of a spill, heavier-duty gloves should be considered. Always inspect gloves for tears or punctures before use and remove them using the proper technique to avoid skin contamination.

• Eye and Face Protection: Safety glasses with side shields are the minimum requirement. However, chemical safety goggles are strongly recommended to provide a better seal against dust particles.[9] If there is a significant risk of splashing or dust generation, a full-face shield should be worn in addition to safety goggles.

• Body Protection: A standard laboratory coat is required to protect against incidental contact. Ensure the lab coat is fully buttoned. For tasks with a higher potential for contamination, a disposable gown may be appropriate.

• Respiratory Protection: All handling of powdered 5-Methyl-2-thiohydantoin should be conducted within a certified chemical fume hood to minimize inhalation exposure. If a fume hood is not available or if there is a potential for significant aerosolization, a NIOSH-approved respirator is necessary.[9][10] For fine dusts, a respirator with an N95 or P100 particulate filter is recommended.[10] The choice between N, R, or P series filters depends on the presence of oil-based aerosols in the work environment; for this compound, an N-series is typically sufficient.

PPE Specification Table:

Protection Type	Specification	Rationale
Hand	Nitrile gloves (minimum 5-mil thickness)	Prevents dermal absorption and irritation.[6][7]
Eye/Face	Chemical safety goggles	Protects eyes from dust and potential splashes.
Body	Cotton lab coat (fully buttoned)	Protects skin and personal clothing from contamination.
Respiratory	Work in a chemical fume hood or wear a NIOSH-approved respirator with an N95/P100 filter.	Minimizes inhalation of airborne particles.[10][11]

Operational Plan: A Step-by-Step Workflow for Safe Handling

Adherence to a strict operational workflow is critical for safety and experimental integrity.

Workflow Diagram:

Caption: Safe Handling Workflow for 5-Methyl-2-thiohydantoin.

Detailed Protocol:

• Preparation:

  • Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for 5-Methyl-2-thiohydantoin and any other chemicals being used.

  • Assemble PPE: Gather all necessary PPE as outlined in Section 2.

  • Prepare Workspace: Ensure the chemical fume hood is operational and the sash is at the appropriate height. Clear the workspace of any unnecessary items. Have spill cleanup materials readily available.

• Handling:

  • Don PPE: Put on your lab coat, safety goggles, and gloves. If a respirator is required, perform a seal check.

  • Weighing and Transfer: To minimize dust, use a spatula to carefully transfer the solid. Weigh the compound on weighing paper or in a tared container within the fume hood.

  • Dissolving/Use: If dissolving the compound, add the solvent to the solid slowly to prevent splashing. Keep the container covered as much as possible.

• Post-Handling & Decontamination:

  • Decontaminate Workspace: Wipe down the work surface within the fume hood with an appropriate solvent (e.g., 70% ethanol or isopropanol), followed by soap and water. For sulfur-containing compounds, a mild oxidizing solution like dilute hydrogen peroxide can also be effective, but compatibility with the surface material must be verified.[11]

  • Segregate and Label Waste: All materials contaminated with 5-Methyl-2-thiohydantoin are to be considered hazardous waste.

  • Doff PPE: Remove PPE in the correct order (gloves first, then gown/lab coat, then goggles/face shield). Dispose of single-use PPE in the hazardous waste stream.

  • Wash Hands: Thoroughly wash your hands with soap and water after removing PPE.

Disposal Plan: Responsible Waste Management

Improper disposal of chemical waste poses a significant environmental and safety risk. A clear and compliant disposal plan is mandatory.

Waste Segregation and Collection:

• Solid Waste: All solid waste contaminated with 5-Methyl-2-thiohydantoin (e.g., used weighing paper, contaminated gloves, disposable gowns, paper towels from cleanup) must be collected in a designated, leak-proof hazardous waste container.

• Liquid Waste: Unused solutions or reaction mixtures containing the compound should be collected in a separate, clearly labeled hazardous waste container. Do not mix incompatible waste streams.[1][12]

• Sharps: Any contaminated sharps (needles, razor blades, etc.) must be disposed of in a designated sharps container.[4]

Labeling and Storage:

All waste containers must be clearly labeled with the words "Hazardous Waste" and the full chemical name of the contents.[12] Store waste containers in a designated satellite accumulation area, ensuring they are sealed and within secondary containment to prevent spills.

Final Disposal:

Disposal must be handled by a certified hazardous waste management company in accordance with all local, state, and federal regulations.[12] While specific waste codes may vary, wastes containing hydantoin derivatives may fall under regulations for listed or characteristic hazardous wastes.[12][13][14] Consult your institution's Environmental Health and Safety (EHS) department for specific guidance on waste classification and pickup procedures.

Emergency Procedures: Preparedness for the Unexpected

Immediate and correct response to an emergency can significantly mitigate harm.

Spill Response:

• Minor Spill (in fume hood):

  • Alert others in the immediate area.

  • Wearing appropriate PPE, absorb the powder with an inert material (e.g., vermiculite, sand).

  • Carefully sweep or scoop the material into a hazardous waste container.

  • Decontaminate the area as described in Section 3.

• Major Spill (outside fume hood):

  • Evacuate the immediate area.

  • Alert your supervisor and institutional EHS.

  • Prevent others from entering the area.

  • Allow only trained personnel to conduct the cleanup.

Exposure Response:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation develops or persists.

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

This guide is intended to provide a framework for the safe handling of 5-Methyl-2-thiohydantoin. Always consult your institution's specific safety protocols and Chemical Hygiene Plan.

References

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